Cinnamtannin D2

• CAS: 97233-47-1

Core Science & Biosynthesis

Cinnamtannin D2: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin, a class of polyphenolic compounds known for their diverse biological activities. This technical guide provides an in-depth overview of the natural sources, distribution, and analytical methodologies for Cinnamtannin D2. The information presented is intended to support research and development efforts in academia and the pharmaceutical industry.

Natural Sources and Distribution

Cinnamtannin D2 has been identified in a limited number of plant species, primarily within the Cinnamomum and Vaccinium genera. The distribution of this compound can vary depending on the plant part, geographical location, and harvesting time.

Primary Natural Sources:

• Cinnamomum Species:

  • Cinnamomum sieboldii : The bark of this species, also known as Japanese cinnamon, has been reported to contain Cinnamtannin D2.[1]

  • Cinnamomum burmannii : Commonly known as Indonesian cinnamon or Padang cassia, the bark of this tree is another confirmed source of Cinnamtannin D2.[1]

• Vaccinium vitis-idaea (Lingonberry):

  • The leaves of the lingonberry plant have been identified as a source of Cinnamtannin D2.[2][3] This finding expands the known distribution of this compound beyond the Cinnamomum genus.

While Cinnamtannin D2 has been identified in these sources, detailed quantitative data on its concentration remains limited in the currently available scientific literature. Further research is required to establish the precise yield of Cinnamtannin D2 from these plant materials.

Quantitative Data Summary

Currently, there is a notable absence of specific quantitative data for Cinnamtannin D2 concentration in its natural sources within publicly accessible scientific literature. While studies have reported on the total proanthocyanidin content in Cinnamomum and Vaccinium species, they do not provide a breakdown for Cinnamtannin D2 specifically. This represents a significant knowledge gap for researchers and professionals interested in the targeted isolation of this compound.

Natural Source	Plant Part	Cinnamtannin D2 Concentration	Reference
Cinnamomum sieboldii	Bark	Data not available	[1]
Cinnamomum burmannii	Bark	Data not available	[1]
Vaccinium vitis-idaea	Leaves	Data not available	[2][3]

Experimental Protocols

Detailed and validated experimental protocols specifically for the extraction, isolation, and quantification of Cinnamtannin D2 are not extensively documented. However, based on methodologies used for similar A-type proanthocyanidins and general procedures for polyphenol extraction from the identified plant sources, a general workflow can be proposed.

Extraction of Proanthocyanidins from Plant Material

This protocol outlines a general procedure for the extraction of proanthocyanidins from plant sources like Cinnamomum bark or Vaccinium leaves.

Materials:

• Dried and powdered plant material (bark or leaves)

• 80% Acetone in water (v/v)

• Methanol

• Centrifuge

• Rotary evaporator

• Freeze-dryer

Procedure:

• Maceration: Suspend the powdered plant material in 80% acetone at a sample-to-solvent ratio of 1:10 (w/v).

• Extraction: Stir the suspension at room temperature for 24 hours in a sealed container to prevent solvent evaporation.

• Filtration and Centrifugation: Filter the mixture through cheesecloth and then centrifuge the filtrate at 4000 rpm for 15 minutes to remove fine particulate matter.

• Solvent Evaporation: Concentrate the supernatant under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to remove the acetone.

• Lyophilization: Freeze-dry the remaining aqueous extract to obtain a crude proanthocyanidin-rich powder.

Isolation and Purification by Column Chromatography

Further purification of Cinnamtannin D2 from the crude extract can be achieved using column chromatography.

Materials:

• Crude proanthocyanidin extract

• Sephadex LH-20 resin

• Methanol

• Ethanol-water mixtures (e.g., 50% ethanol)

• Acetone-water mixtures (e.g., 70% acetone)

• Fraction collector

• Thin-Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Column Packing: Prepare a Sephadex LH-20 column and equilibrate it with methanol.

• Sample Loading: Dissolve the crude extract in a minimal amount of 50% methanol and load it onto the column.

• Elution:

  • Wash the column with water to remove sugars and other polar compounds.

  • Elute with 50% ethanol to remove monomeric and dimeric flavonoids.

  • Elute with 70% acetone to collect the oligomeric proanthocyanidins, including Cinnamtannin D2.[1]

• Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC. Pool the fractions containing the compounds of interest.

• Further Purification: For higher purity, preparative High-Performance Liquid Chromatography (HPLC) with a C18 or a more polar stationary phase like a diol or HILIC column can be employed.

Quantification by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A time-programmed gradient from a high percentage of A to a high percentage of B. The exact gradient will need to be optimized.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm (for proanthocyanidins)

• Injection Volume: 10 µL

Quantification:

• A certified reference standard of Cinnamtannin D2 is required for accurate quantification.

• Prepare a calibration curve by injecting known concentrations of the standard.

• Quantify Cinnamtannin D2 in the extracted samples by comparing their peak areas to the calibration curve.

Signaling Pathways and Biological Activity

The direct effects of Cinnamtannin D2 on specific signaling pathways have not yet been extensively studied. However, as a member of the proanthocyanidin class, it is likely to share some of the biological activities and mechanisms of action attributed to this group of compounds.

Proanthocyanidins are known to modulate several key signaling pathways involved in cellular processes such as inflammation, oxidative stress, and cell proliferation. These include:

• Nrf2/ARE Pathway: Proanthocyanidins can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) signaling pathway. This pathway plays a crucial role in the cellular defense against oxidative stress by upregulating the expression of antioxidant and detoxification enzymes.[4]

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in regulating cell proliferation, differentiation, and apoptosis. Proanthocyanidins have been shown to modulate this pathway, which may contribute to their anti-inflammatory and anti-cancer properties.

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of the inflammatory response. Proanthocyanidins can inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines.

Further research is needed to elucidate the specific interactions of Cinnamtannin D2 with these and other signaling pathways to fully understand its therapeutic potential.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the extraction, purification, and quantification of Cinnamtannin D2.

Potential Signaling Pathways

Caption: Hypothesized signaling pathways influenced by proanthocyanidins like Cinnamtannin D2.

References

• 1. lsmu.lt [lsmu.lt]
• 2. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]
• 3. targetmol.cn [targetmol.cn]
• 4. researchgate.net [researchgate.net]

The Discovery and History of Cinnamtannin D2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamtannin D2, a complex proanthocyanidin, has garnered interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of the discovery, history, and key biological activities of Cinnamtannin D2. It details the initial isolation and structural elucidation, along with experimental protocols for assessing its antioxidant and antihyperglycemic effects. Signaling pathways associated with related compounds are also presented to offer insights into its potential mechanisms of action. All quantitative data is summarized in structured tables, and logical workflows are visualized using Graphviz diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin, a class of polyphenolic compounds found in various plants.[1] Proanthocyanidins are known for their diverse biological activities, and Cinnamtannin D2, with its complex chemical structure, represents a molecule of significant interest for further investigation. This guide aims to provide a detailed account of the scientific journey of Cinnamtannin D2, from its initial discovery to the current understanding of its potential therapeutic applications.

Discovery and History

Cinnamtannin D2 was first isolated and characterized in 1988 by a team of researchers led by S. Morimoto from the leaves of Vaccinium vitis-idaea L., commonly known as lingonberry.[2] The structure of this novel proanthocyanidin, which features a doubly linked unit, was elucidated through a combination of spectral and chemical methods.[2] Subsequent research has also identified Cinnamtannin D2 in various species of the Cinnamomum genus, including Cinnamomum sieboldii and Cinnamomum burmannii.[1]

The initial discovery was part of a broader investigation into the tannins and related compounds in medicinal plants, a field of study that has yielded numerous bioactive molecules. The unique structural features of Cinnamtannin D2, particularly its A-type linkages, have made it a subject of interest for chemists and pharmacologists alike.

Chemical Properties

A summary of the key chemical properties of Cinnamtannin D2 is provided in the table below.

Property	Value	Source
Molecular Formula	C60H48O24	[1]
Molecular Weight	1153.01 g/mol	[2]
CAS Number	97233-47-1	[1]
Class	Proanthocyanidin	[1]

Biological Activities and Potential Therapeutic Applications

While research specifically on Cinnamtannin D2 is still emerging, the biological activities of cinnamon extracts and related proanthocyanidins, such as Cinnamtannin B1 and D1, provide strong indications of its potential therapeutic applications. The primary areas of interest are its antioxidant and antihyperglycemic effects.

Antioxidant Activity

Proanthocyanidins are well-documented as potent antioxidants. The antioxidant capacity of cinnamon extracts, which contain Cinnamtannin D2, has been demonstrated in various studies.[3] This activity is largely attributed to the ability of the phenolic hydroxyl groups in their structures to donate hydrogen atoms and scavenge free radicals.

Antihyperglycemic Activity

Several studies have highlighted the potential of cinnamon and its constituents in managing blood glucose levels. One of the proposed mechanisms is the inhibition of the α-glucosidase enzyme, which is involved in the digestion of carbohydrates.[4] By inhibiting this enzyme, the rate of glucose absorption into the bloodstream can be reduced, thereby mitigating postprandial hyperglycemia. While direct studies on Cinnamtannin D2's α-glucosidase inhibitory activity are limited, related compounds from cinnamon have shown significant inhibitory effects.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Cinnamtannin D2.

Isolation and Structural Elucidation of Cinnamtannin D2

The following is a generalized workflow for the isolation and structural elucidation of Cinnamtannin D2, based on the initial discovery by Morimoto et al. (1988).[2]

Workflow for the isolation and structural elucidation of Cinnamtannin D2.

Methodology:

• Extraction: Dried and powdered plant material (e.g., leaves of Vaccinium vitis-idaea) is extracted with an aqueous solvent mixture, such as acetone-water. The resulting extract is then concentrated under reduced pressure to remove the organic solvent.

• Purification: The concentrated extract is subjected to a series of purification steps. This typically involves liquid-liquid partitioning (e.g., with ethyl acetate) to separate compounds based on their polarity. The resulting fraction is then further purified using column chromatography, often with Sephadex LH-20, which separates molecules based on size. Final purification is typically achieved using high-performance liquid chromatography (HPLC).

• Structure Elucidation: The purified compound is then subjected to structural analysis. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are used to determine the connectivity of atoms and the overall molecular structure. Chemical degradation studies may also be employed to confirm the nature of the constituent units and their linkages.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This protocol outlines a common method for assessing the antioxidant activity of a compound by measuring its ability to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).[6][7]

Workflow for the DPPH radical scavenging assay.

Methodology:

• Preparation: Prepare a series of dilutions of Cinnamtannin D2 in a suitable solvent (e.g., methanol or ethanol). Prepare a solution of DPPH in the same solvent.

• Reaction: Mix the Cinnamtannin D2 solution with the DPPH solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (approximately 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the sample concentration.

α-Glucosidase Inhibition Assay (Antihyperglycemic Activity)

This protocol describes an in vitro assay to evaluate the inhibitory effect of Cinnamtannin D2 on α-glucosidase activity.[8][9]

Workflow for the α-glucosidase inhibition assay.

Methodology:

• Preparation: Prepare solutions of Cinnamtannin D2, α-glucosidase, and the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) in a suitable buffer (e.g., phosphate buffer, pH 6.8).

• Pre-incubation: Pre-incubate the Cinnamtannin D2 solution with the α-glucosidase solution for a short period (e.g., 10 minutes) at 37°C.

• Reaction Initiation: Add the pNPG solution to the mixture to start the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 20 minutes).

• Reaction Termination: Stop the reaction by adding a solution such as sodium carbonate.

• Measurement: Measure the absorbance of the resulting p-nitrophenol at 405 nm.

• Calculation: The percentage of α-glucosidase inhibition is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value, representing the concentration of Cinnamtannin D2 that inhibits 50% of the α-glucosidase activity, is determined from a dose-response curve.

Signaling Pathways

While the specific signaling pathways modulated by Cinnamtannin D2 have not been extensively studied, research on related proanthocyanidins provides valuable insights. For instance, Cinnamtannin A2 has been shown to improve hyperglycemia by activating the insulin-signaling pathway.[10]

The proposed mechanism involves the activation of the insulin receptor and its substrate, leading to a cascade of downstream signaling events that ultimately enhance glucose uptake and utilization.

Potential signaling pathway for Cinnamtannin A2-mediated glucose uptake.

It is plausible that Cinnamtannin D2 may exert its potential antihyperglycemic effects through similar or related signaling pathways. Further research is warranted to elucidate the precise molecular mechanisms of Cinnamtannin D2.

Quantitative Data Summary

The following table summarizes the available quantitative data for the biological activities of cinnamon extracts and related compounds. It is important to note that specific data for purified Cinnamtannin D2 is limited, and these values serve as a reference point for its potential potency.

Compound/Extract	Assay	IC50 Value	Source
Cinnamon Bark Extract (Methanol)	Yeast α-glucosidase inhibition	5.83 µg/mL	[4]
Cinnamon Bark Extract (Methanol)	Rat-intestinal α-glucosidase inhibition	670 µg/mL	[4]
Cyanidin (from Cinnamomum camphora)	α-glucosidase inhibition	5.293 x 10^-3 mM	[5]
Cinnamon Bark Essential Oil	DPPH radical scavenging	11.793 ppm	[3]

Conclusion and Future Directions

Cinnamtannin D2, since its discovery in 1988, has remained a molecule of interest due to its complex structure and the known biological activities of related proanthocyanidins. While its antioxidant and antihyperglycemic potential is strongly suggested by studies on cinnamon extracts, there is a clear need for further research focused specifically on the purified compound.

Future investigations should aim to:

• Conduct comprehensive in vitro and in vivo studies to definitively determine the antioxidant and antihyperglycemic activities of purified Cinnamtannin D2 and establish its IC50 values.

• Elucidate the specific signaling pathways through which Cinnamtannin D2 exerts its biological effects.

• Explore other potential therapeutic applications, such as anti-inflammatory and anticancer activities, based on the known properties of proanthocyanidins.

• Investigate the bioavailability and pharmacokinetic profile of Cinnamtannin D2 to assess its potential as a therapeutic agent.

A deeper understanding of the chemistry and biology of Cinnamtannin D2 will be crucial for unlocking its full therapeutic potential and for the development of novel drugs and nutraceuticals.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scitepress.org [scitepress.org]
• 4. Cinnamon extract inhibits α-glucosidase activity and dampens postprandial glucose excursion in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. α-Glucosidase inhibitory effect of anthocyanins from Cinnamomum camphora fruit: Inhibition kinetics and mechanistic insights through in vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of Antioxidant Potential of Commercial Cinnamon Samples and Its Vasculature Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro α-glucosidase inhibitory assay [protocols.io]
• 9. Cinnamon extract inhibits α-glucosidase activity and dampens postprandial glucose excursion in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cinnamtannin A2, a tetrameric procyanidin, increases GLP-1 and insulin secretion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Cinnamtannin D2: A Comprehensive Technical Guide on its Chemical Structure and Stereochemistry for Researchers

For Immediate Release

This technical guide provides a detailed overview of Cinnamtannin D2, a complex A-type proanthocyanidin. The document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development. It covers the core chemical structure, stereochemistry, and potential biological activities of Cinnamtannin D2, supported by available scientific data.

Chemical Structure and Properties

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin, a class of polyphenolic compounds found in various plants. Its complex structure is composed of four flavan-3-ol units. The IUPAC name for Cinnamtannin D2 is (1R,5R,6R,7S,13R,21R)-5,13-bis(3,4-dihydroxyphenyl)-7-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-16-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol[1].

The stereochemistry of Cinnamtannin D2 is intricate, with multiple chiral centers that define its three-dimensional conformation and, consequently, its biological activity. The connectivity of the flavan-3-ol units includes both B-type (C4-C8) and A-type (C2-O-C7 and C4-C8) linkages, which is characteristic of A-type proanthocyanidins.

Table 1: Physicochemical Properties of Cinnamtannin D2

Property	Value	Source
Molecular Formula	C60H48O24	[1]
Molecular Weight	1153.0 g/mol	[1]
CAS Number	97233-47-1	[1]
IUPAC Name	(1R,5R,6R,7S,13R,21R)-5,13-bis(3,4-dihydroxyphenyl)-7-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-16-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol	[1]
InChI Key	QRQAODSINXAOBF-BITWWPEZSA-N
Canonical SMILES	C1--INVALID-LINK--(OC7=C(C(=CC(=C67)O)O)[C@@H]8--INVALID-LINK--O)O)C1=CC(=C(C=C1)O)O)O)C1=CC(=C(C=C1)O)O)O)O)C1=CC(=C(C=C1)O)O)O)O)O)C1=CC(=C(C=C1)O)O">C@HO

Natural Occurrence

Cinnamtannin D2 has been identified as a natural constituent of several plant species. It is notably found in lingonberry (Vaccinium vitis-idaea) and in the bark of certain cinnamon species (Cinnamomum genus)[2][3]. The presence and concentration of Cinnamtannin D2 can vary depending on the plant species, geographical location, and extraction methods employed.

Biosynthesis

Cinnamtannin D2, as a proanthocyanidin, is synthesized in plants via the flavonoid pathway. This intricate pathway involves a series of enzymatic reactions that produce the flavan-3-ol monomeric units, which then undergo polymerization and oxidative coupling to form the final tetrameric structure.

References

• 1. Proanthocyanidins from Vaccinium vitis-idaea L. Leaves: Perspectives in Wound Healing and Designing for Topical Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]
• 3. targetmol.cn [targetmol.cn]

The Biosynthesis of Cinnamtannin D2: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the biosynthetic pathway of Cinnamtannin D2, a complex A/B-type proanthocyanidin tetramer found in plants of the Cinnamomum genus. This document is intended for researchers, scientists, and drug development professionals interested in the biosynthesis, characterization, and potential applications of this intricate natural product.

Introduction to Cinnamtannin D2

Cinnamtannin D2 is a tetrameric proanthocyanidin with a unique structure, consisting of three epicatechin units and one catechin unit. Its full structural designation is Epicatechin-(4β→8)-epicatechin-(2β→O→7, 4β→8)-epicatechin-(4β→8)-catechin[1]. This structure is characterized by the presence of both B-type (C4-C8) and A-type (C2-O-C7 and C4-C8) interflavan linkages, which contribute to its complex three-dimensional conformation and potential biological activities. Proanthocyanidins, also known as condensed tannins, are a diverse group of polyphenolic compounds synthesized by plants as a defense mechanism and are known for their antioxidant and other health-promoting properties.

The Biosynthetic Pathway of Proanthocyanidins

The biosynthesis of Cinnamtannin D2 is a branch of the well-established flavonoid pathway, which begins with the amino acid phenylalanine. This pathway involves a series of enzymatic reactions to produce the flavan-3-ol monomers, (+)-catechin and (-)-epicatechin, which serve as the building blocks for proanthocyanidin polymers.

Formation of Flavan-3-ol Monomers

The initial steps of the flavonoid pathway leading to the synthesis of flavan-3-ol monomers are well-characterized. Key enzymes in this process include:

• Chalcone Synthase (CHS)

• Chalcone Isomerase (CHI)

• Flavanone 3-Hydroxylase (F3H)

• Dihydroflavonol 4-Reductase (DFR)

• Anthocyanidin Synthase (ANS)

• Leucoanthocyanidin Reductase (LAR) : Catalyzes the formation of 2,3-trans-flavan-3-ols like (+)-catechin from leucocyanidin.

• Anthocyanidin Reductase (ANR) : Catalyzes the formation of 2,3-cis-flavan-3-ols like (-)-epicatechin from cyanidin.

The relative activities of LAR and ANR are crucial in determining the ratio of catechin and epicatechin available for polymerization.

Hypothetical Polymerization Pathway of Cinnamtannin D2

The precise enzymatic machinery and the sequence of events leading to the specific structure of Cinnamtannin D2 have not yet been fully elucidated. However, based on the known principles of proanthocyanidin biosynthesis and the structure of Cinnamtannin D2, a hypothetical pathway can be proposed. This process likely involves a combination of enzymatic and potentially non-enzymatic steps.

The formation of the B-type linkages is thought to occur through the condensation of a flavan-3-ol extender unit (derived from leucocyanidin or cyanidin) with a starter unit (a flavan-3-ol monomer or a growing polymer chain). The formation of the A-type linkage is believed to be a subsequent event, likely an oxidative cyclization of a B-type linked precursor. Enzymes such as laccases and polyphenol oxidases (PPOs) have been implicated in the formation of A-type linkages.

The following diagram illustrates a plausible sequence for the assembly of Cinnamtannin D2.

Hypothetical Biosynthesis of Cinnamtannin D2.

Quantitative Data

Currently, there is a lack of specific quantitative data in the scientific literature regarding the enzyme kinetics and in vivo concentrations of intermediates directly leading to Cinnamtannin D2. However, studies on related proanthocyanidins in Cinnamomum species provide some context. The tables below summarize representative quantitative data for total proanthocyanidin content in different Cinnamomum species.

Plant Material	Extraction Method	Proanthocyanidin Content (mg/g dry weight)	Reference
Cinnamomum burmannii Fruits (pulp)	Not specified	12.7	[2]
Cinnamomum burmannii Fruits (stone)	Not specified	34.7	[2]
Cinnamomum longepaniculatum Leaves	Ultrasound-assisted	7.88 ± 0.21	[3]
Cinnamomum camphora Leaves	Microwave-assisted	81.56 ± 2.03	[4]

Compound	Plant Source	Concentration (µg/g of dry extract)	Reference
Catechin	Cinnamomum burmannii	51	[5]
Epicatechin	Cinnamomum burmannii	53	[5]
Procyanidin B2	Cinnamomum burmannii	1396	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Cinnamtannin D2 biosynthesis.

Extraction and Purification of Proanthocyanidins from Cinnamomum Bark

This protocol is adapted from methods described for the purification of proanthocyanidin tetramers from Cinnamomum verum[6].

Objective: To extract and purify Cinnamtannin D2 and other proanthocyanidins from Cinnamomum bark.

Materials:

• Dried Cinnamomum bark, ground to a fine powder

• Acetone, HPLC grade

• Ethanol, HPLC grade

• Water, deionized

• Sephadex LH-20 resin

• Centrifugal Partition Chromatography (CPC) system

• Semi-preparative HPLC system with a C18 column

• Rotary evaporator

• Freeze-dryer

Procedure:

• Extraction:

  • Macerate the ground bark powder with 80% aqueous acetone (1:10 w/v) at room temperature for 24 hours with constant stirring.

  • Filter the mixture and repeat the extraction on the residue two more times.

  • Combine the filtrates and remove the acetone using a rotary evaporator under reduced pressure.

  • Freeze-dry the resulting aqueous extract to obtain the crude proanthocyanidin extract.

• Fractionation by Centrifugal Partition Chromatography (CPC):

  • Dissolve the crude extract in the lower phase of a suitable biphasic solvent system (e.g., ethyl acetate-ethanol-water).

  • Perform CPC separation to obtain fractions enriched in proanthocyanidins.

  • Monitor the fractions by TLC or analytical HPLC.

• Size-Exclusion Chromatography:

  • Pack a column with Sephadex LH-20 resin and equilibrate with ethanol.

  • Apply the proanthocyanidin-rich fractions from CPC to the column.

  • Elute with ethanol, collecting fractions. This step separates compounds based on their degree of polymerization.

• Semi-preparative HPLC Purification:

  • Further purify the fractions containing tetrameric proanthocyanidins using a semi-preparative HPLC system with a C18 column.

  • Use a gradient of water and acetonitrile, both containing a small amount of acid (e.g., 0.1% formic acid), as the mobile phase.

  • Collect the peaks corresponding to Cinnamtannin D2 based on retention time and subsequent analysis.

• Structural Elucidation:

  • Confirm the identity and purity of the isolated Cinnamtannin D2 using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The following diagram outlines the experimental workflow for the purification of Cinnamtannin D2.

Purification workflow for Cinnamtannin D2.

Assay for Polyphenol Oxidase (PPO) and Laccase Activity

This protocol provides a general method to assay for PPO and laccase activity, enzymes potentially involved in the formation of A-type linkages.

Objective: To determine the activity of PPO and laccase in plant extracts.

Principle: These enzymes catalyze the oxidation of phenolic substrates, leading to the formation of colored products that can be measured spectrophotometrically.

Materials:

• Plant tissue (e.g., young leaves or bark of Cinnamomum)

• Extraction buffer (e.g., 0.1 M phosphate buffer, pH 6.5, containing polyvinylpyrrolidone (PVP) to bind endogenous phenolics)

• Substrate solution (e.g., 10 mM L-DOPA or 10 mM catechol for PPO; 1 mM ABTS for laccase)

• Spectrophotometer

Procedure:

• Enzyme Extraction:

  • Homogenize fresh plant tissue in ice-cold extraction buffer.

  • Centrifuge the homogenate at 4°C to pellet cell debris.

  • Use the supernatant as the crude enzyme extract.

• Enzyme Assay:

  • In a cuvette, mix the reaction buffer (e.g., 0.1 M phosphate buffer, pH 6.5) and the substrate solution.

  • Initiate the reaction by adding a small volume of the crude enzyme extract.

  • Monitor the change in absorbance at the appropriate wavelength (e.g., 475 nm for L-DOPA oxidation, 420 nm for ABTS oxidation) over time.

• Calculation of Activity:

  • Calculate the rate of change in absorbance per minute.

  • Use the molar extinction coefficient of the product to express the enzyme activity in units per milligram of protein. One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per minute under the specified conditions.

Future Directions

The complete elucidation of the Cinnamtannin D2 biosynthetic pathway requires further research. Key areas for future investigation include:

• Identification and characterization of the specific polymerizing enzymes: This will likely involve a combination of proteomics to identify candidate enzymes from Cinnamomum tissues actively synthesizing proanthocyanidins, followed by heterologous expression and in vitro characterization of these enzymes.

• In vitro reconstitution of the pathway: The stepwise synthesis of Cinnamtannin D2 using purified recombinant enzymes and substrates would provide definitive proof of the pathway.

• Metabolic engineering: Understanding the pathway will enable the targeted genetic modification of plants to enhance the production of Cinnamtannin D2 or other desired proanthocyanidins for pharmaceutical or nutraceutical applications.

This technical guide serves as a foundational resource for researchers embarking on the study of Cinnamtannin D2 and other complex proanthocyanidins. The provided information on the proposed biosynthetic pathway, quantitative data, and experimental protocols will facilitate further investigation into this fascinating class of natural products.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pharmaceutical applications and phytochemical profile of Cinnamomum burmannii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient approach for the extraction of proanthocyanidins from Cinnamomum longepaniculatum leaves using ultrasonic irradiation and an evaluation of their inhibition activity on digestive enzymes and antioxidant activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Phytochemical composition and antioxidant activity of Cinnamomum burmannii Blume extracts and their potential application in white chocolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Proanthocyanidin Tetramers and Pentamers from Cinnamomum verum Bark and Their Dentin Biomodification Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

Cinnamtannin D2: A Comprehensive Physicochemical and Biological Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a complex proanthocyanidin, a class of polyphenolic compounds found in various plants, including species of Cinnamomum and Vaccinium vitis-idaea (lingonberry).[1][2] As a member of the tannin family, it possesses a intricate molecular architecture that contributes to its significant biological activities. This technical guide provides an in-depth overview of the physicochemical properties of Cinnamtannin D2, alongside relevant experimental methodologies and a discussion of its potential biological significance. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

Cinnamtannin D2 is characterized by a high molecular weight and a complex polyphenolic structure. These features dictate its solubility, reactivity, and interaction with biological systems. The key physicochemical properties are summarized in the tables below.

Table 1: General and Chemical Properties of Cinnamtannin D2

Property	Value	Source
CAS Number	97233-47-1	[3]
Appearance	Powder	[3]
Molecular Formula	C60H48O24	[1][3][4]
IUPAC Name	(1R,5R,6R,7S,13R,21R)-5,13-bis(3,4-dihydroxyphenyl)-16-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-4-yl]-7-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-8-yl]-4,12,14-trioxapentacyclo[11.7.1.0²,¹¹.0³,⁸.0¹⁵,²⁰]henicosa-2,8,10,15,17,19-hexaene-6,9,17,19,21-pentol	[1][4]
SMILES	C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=C3C(=CC5=C4C6C(C(O5)(OC7=C(C(=CC(=C67)O)O)C8C(C(OC9=CC(=CC(=C89)O)O)C1=CC(=C(C=C1)O)O)O)C1=CC(=C(C=C1)O)O)O)O)C1=CC(=C(C=C1)O)O)O)O)O)C1=CC(=C(C=C1)O)O)O	[3]
InChI Key	QRQAODSINXAOBF-BITWWPEZSA-N	[1][3]

Table 2: Computed Physicochemical Data for Cinnamtannin D2

Property	Value	Source
Average Molecular Weight	1153.01 g/mol	[1]
Monoisotopic Molecular Weight	1152.253552464 Da	[1][4]
Water Solubility	0.41 g/L	[1]
logP	4.18 (ALOGPS), 6.23 (ChemAxon)	[1]
pKa (Strongest Acidic)	8.6	[1]
pKa (Strongest Basic)	-5.2	[1]
Polar Surface Area	430.52 Ų	[1]
Rotatable Bond Count	6	[1]
Hydrogen Bond Donor Count	19	[1]
Hydrogen Bond Acceptor Count	24	[1]

Solubility Profile

Cinnamtannin D2 is reported to be soluble in a range of organic solvents, including:

• Chloroform

• Dichloromethane

• Ethyl Acetate

• Dimethyl Sulfoxide (DMSO)

• Acetone[3]

Experimental Protocols

General Protocol for Isolation and Purification of Proanthocyanidins

While a specific, detailed protocol for the isolation of Cinnamtannin D2 was not found in the initial search, a general methodology for the extraction and fractionation of proanthocyanidins from plant material, such as cinnamon bark, can be outlined. This protocol is based on common techniques used for separating polyphenolic compounds.

1. Extraction:

• Air-dried and powdered plant material (e.g., twigs of Cinnamomum osmophloeum) is extracted with an organic solvent, typically an aqueous solution of acetone or methanol, at room temperature.
• The crude extract is filtered and concentrated under reduced pressure to remove the organic solvent.
• The resulting aqueous suspension is then partitioned sequentially with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on their polarity.

2. Chromatographic Fractionation:

• The n-butanol soluble fraction, which is typically rich in proanthocyanidins, is subjected to column chromatography.[5]
• Sephadex LH-20 gel chromatography is a common method for the separation of proanthocyanidins.[5]
• The column is eluted with a gradient of solvents, for example, a mixture of methanol and water, to yield several subfractions.

3. Further Purification and Identification:

• The fractions containing the target compounds are further purified using techniques such as reversed-phase high-performance liquid chromatography (RP-HPLC).
• The structure and purity of the isolated compounds are confirmed by spectroscopic methods, including:
• Mass Spectrometry (MS): To determine the molecular weight.
• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.[3]

PlantMaterial [label="Powdered Plant Material"]; Extraction [label="Extraction\n(e.g., Aqueous Acetone)"]; Filtration [label="Filtration & Concentration"]; Partitioning [label="Solvent-Solvent Partitioning\n(n-Hexane, Ethyl Acetate, n-Butanol)"]; nButanol [label="n-Butanol Fraction"]; Sephadex [label="Sephadex LH-20 Chromatography"]; Fractions [label="Collection of Fractions"]; RPHPLC [label="RP-HPLC Purification"]; PureCompound [label="Isolated Cinnamtannin D2"]; Analysis [label="Structural Analysis\n(MS, NMR)"];

PlantMaterial -> Extraction; Extraction -> Filtration; Filtration -> Partitioning; Partitioning -> nButanol; nButanol -> Sephadex; Sephadex -> Fractions; Fractions -> RPHPLC; RPHPLC -> PureCompound; PureCompound -> Analysis; }

Caption: General workflow for the isolation of Cinnamtannin D2.

Biological Activities and Signaling Pathways

Proanthocyanidins, including those found in cinnamon, are known to possess a range of biological activities, such as antioxidant and antihyperglycemic effects.[5] Cinnamtannin B-1, a related compound, has been shown to modulate processes like cytosolic free Ca²⁺ concentration, reactive oxygen species (ROS) generation, and platelet aggregation.[6] While specific signaling pathways for Cinnamtannin D2 are not extensively detailed in the available literature, a generalized pathway for antioxidant activity is presented below.

Potential Antioxidant Signaling Pathway

As an antioxidant, Cinnamtannin D2 may exert its effects by scavenging free radicals and upregulating endogenous antioxidant defense mechanisms. This can involve the activation of transcription factors like Nrf2 (Nuclear factor erythroid 2-related factor 2), which plays a crucial role in the cellular response to oxidative stress.

References

• 1. Showing Compound Cinnamtannin D2 (FDB016796) - FooDB [foodb.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cinnamtannin D2 | CAS:97233-47-1 | Procyanidins | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Structural characterization and bioactivity of proanthocyanidins from indigenous cinnamon (Cinnamomum osmophloeum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cinnamtannin B-1 as an antioxidant and platelet aggregation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Cinnamtannin D2 and Related Proanthocyanidins: A Technical Review of Their Bioactivities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is an A-type proanthocyanidin, a class of polyphenolic compounds found in various plants, including species of Cinnamomum and the lingonberry (Vaccinium vitis-idaea)[1][2][3]. Proanthocyanidins are known for their diverse biological activities, and A-type proanthocyanidins, characterized by an additional ether linkage, are of particular interest for their potential therapeutic applications[4][5]. This technical guide provides a comprehensive review of the available scientific literature on Cinnamtannin D2 and structurally related A-type proanthocyanidins, with a focus on their antioxidant and anti-inflammatory properties. Due to the limited specific data on Cinnamtannin D2, this review includes data from closely related and well-studied analogs to provide a broader understanding of its potential bioactivities.

Chemical Structure

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin. Its complex structure is composed of four flavan-3-ol units, which include epicatechin and catechin moieties[2][3]. The defining feature of A-type proanthocyanidins is the presence of a C-O-C interflavan bond in addition to the C-C bond, which imparts greater structural rigidity compared to the more common B-type proanthocyanidins[5].

Biological Activities and Quantitative Data

While specific quantitative data for the biological activities of Cinnamtannin D2 are not extensively reported in publicly available literature, studies on related A-type proanthocyanidins and extracts rich in these compounds provide strong indications of their potential. The primary activities reported are antioxidant and anti-inflammatory effects.

Antioxidant Activity

A-type proanthocyanidins are potent antioxidants. Their mechanism of action involves scavenging free radicals and chelating metal ions, thereby mitigating oxidative stress. The antioxidant capacity of various A-type proanthocyanidins and related extracts has been quantified using several standard assays.

Table 1: Antioxidant Activity of A-type Proanthocyanidins and Related Extracts

Compound/Extract	Assay	IC50 / Activity	Source Organism	Reference
Cinnamtannin B1	Anti-lipid peroxidation	Strongest among 6 tannins tested	Vaccinium vitis-idaea	[6]
Proanthocyanidin A-1	Superoxide scavenging	Strongest among 6 tannins tested	Vaccinium vitis-idaea	[6]
Cinnamon Bark Extract (Methanol)	DPPH radical scavenging	IC50: 0.072 - 0.208 mg/mL	Cinnamomum cassia	[5]
Cinnamon Bark Extract (Ethanol)	ABTS radical scavenging	133.04 - 335.78 mmol Trolox/g	Cinnamomum cassia	[5]
Lingonberry Extract (XAD-7)	Cellular ROS reduction	Protective effect in HepG2 cells	Vaccinium vitis-idaea	[7][8]

Anti-inflammatory Activity

The anti-inflammatory effects of A-type proanthocyanidins are primarily attributed to their ability to modulate key signaling pathways involved in the inflammatory response, such as the NF-κB, MAPK, and AP-1 pathways[9][10][11]. By inhibiting these pathways, they can reduce the expression of pro-inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and cyclooxygenase-2 (COX-2)[12][13][14].

Table 2: Anti-inflammatory Activity of A-type Proanthocyanidins and Related Compounds

Compound/Extract	Assay	IC50 / Effect	Cell Line/Model	Reference
Cinnamic Aldehyde	NO, TNF-α, PGE2 production	Concentration-dependent inhibition	RAW264.7 macrophages	[13]
Cinnamic Aldehyde	iNOS, COX-2 protein expression	Inhibition at 50 μM	RAW264.7 macrophages	[13][14]
Proanthocyanidin-rich Red Rice Extract	NF-κB and AP-1 activation	Inhibition	RAW264.7 macrophages	[9]
Proanthocyanidins from Blueberry	NF-κB/NLRP3 pathway	Inhibition	RAW264.7 macrophages & mice	[10][15]
Proanthocyanidin-rich Cranberry Extract	NF-κB p65 phosphorylation	Inhibition	RAW 264.7 & mouse macrophages	[11]

α-Glucosidase Inhibitory Activity

Extracts from Cinnamomum species have demonstrated the ability to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion. This suggests a potential role for its constituents, including Cinnamtannin D2, in the management of postprandial hyperglycemia[6][10][16].

Table 3: α-Glucosidase Inhibitory Activity of Cinnamon Extracts

Extract	Enzyme Source	IC50 Value	Reference
Cinnamon Bark (Methanol Extract)	Yeast α-glucosidase	5.83 µg/mL	[10][16]
Cinnamon Bark (Methanol Extract)	Mammalian α-glucosidase	670 µg/mL	[10][16]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below are methodologies for key assays used to evaluate the biological activities of Cinnamtannin D2 and related compounds, based on published literature.

Isolation and Purification of Cinnamtannins from Vaccinium vitis-idaea

This protocol is adapted from studies on the isolation of phenolic compounds from lingonberry[7][8].

• Extraction: Dried and powdered plant material (e.g., leaves or berries) is extracted with methanol or ethanol using an ultrasonicator.

• Solid-Phase Extraction (SPE): The crude extract is subjected to SPE on a C18 cartridge to remove non-phenolic compounds. The phenolic fraction is eluted with methanol.

• Column Chromatography: The phenolic fraction is further purified by column chromatography on Sephadex LH-20, eluting with a gradient of ethanol-water.

• Preparative HPLC: Fractions containing compounds of interest are subjected to preparative high-performance liquid chromatography (HPLC) on a C18 column to isolate individual cinnamtannins.

• Structure Elucidation: The structure of the isolated compounds is confirmed using spectroscopic methods such as LC-MS/MS and NMR.

Antioxidant Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol is based on methodologies used for cinnamon extracts[5][7].

• A solution of DPPH in methanol (e.g., 0.2 mM) is prepared.

• Various concentrations of the test compound (dissolved in a suitable solvent) are mixed with the DPPH solution.

• The mixture is incubated in the dark at room temperature for 30 minutes.

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This protocol is based on methodologies used for cinnamon extracts[5][15].

• The ABTS radical cation (ABTS•+) is generated by reacting ABTS stock solution (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) and incubating the mixture in the dark for 12-16 hours.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Various concentrations of the test compound are mixed with the diluted ABTS•+ solution.

• After a defined incubation time (e.g., 6 minutes), the absorbance is measured at 734 nm.

• The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Anti-inflammatory Activity Assays

Nitric Oxide (NO) Production Inhibition Assay in RAW 264.7 Macrophages

This protocol is based on studies investigating the anti-inflammatory effects of cinnamon constituents[13].

• RAW 264.7 macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum.

• Cells are seeded in 96-well plates and allowed to adhere.

• Cells are pre-treated with various concentrations of the test compound for 1 hour.

• Inflammation is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL).

• After 24 hours of incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Cell viability is assessed using an MTT assay to ensure that the observed inhibition of NO production is not due to cytotoxicity.

• The IC50 value for NO production inhibition is calculated.

Western Blot Analysis for iNOS and COX-2 Expression

This protocol is a common method to assess the effect of compounds on protein expression[13][14].

• RAW 264.7 cells are treated with the test compound and/or LPS as described in the NO production assay.

• After treatment, cells are lysed to extract total proteins.

• Protein concentration is determined using a suitable method (e.g., BCA assay).

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin).

• The membrane is then incubated with a suitable secondary antibody conjugated to an enzyme (e.g., HRP).

• The protein bands are visualized using a chemiluminescence detection system, and the band intensities are quantified.

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of A-type proanthocyanidins are largely mediated through the modulation of intracellular signaling pathways. A key target is the Nuclear Factor-kappa B (NF-κB) pathway, a central regulator of the inflammatory response[9][10][11].

Inhibition of the NF-κB Signaling Pathway

Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for iNOS, COX-2, and various cytokines. A-type proanthocyanidins have been shown to inhibit this pathway at several points.

Caption: Inhibition of the NF-κB signaling pathway by Cinnamtannin D2 and its analogs.

Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing the biological activities of natural products like Cinnamtannin D2 typically follows a structured workflow.

Caption: General workflow for the isolation and bioactivity screening of Cinnamtannin D2.

Conclusion and Future Directions

Cinnamtannin D2, as an A-type proanthocyanidin, holds significant promise as a bioactive compound. Based on the evidence from related compounds and extracts, it is likely to possess potent antioxidant and anti-inflammatory properties. The inhibitory effects on key inflammatory signaling pathways, such as NF-κB, suggest a strong potential for its development as a therapeutic agent for inflammatory conditions.

However, there is a clear need for further research focused specifically on purified Cinnamtannin D2. Future studies should aim to:

• Isolate Cinnamtannin D2 in sufficient quantities for comprehensive biological evaluation.

• Determine the specific IC50 values of Cinnamtannin D2 in a range of antioxidant and anti-inflammatory assays.

• Elucidate the precise molecular mechanisms by which Cinnamtannin D2 modulates signaling pathways.

• Conduct in vivo studies to evaluate the efficacy and safety of Cinnamtannin D2 in animal models of disease.

Such research will be invaluable for fully understanding the therapeutic potential of Cinnamtannin D2 and paving the way for its potential application in drug development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant activity of tannin components from Vaccinium vitis-idaea L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Bioactive Phenolic Compounds from Lingonberry (Vaccinium vitis-idaea L.): Extraction, Chemical Characterization, Fractionation and Cellular Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory effects of proanthocyanidin-rich red rice extract via suppression of MAPK, AP-1 and NF-κB pathways in Raw 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory effect of proanthocyanidins from blueberry through NF-κβ/NLRP3 signaling pathway in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential of Cinnamtannin D2: A Technical Guide for Researchers

Introduction

Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin tetramer found in various species of the genus Cinnamomum[1]. As a member of the proanthocyanidin family, which is known for a wide range of biological activities, Cinnamtannin D2 holds significant promise for applications in drug discovery and development[2][3][4][5][6][7]. This technical guide provides an in-depth overview of the potential biological activities of Cinnamtannin D2, drawing upon evidence from closely related cinnamtannins and other A-type proanthocyanidins. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in exploring the therapeutic utility of this complex natural product. While direct experimental data on Cinnamtannin D2 is limited, this guide consolidates available information on analogous compounds to project its likely bioactivities and mechanisms of action.

Potential Biological Activities

Based on the activities of structurally similar A-type proanthocyanidins, Cinnamtannin D2 is anticipated to exhibit a range of biological effects, including antioxidant, anti-inflammatory, anti-diabetic, anticancer, and neuroprotective properties.

Antioxidant Activity

Proanthocyanidins are renowned for their potent antioxidant properties, which are attributed to their ability to scavenge free radicals[8]. The polyhydroxy phenolic structure of these compounds allows for the donation of hydrogen atoms, thereby neutralizing reactive oxygen species (ROS) and reactive nitrogen species (RNS)[5].

Quantitative Data for Related Cinnamtannins:

Compound/Extract	Assay	IC50 Value	Reference
Cinnamon Bark Extract	DPPH Radical Scavenging	78.87 µg/mL
Cinnamic Acid Derivatives	DPPH Radical Scavenging	Varies	[9]
Cinnamon Bark Oil	DPPH Radical Scavenging	<50 ppm (classified as very strong)

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol describes a common method for evaluating the free radical scavenging activity of a compound like Cinnamtannin D2.

• Reagent Preparation:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM). The solution should be freshly prepared and protected from light.

  • Prepare a series of dilutions of Cinnamtannin D2 in methanol.

  • Ascorbic acid or Trolox can be used as a positive control and prepared in the same manner.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of each Cinnamtannin D2 dilution.

  • Add the DPPH working solution to each well.

  • Include a blank (methanol only) and a control (DPPH solution with methanol instead of the sample).

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Data Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of Cinnamtannin D2[10][11][12][13][14].

Experimental Workflow for Bioactivity Screening

Caption: A generalized workflow for the extraction, screening, and mechanistic evaluation of Cinnamtannin D2.

Anti-inflammatory Activity

Chronic inflammation is implicated in a multitude of diseases. Proanthocyanidins have been shown to exert anti-inflammatory effects by modulating key inflammatory pathways[15][16].

Potential Mechanism of Action: Based on studies of related compounds, Cinnamtannin D2 may inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukins[17][18][19]. This is likely achieved through the inhibition of signaling pathways like the nuclear factor-kappa B (NF-κB) pathway[17][18].

Quantitative Data for Related Compounds:

Compound/Extract	Cell Line	Assay	IC50 Value	Reference
Cinnamic Aldehyde	RAW 264.7	NO Production Inhibition	Concentration-dependent inhibition	[20]
C. insularimontanum extract	RAW 264.7	NO Production Inhibition	22.8 ± 2.9 µg/mL	[21]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This protocol outlines a method to assess the anti-inflammatory potential of Cinnamtannin D2 by measuring its effect on NO production in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture:

  • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

  • Seed the cells in a 96-well plate at a suitable density (e.g., 1 x 10^5 cells/well) and allow them to adhere overnight[9].

• Assay Procedure:

  • Pre-treat the cells with various concentrations of Cinnamtannin D2 for a specific period (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response, except for the control group.

  • Incubate the plate for 24 hours.

• NO Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid)[17][22][23][24].

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Data Analysis:

  • A standard curve using sodium nitrite is generated to quantify the nitrite concentration.

  • The percentage of NO inhibition is calculated, and the IC50 value is determined.

  • A cell viability assay (e.g., MTT) should be performed concurrently to ensure that the observed NO reduction is not due to cytotoxicity[23].

Anti-diabetic Activity

Certain proanthocyanidins have demonstrated anti-diabetic properties by improving insulin sensitivity and inhibiting carbohydrate-digesting enzymes[25][26]. Cinnamtannin D1 has been shown to protect pancreatic β-cells from glucolipotoxicity-induced apoptosis[27][28].

Potential Mechanism of Action: Cinnamtannin D2 may exert anti-diabetic effects by inhibiting α-glucosidase, an enzyme responsible for breaking down complex carbohydrates into glucose[23]. Inhibition of this enzyme can delay glucose absorption and reduce postprandial hyperglycemia. Additionally, it might enhance insulin signaling pathways[13][19].

Quantitative Data for Related Compounds:

Compound/Extract	Assay	IC50 Value	Reference
Cinnamon Extract	Yeast α-glucosidase inhibition	5.83 µg/ml	[23]
Cinnamon Extract	Mammalian α-glucosidase inhibition	670 µg/ml	[23]
Quercetin (a flavonoid)	α-glucosidase inhibition	138.95 µg/mL	[29]

Experimental Protocol: α-Glucosidase Inhibition Assay

This protocol details an in vitro method to screen for α-glucosidase inhibitory activity.

• Reagent Preparation:

  • Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in a phosphate buffer (pH 6.8).

  • Prepare a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same buffer.

  • Prepare various concentrations of Cinnamtannin D2. Acarbose can be used as a positive control[30][31].

• Assay Procedure:

  • In a 96-well plate, pre-incubate the α-glucosidase enzyme solution with different concentrations of Cinnamtannin D2 for a set time (e.g., 10 minutes) at 37°C.

  • Initiate the reaction by adding the pNPG substrate solution.

  • Incubate the mixture at 37°C for a specified period (e.g., 20-30 minutes).

  • Stop the reaction by adding a sodium carbonate solution[30][31].

• Data Analysis:

  • Measure the absorbance of the produced p-nitrophenol at 405 nm.

  • Calculate the percentage of inhibition and determine the IC50 value[29][32].

Anticancer Activity

Several proanthocyanidins have been reported to possess anticancer properties, inducing apoptosis and inhibiting the proliferation of various cancer cell lines[20][33].

Potential Mechanism of Action: Cinnamtannin D2 may induce apoptosis in cancer cells through the modulation of Bcl-2 family proteins and activation of caspases. It might also interfere with cell survival signaling pathways such as the PI3K/Akt pathway[34].

Quantitative Data for Related Compounds:

Compound	Cell Line	Assay	IC50 Value	Reference
Cinnamtannin B-1	Colon Cancer Cells	Cell Viability	Concentration-dependent reduction	[33]
Cinnamaldehyde	A2780/s (ovarian cancer)	Cell Growth	43 µM	[5]
Ethanolic extract of T. catharinensis	MCF-7 (breast cancer)	Cell Viability	83.06 µg/mL	[35]
Ethanolic extract of T. catharinensis	MDA-MB-231 (breast cancer)	Cell Viability	8.3 µg/mL	[35]

Experimental Protocol: MTT Assay for Cytotoxicity in Cancer Cells

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Culture and Treatment:

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of Cinnamtannin D2 for 24, 48, or 72 hours[2][3][36][37].

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Living cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm[2][3].

• Data Analysis:

  • Cell viability is expressed as a percentage of the control (untreated cells).

  • The IC50 value, the concentration that inhibits 50% of cell growth, is calculated.

Neuroprotective Activity

Neurodegenerative diseases are often associated with oxidative stress and neuroinflammation. The antioxidant and anti-inflammatory properties of proanthocyanidins suggest their potential as neuroprotective agents.

Potential Mechanism of Action: Cinnamtannin D2 may protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and activating endogenous antioxidant pathways, such as the Nrf2/ARE pathway, as observed with other flavonoids. It might also mitigate neuroinflammation by inhibiting pro-inflammatory cytokine production.

Experimental Protocol: Neuroprotection Assay in SH-SY5Y Cells

This protocol describes a method to evaluate the neuroprotective effect of Cinnamtannin D2 against an induced neurotoxic insult in a human neuroblastoma cell line.

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in a suitable medium. For a more neuron-like phenotype, cells can be differentiated using retinoic acid[18][38][39].

  • Seed the differentiated cells in a 96-well plate[21][33].

• Assay Procedure:

  • Pre-treat the cells with different concentrations of Cinnamtannin D2 for a specified duration.

  • Induce neurotoxicity by exposing the cells to a neurotoxin such as 6-hydroxydopamine (6-OHDA) or hydrogen peroxide (H₂O₂).

  • Co-incubate with Cinnamtannin D2 and the neurotoxin for a defined period (e.g., 24 hours).

• Assessment of Cell Viability:

  • Measure cell viability using the MTT assay as described previously. An increase in cell viability in the presence of Cinnamtannin D2 compared to the toxin-only group indicates a neuroprotective effect.

• Mechanistic Studies:

  • To explore the mechanism, levels of intracellular ROS can be measured using fluorescent probes like DCFH-DA.

  • The expression of key proteins in signaling pathways (e.g., PI3K/Akt, NF-κB) can be analyzed by Western blotting.

Signaling Pathways Potentially Modulated by Cinnamtannin D2

Based on the activities of related compounds, Cinnamtannin D2 is likely to interact with several key signaling pathways involved in cellular regulation.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation[1][4]. Inhibition of this pathway by proanthocyanidins leads to a reduction in the expression of pro-inflammatory genes.

Caption: Potential inhibition of the NF-κB signaling pathway by Cinnamtannin D2.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is crucial for cell survival, proliferation, and metabolism[40]. Dysregulation of this pathway is common in cancer and diabetes. Proanthocyanidins have been shown to modulate this pathway.

Caption: Hypothetical modulation of the PI3K/Akt signaling pathway by Cinnamtannin D2.

Cinnamtannin D2, as an A-type proanthocyanidin tetramer, represents a compelling candidate for further investigation into its potential therapeutic applications. Although direct experimental evidence for its biological activities is currently limited, the data available for closely related compounds strongly suggest that Cinnamtannin D2 is likely to possess significant antioxidant, anti-inflammatory, anti-diabetic, anticancer, and neuroprotective properties. The experimental protocols and potential signaling pathways outlined in this guide provide a solid framework for future research aimed at elucidating the specific mechanisms of action and quantitative efficacy of Cinnamtannin D2. Such studies are warranted to unlock the full therapeutic potential of this intriguing natural product.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. A-type proanthocyanidins: Sources, structure, bioactivity, processing, nutrition, and potential applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. magistralbr.caldic.com [magistralbr.caldic.com]
• 9. mdpi.com [mdpi.com]
• 10. acmeresearchlabs.in [acmeresearchlabs.in]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. abcam.cn [abcam.cn]
• 13. iomcworld.com [iomcworld.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. ppj.phypha.ir [ppj.phypha.ir]
• 17. thaiscience.info [thaiscience.info]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 25. In vivo and in vitro antidiabetic effects of aqueous cinnamon extract and cinnamon polyphenol-enhanced food matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Prospective Nutraceutical Effects of Cinnamon Derivatives Against Insulin Resistance in Type II Diabetes Mellitus—Evidence From the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Cinnamtannin D1 Protects Pancreatic β-Cells from Glucolipotoxicity-Induced Apoptosis by Enhancement of Autophagy In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 30. In vitro α-glucosidase inhibitory assay [protocols.io]
• 31. pubcompare.ai [pubcompare.ai]
• 32. Proanthocyanidin Tetramers and Pentamers from Cinnamomum verum Bark and Their Dentin Biomodification Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 33. mdpi.com [mdpi.com]
• 34. Structural characterization and bioactivity of proanthocyanidins from indigenous cinnamon (Cinnamomum osmophloeum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. Anti-inflammatory effects of cinnamon extract and identification of active compounds influencing the TLR2 and TLR4 signaling pathways - Food & Function (RSC Publishing) [pubs.rsc.org]
• 36. Assessment of Anticancer Activity by MTT Assay [bio-protocol.org]
• 37. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 38. preprints.org [preprints.org]
• 39. Neural regeneration research model to be explored: SH-SY5Y human neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 40. Cinnamtannin D2 | CAS:97233-47-1 | Procyanidins | High Purity | Manufacturer BioCrick [biocrick.com]

The Role of Cinnamtannin D2 in Plant Defense: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct research specifically elucidating the role of Cinnamtannin D2 in plant defense mechanisms is limited in publicly available scientific literature. This document synthesizes information on the broader class of compounds to which Cinnamtannin D2 belongs (proanthocyanidins and tannins) and the defense responses induced by extracts of Cinnamomum species, which are known to contain this molecule. The mechanisms and data presented are intended to provide a foundational understanding and framework for future research into the specific functions of Cinnamtannin D2.

Introduction to Cinnamtannin D2 and Plant Defense

Cinnamtannin D2 is a type of condensed tannin, specifically a proanthocyanidin, found in various plant species, including those of the Cinnamomum genus[1]. Tannins are a diverse group of polyphenolic secondary metabolites that play a crucial role in plant defense against a wide array of biotic and abiotic stresses. They are well-documented for their antimicrobial and anti-herbivory properties, which are attributed to their ability to bind and precipitate proteins.

Plants have evolved a sophisticated innate immune system to defend against pathogens. This system relies on the recognition of pathogen-associated molecular patterns (PAMPs) or microbe-associated molecular patterns (MAMPs) by pattern recognition receptors (PRRs) on the plant cell surface. This recognition triggers a basal defense response known as PAMP-triggered immunity (PTI). A key element of PTI is the production of reactive oxygen species (ROS), the activation of mitogen-activated protein kinase (MAPK) cascades, and the synthesis of defense-related phytohormones such as salicylic acid (SA) and jasmonic acid (JA). These signaling pathways ultimately lead to the expression of defense-related genes, including pathogenesis-related (PR) proteins, and the reinforcement of cell walls.

This technical guide explores the potential role of Cinnamtannin D2 in these defense mechanisms, drawing parallels from the known functions of related tannins and extracts from Cinnamomum species.

Potential Mechanisms of Action of Cinnamtannin D2 in Plant Defense

Based on the activities of similar compounds, Cinnamtannin D2 is hypothesized to contribute to plant defense through several mechanisms:

• Direct Antimicrobial Activity: Tannins can directly inhibit the growth of pathogenic fungi and bacteria. This is often achieved by binding to and inactivating microbial enzymes and cell surface proteins, or by depriving microbes of essential metal ions.

• Enzyme Inhibition: By binding to the digestive enzymes of herbivores, tannins can reduce the nutritional value of plant tissues, thus deterring feeding.

• Oxidative Stress Modulation: Proanthocyanidins are known for their antioxidant properties. In the context of plant defense, they may help to mitigate the damaging effects of excessive ROS production during the defense response, while still allowing ROS to function as signaling molecules.

• Elicitation of Defense Responses: There is growing evidence that some tannins can act as elicitors, actively triggering plant defense signaling pathways.

Quantitative Data on the Effects of Tannins and Cinnamomum Extracts on Plant Defense

While specific quantitative data for Cinnamtannin D2 is not available, the following tables summarize representative data for the effects of tannins and Cinnamomum extracts on pathogen growth and the induction of plant defense markers.

Table 1: Effect of Tannin-Rich Fractions on Fungal Pathogen Growth

Plant Source	Tannin Fraction	Pathogen	Concentration (µg/mL)	Growth Inhibition (%)	Reference
Acacia mearnsii	Condensed Tannins	Fusarium oxysporum	250	65	[Hypothetical Data]
Vitis vinifera	Proanthocyanidins	Botrytis cinerea	500	82	[Hypothetical Data]
Camellia sinensis	Catechins	Colletotrichum gloeosporioides	100	55	[Hypothetical Data]

Table 2: Induction of Defense-Related Gene Expression by Cinnamomum Extracts

Cinnamomum Species	Treatment	Target Gene	Plant Species	Fold Change in Expression	Time Point (hours)	Reference
C. cassia	Leaf Extract (1%)	PR-1 (SA marker)	Arabidopsis thaliana	4.5	24	[Hypothetical Data]
C. zeylanicum	Bark Extract (0.5%)	PDF1.2 (JA marker)	Arabidopsis thaliana	3.2	48	[Hypothetical Data]
C. burmannii	Essential Oil (100 ppm)	PAL (Phenylpropanoid pathway)	Oryza sativa	6.8	12	[Hypothetical Data]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the role of compounds like Cinnamtannin D2 in plant defense. Below are representative protocols for key experiments.

Extraction and Purification of Cinnamtannin D2

• Plant Material: Dried and powdered bark or leaves of a Cinnamomum species known to contain Cinnamtannin D2.

• Extraction:

  • Macerate the plant material in 80% aqueous acetone at a 1:10 (w/v) ratio for 48 hours at room temperature with constant agitation.

  • Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure at 40°C to remove the acetone.

  • Defat the aqueous residue by liquid-liquid partitioning with n-hexane.

  • Extract the aqueous phase successively with ethyl acetate.

• Purification:

  • Subject the ethyl acetate fraction to column chromatography on Sephadex LH-20, eluting with a gradient of ethanol in water.

  • Monitor fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Pool fractions containing Cinnamtannin D2 and further purify using preparative HPLC with a C18 column and a mobile phase of acetonitrile and water with 0.1% formic acid.

  • Confirm the identity and purity of Cinnamtannin D2 using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

In Vitro Antifungal Assay

• Pathogen: A common plant pathogenic fungus, such as Botrytis cinerea or Fusarium oxysporum.

• Method:

  • Prepare potato dextrose agar (PDA) plates amended with different concentrations of purified Cinnamtannin D2 (e.g., 0, 50, 100, 250, 500 µg/mL). The compound should be dissolved in a small amount of a suitable solvent (e.g., DMSO) before being added to the molten agar.

  • Place a 5 mm mycelial plug from an actively growing culture of the fungus in the center of each plate.

  • Incubate the plates at 25°C in the dark.

  • Measure the radial growth of the mycelium daily until the mycelium in the control plate reaches the edge of the plate.

  • Calculate the percentage of growth inhibition for each concentration.

Analysis of Defense Gene Expression by qRT-PCR

• Plant Material: Seedlings of a model plant, such as Arabidopsis thaliana or tomato (Solanum lycopersicum).

• Treatment:

  • Spray the seedlings with a solution of Cinnamtannin D2 at a predetermined effective, non-toxic concentration. Use a mock treatment (solvent only) as a control.

  • Harvest leaf tissue at different time points after treatment (e.g., 0, 6, 12, 24, 48 hours).

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from the harvested tissue using a commercial kit.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA using a reverse transcriptase and oligo(dT) or random primers.

• Quantitative Real-Time PCR (qRT-PCR):

  • Perform qRT-PCR using gene-specific primers for defense marker genes (e.g., PR-1 for the SA pathway, PDF1.2 for the JA pathway) and a reference gene (e.g., Actin or Ubiquitin) for normalization.

  • Use a SYBR Green-based detection method.

  • Calculate the relative gene expression using the 2-ΔΔCt method.

Visualizing Potential Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the hypothesized signaling pathways through which Cinnamtannin D2 might exert its effects on plant defense.

Caption: Hypothesized direct antimicrobial action of Cinnamtannin D2.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic and Methodological Profile of Cinnamtannin D2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin tetramer found in plants of the Cinnamomum genus, such as Cinnamomum sieboldii and Cinnamomum burmannii[1]. Proanthocyanidins are a class of polyphenolic compounds known for a wide range of biological activities. This technical guide provides a summary of the available spectroscopic data for Cinnamtannin D2, including its mass spectrometry characteristics. Due to the absence of a complete, publicly available set of assigned ¹H and ¹³C NMR data for Cinnamtannin D2, this guide presents representative data based on its constituent units and closely related proanthocyanidins. Furthermore, it outlines typical experimental protocols for the isolation and characterization of such compounds and proposes a conceptual signaling pathway based on the known biological activities of related cinnamtannins.

Chemical Structure and Properties

• IUPAC Name: (1R,5R,6R,7S,13R,21R)-5,13-bis(3,4-dihydroxyphenyl)-7-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-16-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-4,12,14-trioxapentacyclo[11.7.1.0²,¹¹.0³,⁸.0¹⁵,²⁰]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol

• Molecular Formula: C₆₀H₄₈O₂₄[1]

• Molecular Weight: 1153.0 g/mol [1]

• Exact Mass: 1152.25355239 Da[1]

Spectroscopic Data

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS) is a critical tool for the characterization of complex proanthocyanidins like Cinnamtannin D2.

Parameter	Value	Reference
Molecular Formula	C₆₀H₄₈O₂₄	[1]
Calculated Exact Mass	1152.25355239	[1]
Observed Ion (Positive Mode)	[M+H]⁺, [M+Na]⁺	Representative
Observed Ion (Negative Mode)	[M-H]⁻	Representative

Note: The observed ions are representative for this class of compounds and may vary depending on the ionization source and conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2.1: Representative ¹H NMR Chemical Shifts (in ppm)

Proton	Epicatechin Unit	Catechin Unit
H-2	~ 4.8-5.2	~ 4.5-4.9
H-3	~ 4.0-4.4	~ 3.8-4.2
H-4	~ 3.8-4.2	~ 2.5-2.9 (dd)
H-6	~ 5.9-6.1	~ 5.8-6.0
H-8	~ 5.9-6.1	~ 5.8-6.0
H-2'	~ 6.8-7.2	~ 6.7-7.1
H-5'	~ 6.7-7.0	~ 6.6-6.9
H-6'	~ 6.8-7.2	~ 6.7-7.1

Note: Chemical shifts are typically recorded in deuterated solvents such as acetone-d₆, methanol-d₄, or DMSO-d₆. The exact chemical shifts and coupling constants will depend on the solvent and the specific linkages within the tetrameric structure.

Table 2.2: Representative ¹³C NMR Chemical Shifts (in ppm)

Carbon	Epicatechin Unit	Catechin Unit
C-2	~ 79-82	~ 81-84
C-3	~ 66-69	~ 67-70
C-4	~ 28-32	~ 27-31
C-4a	~ 100-103	~ 99-102
C-5	~ 155-158	~ 154-157
C-6	~ 95-98	~ 94-97
C-7	~ 155-158	~ 154-157
C-8	~ 96-99	~ 95-98
C-8a	~ 154-157	~ 153-156
C-1'	~ 131-133	~ 130-132
C-2'	~ 114-117	~ 113-116
C-3'	~ 144-147	~ 143-146
C-4'	~ 144-147	~ 143-146
C-5'	~ 115-118	~ 114-117
C-6'	~ 118-121	~ 117-120

Note: The chemical shifts for carbons involved in inter-unit linkages (e.g., C4-C8, C2-O-C7) will differ significantly from the monomeric values.

Experimental Protocols

The following sections describe generalized experimental protocols for the isolation and spectroscopic analysis of Cinnamtannin D2 from plant material, based on established methods for proanthocyanidin research.

Isolation of Cinnamtannin D2

Caption: General workflow for the isolation of Cinnamtannin D2.

• Extraction: Powdered and dried bark of Cinnamomum species is typically extracted with an aqueous organic solvent, such as 70% acetone, at room temperature.

• Concentration and Partitioning: The crude extract is concentrated under reduced pressure to remove the organic solvent. The resulting aqueous suspension is then partitioned against a series of organic solvents of increasing polarity (e.g., hexane, dichloromethane, ethyl acetate) to remove lipids and other less polar compounds. The proanthocyanidin-rich fraction is typically found in the ethyl acetate layer.

• Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on Sephadex LH-20, eluting with a solvent system such as ethanol or methanol. This step separates compounds based on their size and polarity.

• Preparative HPLC: Fractions containing oligomeric proanthocyanidins are further purified by preparative reversed-phase high-performance liquid chromatography (RP-HPLC) on a C18 column. A gradient elution with water and acetonitrile or methanol, often with a small amount of acid (e.g., 0.1% formic acid), is used to achieve high purity.

Spectroscopic Analysis

• Mass Spectrometry: High-resolution mass spectra are typically acquired using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer. Samples are dissolved in a suitable solvent like methanol or acetonitrile.

• NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra are recorded on a high-field NMR spectrometer (e.g., 500 MHz or higher). Samples are dissolved in a deuterated solvent (e.g., acetone-d₆, methanol-d₄). Chemical shifts are referenced to the residual solvent signals.

Conceptual Signaling Pathway

While specific signaling pathways for Cinnamtannin D2 have not been fully elucidated, based on the known activities of related proanthocyanidins, a conceptual pathway can be proposed. Many proanthocyanidins exhibit antioxidant and anti-inflammatory properties.

Caption: Conceptual antioxidant and anti-inflammatory pathway.

Cinnamtannin D2, as a potent antioxidant, is likely to exert its effects by directly scavenging reactive oxygen species (ROS). This reduction in oxidative stress can, in turn, inhibit the activation of pro-inflammatory transcription factors such as NF-κB. The inhibition of the NF-κB signaling cascade would lead to a downregulation of inflammatory gene expression, resulting in an anti-inflammatory response.

Conclusion

Cinnamtannin D2 is a complex natural product with potential for further investigation in drug development. This guide provides a summary of its known spectroscopic properties and outlines standard methodologies for its study. The lack of a complete public NMR dataset highlights the need for further research to fully characterize this and other related proanthocyanidins. The proposed conceptual signaling pathway provides a framework for future studies into its biological mechanisms of action.

References

• 1. Research Portal [iro.uiowa.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation and Purification of Cinnamtannin D2 from Cinnamon Bark

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the isolation and purification of Cinnamtannin D2, a bioactive A-type proanthocyanidin, from cinnamon bark (Cinnamomum verum or other relevant species). The methodologies described herein are based on established chromatographic techniques for the separation of complex polyphenolic compounds.

Introduction

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin found in cinnamon bark, belonging to a class of polyphenols known for their potential health benefits, including antioxidant and anti-inflammatory properties. The complex structure and presence of multiple stereoisomers make the isolation and purification of Cinnamtannin D2 a challenging yet crucial step for further pharmacological investigation and drug development. These protocols outline a systematic approach for the successful isolation of Cinnamtannin D2 in high purity.

Chemical Profile of Cinnamtannin D2

Property	Value	Source
Molecular Formula	C60H48O24	[1]
Molecular Weight	1153.0 g/mol	[1]
CAS Number	97233-47-1
Class	A-type Proanthocyanidin	[2][3][4]
Synonyms	Epicatechin-(4β→8)-epicatechin-(2β→O→7,4β→8)-epicatechin-(4β→8)-catechin	[1]

Experimental Protocols

This section details a multi-step protocol for the isolation and purification of Cinnamtannin D2 from cinnamon bark. The general workflow is depicted in the diagram below.

Figure 1: General workflow for the isolation and purification of Cinnamtannin D2.

Extraction of Proanthocyanidins

This initial step aims to extract the crude proanthocyanidin fraction from the cinnamon bark.

Materials:

• Dried and powdered cinnamon bark (Cinnamomum verum)

• 70% aqueous acetone (v/v)

• Ethyl acetate

• Hexane

• Rotary evaporator

• Filtration apparatus

Protocol:

• Macerate the powdered cinnamon bark with 70% aqueous acetone at a solid-to-solvent ratio of 1:10 (w/v) for 24 hours at room temperature with occasional stirring.

• Filter the mixture through Whatman No. 1 filter paper. Repeat the extraction process on the residue two more times to ensure exhaustive extraction.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature below 45°C to remove the acetone.

• Suspend the resulting aqueous extract in distilled water and perform liquid-liquid partitioning with an equal volume of hexane to remove lipids and other non-polar compounds. Discard the hexane layer.

• Subsequently, partition the aqueous layer with an equal volume of ethyl acetate. Repeat this step three times. The ethyl acetate fraction will contain the proanthocyanidins.

• Combine the ethyl acetate fractions and dry over anhydrous sodium sulfate.

• Evaporate the ethyl acetate under reduced pressure to obtain the crude proanthocyanidin-rich extract.

Preliminary Fractionation by Centrifugal Partition Chromatography (CPC)

CPC is a liquid-liquid chromatography technique that can be used for the initial fractionation of the crude extract based on the polarity of the compounds.

Materials:

• Crude proanthocyanidin extract

• CPC instrument

• Appropriate two-phase solvent system (e.g., ethyl acetate/n-butanol/water)

Protocol:

• Dissolve the crude extract in the selected two-phase solvent system.

• Perform CPC separation in either ascending or descending mode, depending on the chosen solvent system and target compounds.

• Collect fractions and monitor by thin-layer chromatography (TLC) or analytical HPLC to identify fractions enriched in trimeric and tetrameric proanthocyanidins.

• Pool the fractions containing the target compounds for further purification.

Purification by Sephadex LH-20 Column Chromatography

Sephadex LH-20 is a size-exclusion and adsorption chromatography medium that is effective for separating polyphenolic compounds.[5][6][7][8]

Materials:

• CPC-fractionated extract

• Sephadex LH-20 resin

• Glass column

• Ethanol

• Methanol

• Fraction collector

Protocol:

• Swell the Sephadex LH-20 resin in ethanol and pack it into a glass column.

• Equilibrate the column with ethanol.

• Dissolve the enriched fraction from CPC in a minimal amount of ethanol and load it onto the column.

• Elute the column with a stepwise gradient of methanol in ethanol, starting with 100% ethanol and gradually increasing the methanol concentration.

• Collect fractions and monitor their composition using analytical HPLC.

• Pool the fractions containing Cinnamtannin D2 and similarly sized proanthocyanidins.

Final Purification by Semi-Preparative HPLC

High-performance liquid chromatography is the final step to achieve high-purity Cinnamtannin D2.[9]

Materials:

• Sephadex LH-20 purified fraction

• Semi-preparative HPLC system with a C18 column

• Mobile phase: Acetonitrile (A) and water with 0.1% formic acid (B)

• Fraction collector

Protocol:

• Dissolve the purified fraction in the initial mobile phase composition.

• Inject the sample onto the semi-preparative C18 column.

• Elute using a linear gradient, for example, starting from 10% A to 40% A over 60 minutes, at a flow rate of 5 mL/min.

• Monitor the elution profile at 280 nm.

• Collect the peak corresponding to Cinnamtannin D2.

• Lyophilize the collected fraction to obtain the pure compound.

Characterization of Cinnamtannin D2

The identity and purity of the isolated Cinnamtannin D2 should be confirmed using spectroscopic methods.

Technique	Expected Results
High-Resolution Mass Spectrometry (HR-MS)	The molecular ion peak corresponding to the exact mass of Cinnamtannin D2 (e.g., [M+H]+ or [M-H]-).
¹H-NMR Spectroscopy	A complex spectrum with characteristic signals for the aromatic protons of the flavan-3-ol units, as well as signals for the aliphatic protons of the heterocyclic rings.
¹³C-NMR Spectroscopy	Resonances corresponding to the 60 carbon atoms of the Cinnamtannin D2 structure, including signals for the aromatic, olefinic, and aliphatic carbons.

Quantitative Data

Parameter	Reported Value Range	Notes
Total Proanthocyanidin Yield from Bark	1-5% (of dry weight)	Varies with extraction solvent and method.
Purity after Semi-Preparative HPLC	>95%	Dependent on the resolution of the chromatographic separation.

Potential Biological Activity and Signaling Pathways

Cinnamon extracts and their constituent proanthocyanidins have been reported to possess anti-inflammatory properties.[10][11][12][13] While the specific signaling pathways modulated by Cinnamtannin D2 are yet to be fully elucidated, the anti-inflammatory effects of cinnamon are often attributed to the inhibition of pro-inflammatory signaling cascades.

Figure 2: Putative anti-inflammatory signaling pathway modulated by cinnamon components.

This diagram illustrates the potential mechanism by which components of cinnamon, possibly including Cinnamtannin D2, may exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key regulator of inflammation.

Conclusion

The protocols outlined in these application notes provide a robust framework for the isolation and purification of Cinnamtannin D2 from cinnamon bark. Successful implementation of these methods will enable researchers to obtain high-purity material for comprehensive biological evaluation and potential development into therapeutic agents. Further studies are warranted to elucidate the specific biological activities and mechanisms of action of Cinnamtannin D2.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Targeting Trimeric and Tetrameric Proanthocyanidins of Cinnamomum verum Bark as Bioactives for Dental Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting Trimeric and Tetrameric Proanthocyanidins of Cinnamomum verum Bark as Bioactives for Dental Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 9. japsonline.com [japsonline.com]
• 10. Anti-inflammatory effects of cinnamon extract and identification of active compounds influencing the TLR2 and TLR4 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anti-inflammatory, cytotoxicity and antilipidemic properties: novel bioactivities of true cinnamon (Cinnamomum zeylanicum Blume) leaf - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantitative Analysis of Cinnamtannin D2 using a Validated HPLC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the quantitative analysis of Cinnamtannin D2, a bioactive A-type proanthocyanidin found in cinnamon species, using a robust and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method. The protocol details sample preparation from plant matrices, optimized chromatographic conditions for separation, and specific mass spectrometric parameters for accurate quantification. This application note is intended to provide researchers, scientists, and drug development professionals with a reliable methodology for pharmacokinetic studies, quality control of herbal medicines, and investigation of the therapeutic potential of Cinnamtannin D2.

Introduction

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin with a molecular formula of C₆₀H₄₈O₂₄ and a molecular weight of 1153.0 g/mol [1][2][3]. It is composed of four flavan-3-ol units and has been identified in various cinnamon species, including Cinnamomum sieboldii and Cinnamomum burmanni[1]. Proanthocyanidins, also known as condensed tannins, are a class of polyphenolic compounds that have garnered significant interest due to their potent antioxidant, anti-inflammatory, and potential therapeutic properties. The complex structure of Cinnamtannin D2 necessitates a highly selective and sensitive analytical method for its accurate quantification in complex biological and botanical matrices.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the analytical technique of choice for the quantification of complex molecules like proanthocyanidins in intricate samples[4][5][6]. This method offers excellent selectivity through the use of Multiple Reaction Monitoring (MRM), which monitors specific precursor-to-product ion transitions, thereby minimizing matrix interference and enhancing sensitivity[7][8][9]. This application note outlines a detailed protocol for the extraction, separation, and quantification of Cinnamtannin D2.

Experimental Protocols

Sample Preparation (from Cinnamon Bark)

A robust sample preparation protocol is crucial for the accurate quantification of Cinnamtannin D2, involving extraction and purification steps to remove interfering substances.

Materials:

• Cinnamon bark powder

• Extraction Solvent: 70% Acetone in water (v/v)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm Syringe filters (PTFE)

• HPLC vials

Protocol:

• Weigh 1.0 g of finely ground cinnamon bark powder into a 50 mL centrifuge tube.

• Add 20 mL of the extraction solvent (70% acetone).

• Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

• Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the suspension at 4000 rpm for 15 minutes.

• Carefully collect the supernatant and transfer it to a clean tube.

• Repeat the extraction process (steps 2-6) on the remaining pellet to ensure complete extraction and pool the supernatants.

• Evaporate the acetone from the combined supernatant under a gentle stream of nitrogen at 40°C.

• The remaining aqueous extract is then lyophilized or can be further purified using solid-phase extraction (SPE).

• For analysis, reconstitute a known amount of the dried extract in 1 mL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Instrumentation and Conditions

The following parameters are recommended for the chromatographic separation and mass spectrometric detection of Cinnamtannin D2.

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Table 1: HPLC Parameters

Parameter	Recommended Setting
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-30% B (0-15 min), 30-95% B (15-20 min), 95% B (20-25 min), 5% B (25.1-30 min)
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometer Parameters

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions for Cinnamtannin D2 Quantification

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the method. Based on the molecular weight of Cinnamtannin D2 (1153.0 g/mol ) and known fragmentation patterns of A-type proanthocyanidins, the following transitions are proposed. Fragmentation of proanthocyanidins often involves quinone methide (QM) fission, retro-Diels-Alder (RDA) fission, and heterocyclic ring fission (HRF)[10][11].

Table 3: Proposed MRM Transitions for Cinnamtannin D2

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)	Notes
Cinnamtannin D2 (Quantifier)	1153.3 [M+H]⁺	865.2	35	100	Corresponds to the loss of a catechin/epicatechin monomer unit (288 Da) via QM fission.
Cinnamtannin D2 (Qualifier)	1153.3 [M+H]⁺	577.1	45	100	Represents a dimeric fragment.

Note: The collision energies provided are starting points and should be optimized for the specific instrument used.

Data Presentation

The following table summarizes hypothetical validation data for the developed method, which should be established during method validation in a specific laboratory.

Table 4: Method Validation Parameters (Hypothetical)

Parameter	Result
Linearity (r²)	> 0.995
Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%
Matrix Effect	Investigated and compensated for
Stability	Stable under specified conditions

Visualizations

Experimental Workflow

Caption: Experimental workflow for Cinnamtannin D2 quantification.

Potential Signaling Pathway Involvement

Cinnamtannin D2, as a potent antioxidant, may influence cellular signaling pathways related to oxidative stress, such as the Nrf2-ARE pathway.

Caption: Postulated role of Cinnamtannin D2 in the Nrf2-ARE pathway.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Cinnamtannin D2 (FDB016796) - FooDB [foodb.ca]
• 3. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]
• 4. researchgate.net [researchgate.net]
• 5. Determination of proanthocyanidins in grape products by liquid chromatography/mass spectrometric detection under low collision energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Mining proteomic MS/MS data for MRM transitions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A-type proanthocyanidin - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Analytical Characterization of Cinnamtannin D2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a type of proanthocyanidin, a class of polyphenolic compounds found in various plants, including species of Cinnamomum and Vaccinium vitis-idaea.[1][2] Proanthocyanidins are of significant interest to the pharmaceutical and nutraceutical industries due to their potent antioxidant and various health-promoting properties. The structural complexity of Cinnamtannin D2 necessitates a multi-faceted analytical approach for its unequivocal characterization and quantification. These application notes provide detailed protocols for the isolation and analysis of Cinnamtannin D2 using modern analytical techniques.

Physicochemical Properties of Cinnamtannin D2

A foundational understanding of the physicochemical properties of Cinnamtannin D2 is essential for the development of robust analytical methods.

Property	Value	Source
Molecular Formula	C₆₀H₄₈O₂₄	PubChem
Molecular Weight	1153.0 g/mol	PubChem
Appearance	Powder	BioCrick
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.	BioCrick

Experimental Protocols

Isolation and Purification of Cinnamtannin D2

The initial step in the characterization of Cinnamtannin D2 is its isolation from a plant matrix. The following protocol outlines a general procedure that can be adapted based on the specific plant source.

Workflow for Isolation and Purification

References

• 1. Oligomers of grape-seed procyanidin extract activate the insulin receptor and key targets of the insulin signaling pathway differently from insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proposed mechanisms of the effects of proanthocyanidins on glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cinnamtannin D2 In Vitro Antioxidant Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is an A-type proanthocyanidin, a class of polyphenolic compounds found in various plants, including cinnamon. Proanthocyanidins are recognized for their potent antioxidant properties, which are attributed to their ability to scavenge free radicals and modulate cellular antioxidant defense systems. These properties make Cinnamtannin D2 a compound of interest for research in oxidative stress-related diseases and for the development of novel therapeutic agents.

These application notes provide detailed protocols for assessing the in vitro antioxidant activity of Cinnamtannin D2 using three common and robust assays: the DPPH Radical Scavenging Assay, the ABTS Radical Cation Decolorization Assay, and the Ferric Reducing Antioxidant Power (FRAP) Assay. Additionally, a plausible signaling pathway for its antioxidant action is described.

Data Presentation

While specific experimental data for Cinnamtannin D2 is not extensively available in the public domain, the following table provides a template for presenting quantitative results from the described assays. Data for related A-type proanthocyanidins and cinnamon extracts are often reported in scientific literature and can be used as a reference for comparison. For instance, ethanol extracts of Cinnamomum cassia bark have shown potent antioxidant activity, with IC50 values in the DPPH assay as low as 0.072 mg/mL and a Trolox equivalent antioxidant capacity (TEAC) in the ABTS assay of up to 335.78 mmole Trolox/g[1]. It is important to note that the antioxidant capacity of proanthocyanidins can be influenced by their degree of polymerization[2].

Assay	Parameter	Cinnamtannin D2 (Hypothetical Values)	Positive Control (e.g., Trolox, Ascorbic Acid)
DPPH Radical Scavenging Assay	IC50 (µg/mL)	[Insert experimental value]	[Insert experimental value]
ABTS Radical Scavenging Assay	TEAC (Trolox Equivalents)	[Insert experimental value]	1.0
FRAP Assay	Ferric Reducing Ability (µM Fe(II)/µg)	[Insert experimental value]	[Insert experimental value]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.

Materials:

• Cinnamtannin D2

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (ACS grade)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. Keep the solution in a dark, amber-colored bottle to prevent degradation.

• Sample Preparation: Prepare a stock solution of Cinnamtannin D2 in methanol or ethanol. From the stock solution, prepare a series of dilutions to determine the IC50 value.

• Assay Procedure: a. To each well of a 96-well microplate, add 100 µL of the Cinnamtannin D2 solution at different concentrations. b. Add 100 µL of the 0.1 mM DPPH solution to each well. c. For the blank, add 100 µL of the solvent (methanol or ethanol) and 100 µL of the DPPH solution. d. For the negative control, add 200 µL of the solvent. e. Incubate the plate in the dark at room temperature for 30 minutes. f. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.

Materials:

• Cinnamtannin D2

• ABTS diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution: a. Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. b. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution. c. Before use, dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution of Cinnamtannin D2 in a suitable solvent (e.g., ethanol, water with a small amount of DMSO). Prepare a series of dilutions.

• Assay Procedure: a. To each well of a 96-well microplate, add 20 µL of the Cinnamtannin D2 solution at different concentrations. b. Add 180 µL of the diluted ABTS•+ solution to each well. c. Incubate the plate at room temperature for 6 minutes. d. Measure the absorbance at 734 nm.

• Calculation: The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated using Trolox at various concentrations. The TEAC value of Cinnamtannin D2 is then calculated from this curve. The percentage of inhibition can also be calculated as in the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance at 593 nm.

Materials:

• Cinnamtannin D2

• FRAP reagent:

  • 300 mM Acetate buffer (pH 3.6)

  • 10 mM TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in 40 mM HCl

  • 20 mM FeCl₃·6H₂O in water

• Positive control (e.g., FeSO₄·7H₂O, Ascorbic acid)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of FRAP Reagent: Prepare the FRAP working solution fresh by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio. Warm the solution to 37°C before use.

• Sample Preparation: Prepare a stock solution of Cinnamtannin D2 in a suitable solvent. Prepare a series of dilutions.

• Assay Procedure: a. To each well of a 96-well microplate, add 20 µL of the Cinnamtannin D2 solution at different concentrations. b. Add 180 µL of the pre-warmed FRAP working solution to each well. c. Incubate the plate at 37°C for 30 minutes. d. Measure the absorbance at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve of FeSO₄·7H₂O (or another suitable standard). The results are expressed as µM Fe(II) equivalents per µg of Cinnamtannin D2.

Mandatory Visualizations

Caption: Experimental workflow for in vitro antioxidant activity assays of Cinnamtannin D2.

Signaling Pathway

The antioxidant activity of many polyphenols, including proanthocyanidins, is not limited to direct radical scavenging. They can also exert their effects by modulating intracellular signaling pathways that control the expression of endogenous antioxidant enzymes. A key pathway in this cellular defense mechanism is the Keap1-Nrf2 pathway.[3][4][5][6] While direct evidence for Cinnamtannin D2 is still emerging, studies on the closely related Cinnamtannin D1 suggest a similar mechanism of action.[7]

Under normal conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is kept in the cytoplasm by its inhibitor, Keap1 (Kelch-like ECH-associated protein 1), which facilitates its degradation. Upon exposure to oxidative stress or certain phytochemicals, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, upregulating their expression. These genes encode for protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), which in turn enhance the cell's capacity to neutralize reactive oxygen species (ROS).

Caption: Proposed Keap1-Nrf2 signaling pathway for the antioxidant action of Cinnamtannin D2.

References

• 1. Antioxidant Activity of Various Parts of Cinnamomum cassia Extracted with Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural characterization and bioactivity of proanthocyanidins from indigenous cinnamon (Cinnamomum osmophloeum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Natural Compounds That Activate the KEAP1/Nrf2 Signaling Pathway as Potential New Drugs in the Treatment of Idiopathic Parkinson’s Disease [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cinnamtannin D1 Protects Pancreatic β-Cells from Glucolipotoxicity-Induced Apoptosis by Enhancement of Autophagy In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Inhibition Assays of Cinnamtannin D2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a type of condensed tannin known as a proanthocyanidin, which is found in various species of cinnamon.[1] Proanthocyanidins are a class of polyphenolic compounds that have garnered significant interest for their diverse biological activities, including antioxidant and enzyme inhibitory effects. As a member of this family, Cinnamtannin D2 holds potential as a modulator of enzymatic activity, making it a compound of interest for drug discovery and development.

These application notes provide detailed protocols for assessing the inhibitory effects of Cinnamtannin D2 on several key enzymes: α-amylase, α-glucosidase, tyrosinase, and lipase. These enzymes are relevant targets for various therapeutic areas, including metabolic disorders and dermatology.

Data Presentation

The inhibitory activity of Cinnamtannin D2 should be quantified by determining the half-maximal inhibitory concentration (IC50). This is achieved by measuring the enzyme activity at various concentrations of the inhibitor. The results can be summarized in the following tables:

Table 1: Inhibition of α-Amylase by Cinnamtannin D2

Cinnamtannin D2 Concentration (µg/mL)	% Inhibition
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
IC50 (µg/mL)

Table 2: Inhibition of α-Glucosidase by Cinnamtannin D2

Cinnamtannin D2 Concentration (µg/mL)	% Inhibition
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
IC50 (µg/mL)

Table 3: Inhibition of Tyrosinase by Cinnamtannin D2

Cinnamtannin D2 Concentration (µg/mL)	% Inhibition
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
IC50 (µg/mL)

Table 4: Inhibition of Pancreatic Lipase by Cinnamtannin D2

Cinnamtannin D2 Concentration (µg/mL)	% Inhibition
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
IC50 (µg/mL)

Experimental Protocols

α-Amylase Inhibition Assay

This assay determines the ability of Cinnamtannin D2 to inhibit α-amylase, a key enzyme in carbohydrate digestion.

Materials:

• Porcine pancreatic α-amylase

• Starch solution (1% w/v) in a suitable buffer (e.g., 20 mM sodium phosphate buffer, pH 6.9 with 6.7 mM NaCl)

• Cinnamtannin D2 stock solution (in DMSO or ethanol)

• 3,5-Dinitrosalicylic acid (DNS) reagent

• Acarbose (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a series of dilutions of Cinnamtannin D2 from the stock solution.

• In a 96-well plate, add 50 µL of Cinnamtannin D2 dilution or control (buffer for negative control, acarbose for positive control).

• Add 50 µL of α-amylase solution to each well and incubate at 37°C for 10 minutes.

• Initiate the reaction by adding 50 µL of starch solution to each well and incubate at 37°C for 15 minutes.

• Stop the reaction by adding 100 µL of DNS reagent to each well.

• Heat the plate in a boiling water bath for 5 minutes.

• Cool the plate to room temperature and add 900 µL of distilled water to each well.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

α-Glucosidase Inhibition Assay

This assay measures the inhibition of α-glucosidase, another important enzyme in carbohydrate metabolism.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Cinnamtannin D2 stock solution

• Phosphate buffer (100 mM, pH 6.8)

• Sodium carbonate (Na2CO3) solution (0.2 M)

• Acarbose (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare serial dilutions of Cinnamtannin D2.

• Add 50 µL of phosphate buffer to each well of a 96-well plate.

• Add 10 µL of Cinnamtannin D2 dilution or control.

• Add 20 µL of α-glucosidase solution and incubate at 37°C for 15 minutes.

• Add 20 µL of pNPG solution to start the reaction and incubate at 37°C for 20 minutes.[2]

• Terminate the reaction by adding 50 µL of Na2CO3 solution.[2]

• Measure the absorbance at 405 nm.

• Calculate the percentage inhibition as described for the α-amylase assay.

Tyrosinase Inhibition Assay

This protocol is used to screen for inhibitors of tyrosinase, an enzyme involved in melanin synthesis.

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• Cinnamtannin D2 stock solution

• Phosphate buffer (50 mM, pH 6.5)

• Kojic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare various concentrations of Cinnamtannin D2.

• In a 96-well plate, mix 40 µL of Cinnamtannin D2 dilution or control with 80 µL of phosphate buffer.

• Add 40 µL of tyrosinase solution and incubate at 30°C for 10 minutes.

• Add 40 µL of L-DOPA solution to initiate the reaction.

• Monitor the formation of dopachrome by measuring the absorbance at 475 nm at regular intervals for 10-20 minutes.

• Calculate the rate of reaction (change in absorbance per minute).

• Determine the percentage inhibition using the reaction rates: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] x 100

Pancreatic Lipase Inhibition Assay

This assay evaluates the potential of Cinnamtannin D2 to inhibit pancreatic lipase, a key enzyme in fat digestion.

Materials:

• Porcine pancreatic lipase

• p-Nitrophenyl palmitate (pNPP)

• Cinnamtannin D2 stock solution

• Tris-HCl buffer (100 mM, pH 8.2)

• Orlistat (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare dilutions of Cinnamtannin D2.

• Add 100 µL of Tris-HCl buffer to the wells of a 96-well plate.

• Add 20 µL of Cinnamtannin D2 dilution or control.

• Add 20 µL of lipase solution and incubate at 37°C for 15 minutes.

• Start the reaction by adding 20 µL of pNPP solution.

• Incubate at 37°C for 30 minutes.

• Measure the absorbance at 405 nm.

• Calculate the percentage inhibition as previously described.

Visualizations

Caption: General workflow for enzymatic inhibition assays.

Caption: Hypothetical signaling pathway modulated by Cinnamtannin D2.

References

• 1. content.abcam.com [content.abcam.com]
• 2. In vitro α-glucosidase inhibitory assay [protocols.io]

Application Notes and Protocols for Cinnamtannin D1 (as a proxy for Cinnamtannin D2) in Cell Culture Studies

I. Introduction

Cinnamtannins are a class of polyphenolic compounds found in cinnamon and other plants. They have garnered interest for their potential therapeutic properties, including antioxidant, anti-inflammatory, and anti-cancer effects. This document provides an overview of the application of Cinnamtannin D1 in cell culture studies, focusing on its effects on cell viability, apoptosis, and related signaling pathways.

II. Data Presentation: Summary of Quantitative Data

The following tables summarize quantitative data from studies on Cinnamtannin D1 and B-1, which may serve as a reference for designing experiments with Cinnamtannin D2.

Table 1: Cytotoxicity of Cinnamtannin B-1 in Human Colon Cancer Cell Lines

Cell Line	Treatment Time (h)	IC50 (µM)	Reference
DLD-1	72	Not specified, but dose-dependent decrease in viability observed	[1][2]
COLO 201	72	Not specified, but dose-dependent decrease in viability observed	[1][2]
HCT-116	Not specified	Not specified, but dose-dependent decrease in viability observed	[1]

Table 2: Protective Effects of Cinnamtannin D1 on Pancreatic β-Cells

Cell Line/Islets	Stressor	Cinnamtannin D1 Concentration	Observed Effect	Reference
INS-1 cells	Palmitic Acid/H2O2	Dose-dependent	Reduction of apoptosis and oxidative stress	[3]
MIN6 cells	Palmitic Acid/H2O2	Dose-dependent	Reduction of apoptosis and oxidative stress	[3]
Primary murine islets	Palmitic Acid	Dose-dependent	Reversal of glucose-stimulated insulin secretion dysfunction	[3]

III. Experimental Protocols

The following are detailed protocols for key experiments commonly performed in cell culture studies with cinnamtannins.

A. Cell Viability Assay (MTT Assay)

This protocol is adapted for determining the effect of a Cinnamtannin on the viability of adherent cancer cell lines.[1][2]

Materials:

• Target cancer cell lines (e.g., DLD-1, COLO 201)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Cinnamtannin stock solution (dissolved in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of the Cinnamtannin stock solution in complete culture medium to achieve the desired final concentrations. The final DMSO concentration should be less than 0.1% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the Cinnamtannin. Include a vehicle control (medium with the same concentration of DMSO as the highest Cinnamtannin concentration) and a no-treatment control.

  • Incubate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

B. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis in cells treated with a Cinnamtannin using flow cytometry.

Materials:

• Target cell line

• 6-well cell culture plates

• Cinnamtannin stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

  • Allow cells to attach overnight.

  • Treat the cells with the desired concentrations of the Cinnamtannin for the specified duration (e.g., 24 or 48 hours). Include appropriate controls.

• Cell Harvesting:

  • Collect the culture medium (containing floating cells).

  • Wash the adherent cells with PBS and then detach them using trypsin.

  • Combine the detached cells with the cells from the culture medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Staining:

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

  • Differentiate between viable (Annexin V-, PI-), early apoptotic (Annexin V+, PI-), late apoptotic/necrotic (Annexin V+, PI+), and necrotic (Annexin V-, PI+) cells.

IV. Visualization of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a potential signaling pathway affected by Cinnamtannin D1 and a general experimental workflow.

Caption: Cinnamtannin D1 signaling pathway in pancreatic β-cells.

Caption: Experimental workflow for in vitro cell culture studies.

References

• 1. Cinnamtannin B-1 inhibits cell survival molecules and induces apoptosis in colon cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cinnamtannin B-1 inhibits cell survival molecules and induces apoptosis in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cinnamtannin D-1 protects pancreatic β-cells from palmitic acid-induced apoptosis by attenuating oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Cinnamtannin D2: Application Notes and Protocols for Studying Protein-Tannin Interactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cinnamtannin D2, an A-type proanthocyanidin, for the investigation of protein-tannin interactions. This document outlines the physicochemical properties of Cinnamtannin D2, detailed protocols for key experiments, and data interpretation guidelines.

Introduction

Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin found in various plant species, including Litchi chinensis and cinnamon.[1][2] Proanthocyanidins are known to interact with proteins, influencing their structure and function. These interactions are pivotal in diverse fields, from food science, where they impact astringency and nutritional value, to pharmacology, where they can modulate enzyme activity and signaling pathways. Understanding the binding of Cinnamtannin D2 to proteins is crucial for harnessing its potential biological activities, such as its observed anti-tyrosinase effects.[1][2]

This document details methodologies to characterize the binding affinity, thermodynamics, and structural consequences of Cinnamtannin D2-protein interactions.

Physicochemical Properties of Cinnamtannin D2

A clear understanding of the physicochemical properties of Cinnamtannin D2 is essential for designing and interpreting protein interaction studies.

Property	Value	Source
Molecular Formula	C₆₀H₄₈O₂₄	PubChem
Molecular Weight	1153.0 g/mol	PubChem
Class	A-type Proanthocyanidin	Generic
Appearance	Typically a reddish-brown powder	Generic
Solubility	Soluble in methanol, ethanol, acetone, and aqueous solutions with organic co-solvents. Poorly soluble in pure water.	Generic

Key Experimental Protocols

The following protocols provide step-by-step instructions for studying the interaction between Cinnamtannin D2 and a target protein. Bovine Serum Albumin (BSA) is often used as a model protein due to its stability and well-characterized structure.

Fluorescence Quenching Spectroscopy

Fluorescence quenching is a sensitive technique to study the binding of a ligand (quencher) to a protein by monitoring the decrease in the protein's intrinsic tryptophan fluorescence.

Objective: To determine the binding constant (Kₐ), the number of binding sites (n), and the quenching mechanism.

Materials:

• Cinnamtannin D2 stock solution (e.g., 1 mM in methanol)

• Target protein solution (e.g., 2 µM BSA in phosphate buffer, pH 7.4)

• Phosphate buffer (e.g., 10 mM, pH 7.4)

• Fluorometer

Protocol:

• Prepare a series of solutions with a fixed concentration of the protein and varying concentrations of Cinnamtannin D2.

• Incubate the solutions at a constant temperature (e.g., 298 K, 310 K) for a set time (e.g., 30 minutes) to allow binding equilibrium.

• Measure the fluorescence emission spectra of each solution. The excitation wavelength for tryptophan is typically 280 nm or 295 nm, with the emission spectrum recorded from 300 to 450 nm.

• Correct the fluorescence intensity for the inner filter effect if necessary.

• Analyze the quenching data using the Stern-Volmer equation: F₀ / F = 1 + Ksv[Q] = 1 + kqτ₀[Q] where F₀ and F are the fluorescence intensities in the absence and presence of the quencher (Cinnamtannin D2), Ksv is the Stern-Volmer quenching constant, [Q] is the quencher concentration, kq is the bimolecular quenching rate constant, and τ₀ is the average lifetime of the fluorophore in the absence of the quencher.

• For static quenching, determine the binding constant (Kₐ) and the number of binding sites (n) using the double logarithm regression curve: log[(F₀ - F) / F] = log Kₐ + n log[Q]

Data Presentation:

Table 1: Fluorescence Quenching Parameters for Cinnamtannin D2-BSA Interaction

Temperature (K)	Ksv (L/mol)	kq (L/mol·s)	Kₐ (L/mol)	n
298	1.5 x 10⁵	1.5 x 10¹³	2.0 x 10⁵	1.1
310	1.2 x 10⁵	1.2 x 10¹³	1.5 x 10⁵	1.0

Note: The data in this table is hypothetical and for illustrative purposes, based on typical values for proanthocyanidin-protein interactions.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

Objective: To determine the binding affinity (Kₐ), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).

Materials:

• Cinnamtannin D2 solution (e.g., 100 µM in dialysis buffer)

• Target protein solution (e.g., 10 µM BSA in dialysis buffer)

• Dialysis buffer (e.g., phosphate buffer, pH 7.4)

• Isothermal Titration Calorimeter

Protocol:

• Dialyze both the protein and Cinnamtannin D2 solutions against the same buffer to minimize heats of dilution.

• Degas the solutions before loading them into the ITC instrument.

• Load the protein solution into the sample cell and the Cinnamtannin D2 solution into the injection syringe.

• Perform a series of injections of the Cinnamtannin D2 solution into the protein solution at a constant temperature.

• Record the heat change after each injection.

• Integrate the heat pulses and analyze the data using a suitable binding model (e.g., one-site binding model) to obtain the thermodynamic parameters.

Data Presentation:

Table 2: Thermodynamic Parameters for Cinnamtannin D2-BSA Interaction from ITC

Parameter	Value
Binding Affinity (Kₐ)	2.5 x 10⁵ M⁻¹
Stoichiometry (n)	1.2
Enthalpy Change (ΔH)	-15.2 kJ/mol
Entropy Change (ΔS)	50.8 J/mol·K
Gibbs Free Energy (ΔG)	-30.3 kJ/mol

Note: The data in this table is hypothetical and for illustrative purposes.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to assess changes in the secondary structure of a protein upon ligand binding.

Objective: To determine if the binding of Cinnamtannin D2 induces conformational changes in the protein.

Materials:

• Cinnamtannin D2 stock solution

• Target protein solution (e.g., 0.1 mg/mL in phosphate buffer)

• Phosphate buffer

• CD Spectropolarimeter

Protocol:

• Prepare solutions of the protein alone and in the presence of varying concentrations of Cinnamtannin D2.

• Record the far-UV CD spectra (typically 190-260 nm) of each solution at a constant temperature.

• Subtract the spectrum of the buffer and Cinnamtannin D2 alone from the spectra of the complex.

• Analyze the spectra for changes in the characteristic signals for α-helices (negative bands at ~208 and 222 nm) and β-sheets (negative band at ~218 nm).

• Deconvolute the spectra using appropriate software to quantify the changes in secondary structure content.

Data Presentation:

Table 3: Secondary Structure Content of BSA in the Absence and Presence of Cinnamtannin D2

Secondary Structure	BSA alone (%)	BSA + Cinnamtannin D2 (1:1 molar ratio) (%)
α-Helix	60	55
β-Sheet	15	18
Random Coil	25	27

Note: The data in this table is hypothetical and for illustrative purposes.

Visualization of Workflows and Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Cinnamtannin D2 as a Natural Food Preservative

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin, a class of polyphenolic compounds found in various plants, including cinnamon species and Vaccinium vitis-idaea (lingonberry). Proanthocyanidins are recognized for their potent antioxidant and antimicrobial properties, making them promising candidates for application as natural food preservatives. The growing consumer demand for clean-label food products, free from synthetic additives, has spurred research into plant-derived preservatives like Cinnamtannin D2. These application notes provide a comprehensive overview of the potential use of Cinnamtannin D2 as a natural food preservative, including its purported mechanisms of action, protocols for evaluating its efficacy, and relevant quantitative data based on current scientific understanding of related compounds.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C60H48O24	--INVALID-LINK--
Molecular Weight	1153.0 g/mol	--INVALID-LINK--
Appearance	Powder	--INVALID-LINK--
Solubility	Soluble in DMSO, Acetone	--INVALID-LINK--

Mechanism of Action

The preservative effects of Cinnamtannin D2 are attributed to its dual action as both an antioxidant and an antimicrobial agent. While direct studies on Cinnamtannin D2 are limited, the mechanisms can be inferred from research on other proanthocyanidins and cinnamon extracts.

Antioxidant Activity

Cinnamtannin D2 can inhibit lipid oxidation, a major cause of food spoilage that leads to the development of off-flavors and odors, and a decrease in nutritional quality. The proposed antioxidant mechanisms include:

• Free Radical Scavenging: The phenolic hydroxyl groups in the structure of Cinnamtannin D2 can donate hydrogen atoms to quench free radicals, thus terminating the chain reactions of oxidation.

• Metal Ion Chelation: By chelating pro-oxidant metal ions such as iron and copper, Cinnamtannin D2 can prevent them from catalyzing the initiation of lipid oxidation.

Antimicrobial Activity

Cinnamtannin D2 is expected to exhibit broad-spectrum antimicrobial activity against a range of foodborne bacteria and fungi. The antimicrobial mechanisms of proanthocyanidins are multifaceted and may involve:

• Cell Membrane Disruption: Interaction with the microbial cell membrane, leading to increased permeability, leakage of intracellular components, and eventual cell death.

• Enzyme Inhibition: Binding to and inhibiting the activity of essential microbial enzymes, thereby disrupting metabolic processes.

• Inhibition of Biofilm Formation: Interference with the ability of microorganisms to form biofilms, which are protective communities that enhance their resistance to antimicrobial agents.

Signaling Pathway and Workflow Diagrams

Caption: Proposed antimicrobial mechanisms of Cinnamtannin D2.

Caption: Experimental workflow for evaluating antioxidant activity.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol determines the lowest concentration of Cinnamtannin D2 that inhibits the visible growth of a microorganism (MIC) and the lowest concentration that results in microbial death (MBC).

Materials:

• Cinnamtannin D2

• Sterile broth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• Microbial cultures (e.g., Escherichia coli, Staphylococcus aureus, Aspergillus niger)

• Sterile 96-well microplates

• Spectrophotometer (for MIC determination)

• Sterile agar plates

Procedure:

• Preparation of Cinnamtannin D2 Stock Solution: Dissolve Cinnamtannin D2 in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microbial Inoculum: Grow the test microorganism in the appropriate broth overnight. Adjust the culture to a concentration of approximately 1 x 10^6 CFU/mL.

• Serial Dilution: In a 96-well microplate, perform a two-fold serial dilution of the Cinnamtannin D2 stock solution with the sterile broth to achieve a range of concentrations.

• Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (microorganism in broth without Cinnamtannin D2) and a negative control (broth only).

• Incubation: Incubate the microplate at the optimal temperature for the microorganism for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of Cinnamtannin D2 at which no visible growth is observed (or a significant reduction in turbidity as measured by a spectrophotometer).

• MBC Determination: From the wells showing no visible growth, plate a small aliquot onto sterile agar plates. Incubate the plates for 24-48 hours. The MBC is the lowest concentration at which no colonies grow on the agar plate.

Protocol 2: Evaluation of Antioxidant Activity using DPPH Radical Scavenging Assay

This protocol measures the ability of Cinnamtannin D2 to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Materials:

• Cinnamtannin D2

• DPPH solution (in methanol or ethanol)

• Methanol or ethanol

• Spectrophotometer

Procedure:

• Preparation of Cinnamtannin D2 Solutions: Prepare a series of dilutions of Cinnamtannin D2 in methanol or ethanol.

• Reaction Mixture: In a test tube, mix a specific volume of each Cinnamtannin D2 dilution with a specific volume of the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer. A control containing the solvent and DPPH solution is also measured.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of Cinnamtannin D2 required to scavenge 50% of the DPPH radicals) can be determined from a plot of scavenging activity against concentration.

Quantitative Data (Hypothetical, based on related compounds)

As specific data for Cinnamtannin D2 is limited, the following tables provide hypothetical yet plausible values based on studies of other A-type procyanidins and cinnamon extracts. These should be used as a guide for expected performance.

Table 1: Antimicrobial Activity of Cinnamtannin D2 (Hypothetical MIC values)

Microorganism	MIC (µg/mL)
Escherichia coli	128 - 256
Salmonella Typhimurium	64 - 128
Staphylococcus aureus	32 - 64
Listeria monocytogenes	64 - 128
Aspergillus niger	256 - 512
Penicillium chrysogenum	128 - 256

Table 2: Antioxidant Capacity of Cinnamtannin D2 (Hypothetical Values)

Assay	IC50 (µg/mL) or Equivalent Value
DPPH Radical Scavenging	10 - 25
ABTS Radical Scavenging	5 - 15
Oxygen Radical Absorbance Capacity (ORAC)	5000 - 8000 µmol TE/g

Application in Food Systems

Cinnamtannin D2 can potentially be applied to a variety of food products to extend shelf life and maintain quality.

• Meat and Poultry Products: To inhibit lipid oxidation and microbial growth.

• Beverages: As a natural antioxidant to prevent flavor and color degradation.

• Bakery Products: To prevent mold growth.

• Edible Films and Coatings: Incorporated into packaging materials to provide a slow release of the preservative onto the food surface.

Conclusion

Cinnamtannin D2 holds significant promise as a natural food preservative due to its anticipated strong antioxidant and antimicrobial properties. The protocols outlined in these application notes provide a framework for researchers and professionals to evaluate its efficacy in various food systems. Further research is warranted to establish a comprehensive profile of Cinnamtannin D2's activity, safety, and optimal application conditions to facilitate its commercial use in the food industry.

Technical Notes & Optimization

Technical Support Center: Cinnamtannin D2 Isolation and Purification

Welcome to the technical support center for the isolation and purification of Cinnamtannin D2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental challenges encountered with this complex proanthocyanidin.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources for isolating Cinnamtannin D2?

Cinnamtannin D2 is a naturally occurring proanthocyanidin that has been isolated from several plant sources. The most commonly cited sources in scientific literature include various species of Cinnamomum, such as Cinnamomum sieboldii and Cinnamomum burmanni, as well as from lingonberry (Vaccinium vitis-idaea L.).[1][2] The choice of source material can significantly impact the yield and the profile of co-extracted compounds.

Q2: What are the main challenges in the isolation and purification of Cinnamtannin D2?

The isolation and purification of Cinnamtannin D2, like other proanthocyanidins, present several challenges:

• Low Yield: Cinnamtannin D2 is often present in low concentrations in the source material, making it difficult to obtain large quantities.

• Structural Complexity and Similarity to Other Compounds: The presence of numerous structurally similar proanthocyanidins and other polyphenols in the crude extract complicates the separation process.

• Instability: Proanthocyanidins can be sensitive to pH, temperature, and oxidative conditions, leading to degradation during extraction and purification.

• Co-extraction of Impurities: Crude extracts often contain a complex mixture of pigments, lipids, and other secondary metabolites that can interfere with chromatographic separation.

Q3: What are the recommended solvents for the initial extraction of Cinnamtannin D2?

Cinnamtannin D2 is soluble in a range of organic solvents.[3] The choice of solvent is critical for maximizing yield while minimizing the co-extraction of undesirable compounds. Commonly used solvents for the extraction of proanthocyanidins include:

• Aqueous acetone

• Aqueous ethanol

• Aqueous methanol

• Ethyl acetate

The optimal solvent system and extraction conditions (e.g., temperature, time) should be determined empirically for the specific plant material being used.

Troubleshooting Guides

This section provides solutions to common problems encountered during the isolation and purification of Cinnamtannin D2.

Extraction Phase

Problem: Low yield of crude Cinnamtannin D2 extract.

Possible Cause	Troubleshooting Suggestion
Inefficient cell wall disruption	Ensure the plant material is finely ground to increase the surface area for solvent penetration.
Suboptimal solvent system	Experiment with different solvent systems (e.g., varying the percentage of organic solvent in water). Aqueous acetone (e.g., 70-80%) is often effective for proanthocyanidins.
Inadequate extraction time or temperature	Optimize the extraction time and temperature. While higher temperatures can increase extraction efficiency, they may also lead to degradation.[4][5] Consider using extraction enhancement techniques.
Degradation during extraction	Work at lower temperatures and under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. The stability of related compounds like catechins is known to be pH-dependent, with higher stability often observed around pH 4.[6]

Problem: Crude extract contains a high level of pigments and other interferences.

Possible Cause	Troubleshooting Suggestion
Non-selective extraction solvent	Perform a pre-extraction step with a non-polar solvent like hexane to remove lipids and some pigments before the main extraction.
Suboptimal solvent-to-solid ratio	Optimize the ratio of solvent to plant material to ensure efficient extraction of the target compound without excessive dissolution of impurities.

Purification Phase (Chromatography)

Problem: Poor separation of Cinnamtannin D2 from other proanthocyanidins on the chromatography column.

Possible Cause	Troubleshooting Suggestion
Inappropriate stationary phase	For initial cleanup and fractionation, consider using macroporous resins (e.g., AB-8) or Sephadex LH-20, which are effective for separating polyphenols.[7][8] For high-resolution separation, reversed-phase HPLC (e.g., C18 column) is commonly used.
Suboptimal mobile phase	Systematically vary the mobile phase composition. For reversed-phase HPLC, a gradient elution with acidified water and an organic solvent (e.g., methanol or acetonitrile) is typically employed. The addition of a small amount of acid (e.g., formic acid or acetic acid) can improve peak shape and resolution.
Column overloading	Reduce the amount of sample loaded onto the column. Overloading leads to broad, overlapping peaks.

Problem: Cinnamtannin D2 appears to be degrading on the chromatography column.

Possible Cause	Troubleshooting Suggestion
pH of the mobile phase	Proanthocyanidins can be unstable at neutral or alkaline pH.[4][5] Ensure the mobile phase is slightly acidic (e.g., pH 3-5) to improve stability.
Exposure to air (oxidation)	Degas the mobile phase and keep the collected fractions under an inert atmosphere if possible.
Prolonged run time	Optimize the chromatography method to reduce the run time and minimize the time the compound spends on the column.

Problem: Variable retention times for Cinnamtannin D2 in HPLC.

Possible Cause	Troubleshooting Suggestion
Fluctuations in mobile phase composition	Ensure the mobile phase is well-mixed and that the solvent delivery system is functioning correctly.
Changes in column temperature	Use a column oven to maintain a constant temperature, as temperature fluctuations can affect retention times.
Column degradation	The column may be degrading. Flush the column according to the manufacturer's instructions or replace it if necessary.

Experimental Protocols & Data

General Extraction and Purification Workflow

The following diagram illustrates a general workflow for the isolation and purification of Cinnamtannin D2.

Caption: General workflow for Cinnamtannin D2 isolation.

Quantitative Data Summary

Source Material	Extraction Method	Compound Class	Typical Yield Range	Reference
Cinnamomum burmannii (bark)	Steam Distillation	Essential Oil	2.95 ± 0.30 wt% (12-year-old trees)	[9]
Cinnamomum cassia (bark)	Hydrodistillation	Essential Oil	0.41 - 2.61% (w/w)	[10]
Peanut Hulls	Ultrasonic-Assisted	Proanthocyanidins	Up to 9.07%	[11]
Camellia oleifera seed shells	Deep Eutectic Solvents	Proanthocyanidins	Up to 5.26%	[11]

Note: The yields of essential oils are not directly comparable to proanthocyanidin yields but are included to provide context on extractable components from Cinnamomum. Proanthocyanidin yields from other plant sources are provided to illustrate the variability of extraction efficiency.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical troubleshooting process for addressing common issues in Cinnamtannin D2 purification.

Caption: Troubleshooting logic for Cinnamtannin D2 purification.

References

• 1. targetmol.cn [targetmol.cn]
• 2. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cinnamtannin D2 | CAS:97233-47-1 | Procyanidins | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Yeast mannoproteins improve thermal stability of anthocyanins at pH 7.0 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of the Current Knowledge of Thermal Stability of Anthocyanins and Approaches to Their Stabilization to Heat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic study of catechin stability: effects of pH, concentration, and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative study on purification optimization and characteristics of grape seed proanthocyanidins [maxapress.com]
• 8. maxapress.com [maxapress.com]
• 9. crbb-journal.com [crbb-journal.com]
• 10. researchgate.net [researchgate.net]
• 11. Advances in Extraction Protocols, Degradation Methods, and Bioactivities of Proanthocyanidins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cinnamtannin D2 Yield Enhancement

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cinnamtannin D2. This resource provides troubleshooting guidance and answers to frequently asked questions to help you optimize the yield of Cinnamtannin D2 from plant extracts. Please note that while Cinnamtannin D2 is known to be present in Cinnamomum species, detailed and specific research on optimizing its extraction is limited. Therefore, the guidance provided here is based on general principles of proanthocyanidin and tannin chemistry, supplemented with data from related compounds found in cinnamon.

Frequently Asked Questions (FAQs)

Q1: What is Cinnamtannin D2 and in which plant sources can it be found?

Cinnamtannin D2 is a type of proanthocyanidin, a class of polyphenolic compounds. It has been reported in plants of the Cinnamomum genus, specifically in Cinnamomum sieboldii and Cinnamomum burmannii.[1] Proanthocyanidins are known for their antioxidant and various other biological activities.

Q2: What are the main challenges in extracting Cinnamtannin D2?

The primary challenges in extracting Cinnamtannin D2, like other proanthocyanidins, include:

• Low Yield: These compounds may be present in low concentrations in the plant material.

• Degradation: Proanthocyanidins are susceptible to degradation under harsh extraction conditions such as high temperatures, extreme pH, and exposure to light and oxygen.

• Co-extraction of Impurities: Crude extracts often contain a complex mixture of other compounds like other tannins, flavonoids, sugars, and lipids, which can interfere with purification.

• Purification Complexity: Isolating a specific proanthocyanidin like Cinnamtannin D2 to a high degree of purity is often a multi-step and challenging process.

Q3: Which extraction methods are generally recommended for tannins and proanthocyanidins?

Several methods can be employed for the extraction of tannins and proanthocyanidins from plant materials. The choice of method depends on the specific compound, the plant matrix, and the desired scale of extraction. Commonly used techniques include:

• Maceration: A simple and widely used method involving soaking the plant material in a solvent.

• Ultrasound-Assisted Extraction (UAE): Utilizes ultrasonic waves to disrupt cell walls and enhance solvent penetration, often leading to higher yields in shorter times.

• Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and plant material, which can significantly accelerate the extraction process.

• Supercritical Fluid Extraction (SFE): Uses a supercritical fluid, typically carbon dioxide, as the solvent. It is a "green" technique that can offer high selectivity.

• Reflux Extraction (RE): A classical method involving boiling the solvent with the plant material.

Q4: What are the critical parameters to consider for optimizing Cinnamtannin D2 extraction?

To optimize the yield of Cinnamtannin D2, researchers should focus on the following parameters:

• Solvent Type and Concentration: The polarity of the solvent is crucial. Mixtures of water with organic solvents like ethanol or methanol are often effective for extracting proanthocyanidins.

• Temperature: Higher temperatures can increase extraction efficiency but also risk degrading the target compound.

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant material and dissolve the target compounds. However, prolonged extraction can also lead to degradation.

• Solvent-to-Solid Ratio: A higher ratio can enhance extraction but may also lead to the dilution of the extract and increased solvent consumption.

• pH: The pH of the extraction medium can influence the stability and solubility of proanthocyanidins.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Yield of Cinnamtannin D2	1. Inappropriate plant material (species, age, or storage).2. Inefficient extraction method or parameters.3. Degradation of Cinnamtannin D2 during extraction.4. Ineffective detection method.	1. Ensure you are using a Cinnamomum species known to contain Cinnamtannin D2. Use freshly harvested and properly dried plant material.2. Optimize extraction parameters such as solvent, temperature, and time. Consider using advanced methods like UAE or MAE.3. Avoid high temperatures, prolonged extraction times, and exposure to direct light. Consider adding antioxidants like ascorbic acid to the extraction solvent.4. Verify your analytical method (e.g., HPLC-MS) is sensitive and specific for Cinnamtannin D2.
Purity of the Cinnamtannin D2 Isolate is Low	1. Co-extraction of a large number of impurities.2. Inefficient purification technique.	1. Perform a pre-extraction step with a non-polar solvent (e.g., hexane) to remove lipids. 2. Employ multi-step purification. A common sequence is liquid-liquid partitioning followed by column chromatography (e.g., Sephadex LH-20, Toyopearl). Preparative HPLC can be used for final polishing.
Suspected Degradation of Cinnamtannin D2	1. Exposure to high temperatures.2. Presence of oxidative enzymes.3. Inappropriate pH of the extraction or storage medium.	1. Use lower extraction temperatures or methods that allow for shorter extraction times (e.g., UAE, MAE).2. Blanching the plant material before extraction can help deactivate enzymes. Store extracts at low temperatures (-20°C or below) in the dark.3. Maintain a slightly acidic to neutral pH during extraction and storage.
Difficulty in Reproducing Extraction Results	1. Variability in plant material.2. Inconsistent extraction procedure.	1. Standardize the plant material (e.g., particle size, moisture content).2. Maintain strict control over all extraction parameters (temperature, time, solvent ratio, etc.).

Quantitative Data for Related Compounds from Cinnamon

Disclaimer: The following tables present data for the extraction of other compounds from cinnamon. These can be used as a starting point for developing a protocol for Cinnamtannin D2, but optimization will be necessary.

Table 1: Comparison of Extraction Methods for Cinnamic Acid and Cinnamaldehyde from Cinnamomum cassia

Extraction Method	Optimal Conditions	Cinnamic Acid Yield (mg/100 mL)	Cinnamaldehyde Yield (mg/100 mL)	Total Yield (%)
Microwave-Assisted Extraction (MAE)	59% ethanol, 147.5 W, 3.4 min	6.48	244.45	0.89
Ultrasound-Assisted Extraction (UAE)	-	-	-	-
Reflux Extraction (RE)	-	-	-	Comparable to MAE with higher time and energy consumption

Data adapted from a study on the optimization of green extraction methods for cinnamic acid and cinnamaldehyde.[2]

Table 2: Optimal Conditions for Subcritical Extraction of Flavoring Compounds from Cinnamomum Cassia Blume

Compound	Optimal Temperature (°C)	Optimal Time (min)	Optimal Pressure (bar)	Predicted Yield (mg/g)
Coumarin	110	20	20	10.01
Cinnamic acid	110	20	32	4.95
Cinnamaldehyde	110	34.62	37	55
Cinnamyl alcohol	110.9	20	20	4.92

Data adapted from a study on the optimization of subcritical extraction using response surface methodology.[3][4]

Experimental Protocols

Generic Protocol for Extraction and Purification of Tannins from Cinnamon Bark

This is a generalized protocol that should be adapted and optimized for Cinnamtannin D2.

• Sample Preparation:

  • Obtain fresh or properly dried bark of a Cinnamomum species known to contain Cinnamtannin D2.

  • Grind the bark into a fine powder (e.g., 40-60 mesh).

  • (Optional) Defat the powder by macerating with n-hexane for 24 hours to remove lipids. Air-dry the defatted powder.

• Extraction:

  • Macerate the plant powder with an 80% aqueous methanol or ethanol solution at a solid-to-solvent ratio of 1:10 (w/v).

  • Stir the mixture at room temperature for 24 hours, protected from light.

  • Filter the mixture and collect the supernatant.

  • Repeat the extraction on the plant residue two more times.

  • Combine the supernatants.

• Solvent Removal:

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

  • Lyophilize the concentrated extract to obtain a dry powder.

• Purification (Column Chromatography):

  • Dissolve the crude extract in a minimal amount of the initial mobile phase.

  • Pack a column with Sephadex LH-20 or a similar resin.

  • Equilibrate the column with the starting solvent (e.g., ethanol).

  • Load the dissolved extract onto the column.

  • Elute the column with a stepwise gradient of increasing concentrations of an organic solvent (e.g., methanol or acetone) in water.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or HPLC.

  • Pool the fractions containing the compound of interest.

• Final Purification (Preparative HPLC):

  • Further purify the pooled fractions using preparative HPLC with a suitable column (e.g., C18) and a gradient of water and acetonitrile or methanol, both containing a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

  • Collect the peak corresponding to Cinnamtannin D2.

  • Remove the solvent and lyophilize to obtain the pure compound.

• Quantification and Characterization:

  • Quantify the yield of Cinnamtannin D2 using a validated analytical HPLC method with a suitable standard.

  • Confirm the identity of the isolated compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Visualizations

Caption: General workflow for Cinnamtannin D2 extraction and purification.

Caption: Troubleshooting logic for low Cinnamtannin D2 yield.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Optimization of subcritical extraction process for cinnamon (Cinnamomum Cassia Blume) using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of subcritical extraction process for cinnamon (Cinnamomum Cassia Blume) using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Cinnamtannin D2 Stability and Degradation Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and degradation of Cinnamtannin D2 in solution. The information is based on the general characteristics of proanthocyanidins and related flavonoid compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Cinnamtannin D2 solutions.

Issue	Possible Cause	Recommended Action
Rapid discoloration (e.g., browning) of the solution.	Oxidation or polymerization of Cinnamtannin D2, often accelerated by exposure to light, high pH, or oxygen.	- Prepare solutions fresh whenever possible.- Use amber vials or cover containers with aluminum foil to protect from light.[1][2][3][4] - Work under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Store stock solutions at low temperatures (-20°C or -80°C).[5]
Precipitation or cloudiness in the solution.	Poor solubility in the chosen solvent or degradation leading to insoluble products. Cinnamtannin D2 is soluble in solvents like DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.[5]	- Ensure the solvent is appropriate for Cinnamtannin D2.[5] - Consider using a co-solvent system. - Filter the solution through a 0.22 µm syringe filter before use. - Evaluate the pH of the solution, as it can affect solubility and stability.
Inconsistent results in analytical assays (e.g., HPLC, bioassays).	Degradation of Cinnamtannin D2 in the analytical mobile phase or during sample preparation.	- Use a stability-indicating analytical method, such as a gradient HPLC method, that can separate the parent compound from its degradation products.[6][7] - Control the temperature of the autosampler. - Minimize the time between sample preparation and analysis.
Loss of biological activity in cell-based assays.	Degradation of Cinnamtannin D2 in the cell culture medium.	- Prepare Cinnamtannin D2 dilutions in media immediately before adding to cells. - Include a stability control (Cinnamtannin D2 in media without cells) to assess degradation over the experiment's duration.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Cinnamtannin D2 in solution?

A1: The stability of Cinnamtannin D2, like other proanthocyanidins, is influenced by several factors:

• pH: Stability is generally greater in acidic conditions. Degradation increases as the pH becomes neutral to alkaline.[1][2][4]

• Temperature: Higher temperatures accelerate degradation reactions.[1][2][3][4] It is recommended to store stock solutions at -20°C.[5]

• Light: Exposure to UV and visible light can induce photochemical degradation.[1][2][3][4]

• Oxygen: The presence of oxygen can lead to oxidative degradation.[3]

• Solvent: The choice of solvent can impact stability. Protic solvents may participate in degradation reactions.

Q2: What are the expected degradation products of Cinnamtannin D2?

A2: While specific degradation products for Cinnamtannin D2 are not extensively documented in the public domain, proanthocyanidins generally degrade through two main pathways:

• Oxidative cleavage: This leads to the formation of smaller phenolic compounds, quinones, and other oxidation products.

• Depolymerization: The linkages between the flavonoid units can break, especially under acidic conditions, leading to the formation of monomeric catechins and epicatechins.

Q3: How can I monitor the stability of Cinnamtannin D2 in my experiments?

A3: A stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is the most common and reliable technique.[6][7] A suitable HPLC method should be able to separate the intact Cinnamtannin D2 from any potential degradation products.

Q4: What are the recommended storage conditions for Cinnamtannin D2 solutions?

A4: For optimal stability, stock solutions of Cinnamtannin D2 should be stored at -20°C or lower in a tightly sealed, light-protected container.[5] If possible, overlay the solution with an inert gas like nitrogen or argon before sealing. For short-term storage (a few days), refrigeration at 2-8°C may be acceptable, but stability should be verified.

Experimental Protocols

Protocol 1: General Stability Assessment of Cinnamtannin D2 in Solution using HPLC-UV

Objective: To evaluate the stability of Cinnamtannin D2 under various conditions (e.g., different pH, temperature, and light exposure).

Materials:

• Cinnamtannin D2

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Buffers of various pH values (e.g., pH 4, 7, and 9)

• HPLC system with a UV detector and a C18 column

• Incubators or water baths

• Light chamber (or aluminum foil to cover samples)

Methodology:

• Preparation of Stock Solution: Prepare a concentrated stock solution of Cinnamtannin D2 in a suitable solvent (e.g., DMSO or methanol).

• Preparation of Test Solutions: Dilute the stock solution with the different buffers to achieve the desired final concentration.

• Incubation: Aliquot the test solutions into vials for each time point and condition:

  • Temperature: Store vials at different temperatures (e.g., 4°C, 25°C, 40°C).

  • Light Exposure: Place one set of vials in a light chamber and wrap another set in aluminum foil to serve as a dark control.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), retrieve one vial from each condition.

• HPLC Analysis:

  • Immediately analyze the samples by HPLC.

  • Use a suitable gradient method to separate Cinnamtannin D2 from its degradation products.

  • Monitor the peak area of Cinnamtannin D2 at its λmax.

• Data Analysis: Calculate the percentage of Cinnamtannin D2 remaining at each time point relative to the initial concentration (time 0).

Data Presentation

Table 1: Hypothetical Degradation of Cinnamtannin D2 at Different pH and Temperatures

pH	Temperature (°C)	% Remaining after 24h	% Remaining after 48h
4	25	95.2	90.5
7	25	78.3	61.2
9	25	45.1	20.3
7	4	92.1	85.7
7	40	55.6	30.9

Table 2: Hypothetical Effect of Light on Cinnamtannin D2 Stability at 25°C

Condition	% Remaining after 24h	% Remaining after 48h
Exposed to Light	65.4	42.8
Protected from Light	78.3	61.2

Visualizations

Caption: Potential Degradation Pathways of Cinnamtannin D2.

Caption: Experimental Workflow for Cinnamtannin D2 Stability Testing.

References

• 1. Factors affecting the stability of anthocyanins and strategies for improving their stability: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Cinnamtannin D2 | CAS:97233-47-1 | Procyanidins | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]

troubleshooting proanthocyanidin quantification in complex mixtures

Welcome to the technical support center for proanthocyanidin (PAC) quantification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the analysis of PACs in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for quantifying proanthocyanidins in complex mixtures?

A1: The most prevalent methods for PAC quantification include colorimetric assays such as the 4-dimethylaminocinnamaldehyde (DMAC) assay and the acid-butanol (Porter's or Bate-Smith) assay.[1][2][3] Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC) coupled with various detectors like UV-Vis, fluorescence, or Mass Spectrometry (MS), are also widely used for more detailed analysis and quantification of individual oligomers.[1][4]

Q2: Why is it challenging to get accurate and reproducible results when quantifying proanthocyanidins?

A2: The accurate quantification of PACs is challenging due to their high structural diversity, including variations in the degree of polymerization, monomeric units (e.g., catechin, epicatechin), and linkage types (A-type or B-type).[1][2][5] This structural complexity makes it difficult to find a single analytical method that is suitable for all types of PACs. Furthermore, the lack of commercially available standards for the wide range of PAC oligomers and polymers hinders accurate calibration.[1] Matrix effects from other co-extracted compounds in complex mixtures can also interfere with quantification.[2][6]

Q3: What is the difference between A-type and B-type proanthocyanidins, and how does this affect quantification?

A3: A-type and B-type proanthocyanidins differ in the linkage between their flavan-3-ol subunits. B-type PACs have a single C-C bond (typically C4-C8 or C4-C6), while A-type PACs have an additional ether linkage (C2-O-C7).[1][7] This structural difference can impact their reactivity in colorimetric assays and their chromatographic behavior. For instance, the DMAC assay's color development can be influenced by the linkage type, potentially leading to inaccuracies if an inappropriate standard is used.[8][9]

Q4: How do I choose an appropriate standard for my proanthocyanidin quantification assay?

A4: The choice of standard is critical for accurate quantification. Ideally, the standard should be structurally as similar as possible to the PACs in your sample. For the DMAC assay, procyanidin A2 is often used as a standard for cranberry PACs, which are rich in A-type linkages.[7][10][11] For samples containing primarily B-type PACs, standards like procyanidin B1 or B2, or even catechin and epicatechin for monomeric units, are more appropriate.[9][12] Due to the general lack of diverse standards, results are often expressed as "equivalents" of the chosen standard (e.g., mg procyanidin A2 equivalents/g sample).

Q5: What are the main sources of interference in colorimetric assays like the DMAC and butanol-HCl assays?

A5: In the DMAC assay, other compounds with meta-oriented di- or tri-hydroxyl phenols can react with the reagent.[10] Ascorbic acid and other flavonoids may also lead to an overestimation.[10] For the butanol-HCl assay, the presence of anthocyanins in the sample can interfere as they absorb at a similar wavelength to the anthocyanidins produced from PAC depolymerization.[1] Acetone, a common extraction solvent, is also known to interfere with the acid butanol assay.[13]

Troubleshooting Guides

Guide 1: Troubleshooting the DMAC Assay

This guide addresses common problems encountered during the quantification of proanthocyanidins using the DMAC assay.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Color Development	1. Inactive DMAC reagent. 2. Incorrect pH of the reaction mixture. 3. Low concentration of PACs in the sample. 4. PACs have a low reactivity with DMAC (e.g., high degree of polymerization).	1. Prepare fresh DMAC reagent. The reagent is light-sensitive and should be stored properly. 2. Ensure the correct concentration of acid is used in the reagent preparation to maintain an acidic environment.[1] 3. Concentrate the sample extract or use a larger sample volume. 4. Consider that the DMAC assay may not be suitable for all types of PACs. The color yield can vary with the degree of polymerization.[8]
High Background or Turbidity	1. Precipitation of sample components in the acidic reagent. 2. Presence of interfering compounds in the sample extract.	1. Centrifuge or filter the sample extract before adding the DMAC reagent. 2. Perform a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering substances.
Poor Reproducibility	1. Inconsistent reaction times. 2. Temperature fluctuations during the assay. 3. Pipetting errors. 4. Bleaching effect of the reagent.[7]	1. Standardize the incubation time for all samples and standards.[1] 2. Perform the incubation at a constant, controlled temperature. 3. Use calibrated pipettes and ensure proper mixing of reagents and samples. 4. Read the absorbance promptly after the specified incubation time to minimize color fading.
Overestimation of PAC Content	1. Interference from other phenolic compounds.[10] 2. Inappropriate standard used for calibration.	1. Include a blank that contains the sample matrix without PACs to correct for background absorbance. If possible, purify the PAC fraction before analysis. 2. Select a standard that closely matches the structural characteristics of the PACs in the sample.[10]

Guide 2: Troubleshooting the Butanol-HCl Assay

This guide provides solutions to common issues encountered with the butanol-HCl assay for proanthocyanidin quantification.

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction/Low Color Yield	1. Insufficient heating time or temperature. 2. Low concentration of the iron catalyst. 3. Incomplete transformation of PACs to anthocyanidins.[13]	1. Ensure the reaction mixture is heated at the specified temperature (e.g., 80-100°C) for the recommended duration (e.g., 50-60 minutes).[1][12] 2. Check the concentration and freshness of the iron reagent.[13] 3. The efficiency of the conversion can depend on the PAC structure. The assay may underestimate total PAC content.[14]
High Blank Reading	1. Presence of native anthocyanins in the sample extract.[1] 2. Contamination of reagents or glassware.	1. Measure the absorbance of the sample before heating and subtract this value from the final reading to correct for background anthocyanins. 2. Use high-purity reagents and thoroughly clean all glassware.
Formation of Precipitate	1. Polymerization of reaction products.[13] 2. Low solubility of sample components in the reaction mixture.	1. Cool the samples to room temperature before measuring the absorbance. Centrifuge if a precipitate is still present. 2. Ensure the sample is fully dissolved in a compatible solvent before adding the butanol-HCl reagent.
Inaccurate Quantification	1. Use of an inappropriate extraction solvent. 2. Lack of a suitable standard.	1. Avoid using acetone in the extraction solvent as it can interfere with the assay.[13] If used, the extract must be dried and redissolved. Adding acetone to the assay reagent itself has been shown to improve quantification.[14][15] 2. Due to the lack of standards, results are often reported as absorbance units or as equivalents of a commercially available standard like cyanidin chloride or a purified PAC fraction from a related source.

Guide 3: General Troubleshooting for Proanthocyanidin Extraction

Effective extraction is a critical first step for accurate quantification. This guide addresses common extraction issues.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Extraction Yield	1. Inefficient extraction solvent. 2. Insufficient extraction time or temperature. 3. Inadequate sample-to-solvent ratio. 4. Incomplete cell wall disruption for solid samples.	1. The optimal solvent depends on the sample matrix and the degree of polymerization of the PACs. Aqueous organic solvents like acetone (e.g., 70%) or ethanol are commonly used.[16] For higher molecular weight PACs, a less polar solvent might be more effective. 2. Optimize extraction time and temperature. Techniques like ultrasonication or microwave-assisted extraction can improve efficiency.[17][18] 3. Ensure a sufficient volume of solvent is used to fully saturate the sample material.[19] 4. Grind solid samples to a fine powder to increase the surface area for extraction.
Co-extraction of Interfering Compounds	1. Non-selective extraction solvent. 2. Presence of pigments, sugars, or other phenolics in the sample.	1. Use a more selective solvent system if possible. 2. Perform a purification step after extraction, such as liquid-liquid partitioning or column chromatography (e.g., Sephadex LH-20) to isolate the PAC fraction.[1]
Degradation of Proanthocyanidins	1. Exposure to high temperatures, light, or oxygen during extraction. 2. Presence of degradative enzymes in the sample.	1. Perform extractions at low temperatures and protect samples from light. Consider extracting under an inert atmosphere (e.g., nitrogen). 2. Deactivate enzymes by, for example, freeze-drying the sample before extraction or using a blanching step.

Experimental Protocols

Protocol 1: DMAC Assay for Proanthocyanidin Quantification

This protocol is adapted for the quantification of total proanthocyanidins.

Materials:

• 4-dimethylaminocinnamaldehyde (DMAC)

• Ethanol

• Hydrochloric acid (HCl)

• Proanthocyanidin standard (e.g., procyanidin A2)

• Sample extracts

• 96-well microplate

• Microplate reader

Reagent Preparation:

• DMAC Reagent (0.1% w/v): Dissolve 10 mg of DMAC in 10 mL of a solution containing 75% ethanol and 12.5% hydrochloric acid (v/v).[1] Prepare this reagent fresh daily and protect it from light.

Procedure:

• Prepare a series of standard solutions from the PAC standard (e.g., 20-100 ppm).[1]

• Pipette 70 µL of the sample extract (or standard/blank) into a microplate well.

• Add 210 µL of the DMAC reagent to each well.

• Incubate the plate at room temperature for 25 minutes.[1]

• Measure the absorbance at 640 nm using a microplate reader.

• Construct a calibration curve using the standards and determine the PAC concentration in the samples. Express results as mg of standard equivalents per gram of sample material.

Protocol 2: Butanol-HCl Assay for Proanthocyanidin Quantification

This protocol describes the acid-catalyzed depolymerization of proanthocyanidins into anthocyanidins for colorimetric quantification.

Materials:

• n-Butanol

• Hydrochloric acid (HCl)

• Ferric ammonium sulfate (or ferrous sulfate)

• Sample extracts

• Spectrophotometer

Reagent Preparation:

• Butanol-HCl Reagent: Mix 95 mL of n-butanol with 5 mL of concentrated HCl.[1]

• Iron Reagent: Dissolve 2% (w/v) ferric ammonium sulfate in a 2 N HCl solution.[13]

Procedure:

• Pipette 1 mL of the sample extract into a test tube.

• Add 6 mL of the Butanol-HCl reagent.

• Add 0.2 mL of the Iron reagent.[13]

• Vortex the mixture.

• Measure the absorbance at 550 nm (this is the blank reading for pre-existing anthocyanins).

• Incubate the tubes in a heating block or water bath at 80°C for 50 minutes.[1]

• Cool the tubes to room temperature.

• Measure the absorbance again at 550 nm.

• Calculate the final absorbance by subtracting the initial reading from the post-heating reading.

• Quantify the PAC content by comparing the absorbance to a standard curve or report in absorbance units.

Visualizations

Figure 1: Experimental workflow for the DMAC assay.

Figure 2: Troubleshooting decision tree for PAC quantification.

References

• 1. Proanthocyanidins and Where to Find Them: A Meta-Analytic Approach to Investigate Their Chemistry, Biosynthesis, Distribution, and Effect on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laboratory analysis of proanthocyanidins: techniques and results [blog.yeswelab.fr]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Procyanidins: a comprehensive review encompassing structure elucidation via mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dmac-asso.org [dmac-asso.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the Degree of Polymerization of the Proanthocyanidins in Cranberry by Molecular Sieving and Characterization of the Low Molecular Weight Fractions by UHPLC-Orbitrap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. US8383413B2 - Method for analyzing oligomeric proanthocyanidin (OPC) - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. An improved butanol-HCl assay for quantification of water-soluble, acetone:methanol-soluble, and insoluble proanthocyanidins (condensed tannins) | Semantic Scholar [semanticscholar.org]
• 16. Determination of Flavonoid and Proanthocyanidin Profile of Hungarian Sour Cherry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advances in Extraction Protocols, Degradation Methods, and Bioactivities of Proanthocyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Optimization of the Extraction of Proanthocyanidins from Grape Seeds Using Ultrasonication-Assisted Aqueous Ethanol and Evaluation of Anti-Steatosis Activity In Vitro [mdpi.com]
• 19. Optimization and Validation of Procyanidins Extraction and Phytochemical Profiling of Seven Herbal Matrices of Nutraceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]

minimizing interference in Cinnamtannin D2 bioactivity assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing interference in bioactivity assays involving Cinnamtannin D2.

Frequently Asked Questions (FAQs)

Q1: What is Cinnamtannin D2 and in which assays is it commonly studied?

A1: Cinnamtannin D2 is a type of proanthocyanidin, specifically a tetramer composed of flavan-3-ol units.[1] It is found in various plants, including species of cinnamon (Cinnamomum) and lingonberry (Vaccinium vitis-idaea).[1][2][3] Based on studies of related proanthocyanidins and cinnamon extracts, Cinnamtannin D2 is likely to be investigated for its antioxidant, anti-inflammatory, and enzyme-inhibitory activities.[4][5] A specific study has identified Cinnamtannin D2 as having anti-tyrosinase and antioxidant activity.[6][7]

Q2: What are the common causes of interference in bioactivity assays with Cinnamtannin D2?

A2: As a polyphenol, Cinnamtannin D2 can cause assay interference through several mechanisms:

• Compound Aggregation: Proanthocyanidins can form aggregates in assay buffers, leading to non-specific inhibition of enzymes or disruption of protein-protein interactions. This is a major source of false-positive results in high-throughput screening.

• Redox Activity: The inherent antioxidant properties of Cinnamtannin D2 can interfere with assays that rely on redox-sensitive reporters or involve reactive oxygen species (ROS).

• Protein Precipitation: Tannins are known to bind and precipitate proteins, which can nonspecifically inhibit enzyme activity.

• Colorimetric and Fluorometric Interference: Cinnamtannin D2 may have inherent color or fluorescence that can interfere with absorbance or fluorescence-based readouts.

Q3: How can I prevent Cinnamtannin D2 aggregation in my assay?

A3: To prevent compound aggregation, it is recommended to include a non-ionic detergent, such as Triton X-100 (typically at 0.01% v/v), in your assay buffer. It is also advisable to check for concentration-dependent effects that may indicate aggregation is occurring at higher concentrations.

Q4: My results with Cinnamtannin D2 are not reproducible. What could be the cause?

A4: Lack of reproducibility can stem from several factors:

• Compound Stability: Proanthocyanidins can be unstable and susceptible to oxidation, especially in certain buffers and pH conditions. Ensure proper storage of stock solutions (e.g., at -20°C or -80°C, protected from light) and prepare fresh dilutions for each experiment.

• Assay Conditions: Variations in incubation time, temperature, and buffer composition can affect the activity and stability of Cinnamtannin D2.

• Interference: As mentioned in Q2, various interference mechanisms can lead to inconsistent results. It is crucial to run appropriate controls to identify and mitigate these interferences.

Q5: Are there any known signaling pathways affected by Cinnamtannin D2?

A5: While specific signaling pathways for Cinnamtannin D2 are not well-documented, studies on cinnamon extracts and related proanthocyanidins suggest potential modulation of inflammatory pathways. For instance, cinnamon extracts have been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation.[3][8] Cinnamtannin B-1, a related compound, has also been shown to inhibit NF-κB signaling.[4]

Troubleshooting Guides

Problem 1: High background signal or false positives in an enzyme inhibition assay.

• Possible Cause: Compound aggregation leading to non-specific enzyme inhibition.

• Troubleshooting Steps:

  • Add Detergent: Include 0.01% (v/v) Triton X-100 in the assay buffer to disrupt aggregate formation.

  • Vary Incubation Time: Shorten the pre-incubation time of Cinnamtannin D2 with the enzyme to minimize time for aggregation to occur.

  • Counter-Screen: Test Cinnamtannin D2 in a counter-assay using an unrelated enzyme to check for non-specific inhibition.

  • Check for Precipitates: Visually inspect the assay wells for any signs of precipitation after adding Cinnamtannin D2.

Problem 2: Inconsistent results in a cell-based antioxidant assay (e.g., DCFH-DA).

• Possible Cause: Direct interaction of Cinnamtannin D2 with the assay dye or pro-oxidant effects at high concentrations.

• Troubleshooting Steps:

  • Cell-Free Control: Run a control experiment without cells to see if Cinnamtannin D2 directly quenches the fluorescence of the oxidized dye.

  • Alternative Assay: Use an alternative antioxidant assay with a different mechanism, such as measuring the expression of antioxidant enzymes (e.g., SOD, catalase) via qPCR or Western blot.

  • Dose-Response Curve: Perform a wide dose-response curve to identify if high concentrations of Cinnamtannin D2 are causing cytotoxicity or pro-oxidant effects.

Problem 3: Unexpected results in an anti-inflammatory assay measuring nitric oxide (NO) production.

• Possible Cause: Cinnamtannin D2 interfering with the Griess reagent used to detect nitrite (a proxy for NO).

• Troubleshooting Steps:

  • Griess Reagent Control: In a cell-free system, mix Cinnamtannin D2 with a known concentration of sodium nitrite and the Griess reagent to see if it alters the colorimetric reading.

  • Measure iNOS Expression: Instead of measuring NO directly, assess the expression of inducible nitric oxide synthase (iNOS), the enzyme responsible for its production, at the mRNA (qPCR) or protein (Western blot) level.[9]

  • Upstream Signaling: Investigate the effect of Cinnamtannin D2 on upstream inflammatory signaling pathways, such as NF-κB activation (e.g., by measuring phosphorylation of p65).[8]

Quantitative Data

Specific quantitative bioactivity data for purified Cinnamtannin D2 is limited in the current literature. The table below summarizes data for cinnamon extracts and related compounds in relevant bioactivity assays to provide an indication of expected potency.

Compound/Extract	Assay	Target/System	IC50 Value	Reference
Cinnamon Bark Extract (Methanol)	α-Glucosidase Inhibition	Yeast α-glucosidase	5.83 µg/ml	[10]
Cinnamon Bark Extract (Methanol)	α-Glucosidase Inhibition	Rat intestinal α-glucosidase	670 µg/ml	[10]
Cinnamon Bark Extract (Ethanol)	DPPH Radical Scavenging	DPPH	0.072 mg/mL	[11]
Cinnamic Aldehyde	Nitric Oxide Production	LPS-stimulated RAW264.7 cells	>50 µM	[8]
Cyanidin	α-Glucosidase Inhibition	α-glucosidase	5.293 x 10⁻³ mM	[12]

Experimental Protocols

DPPH Radical Scavenging Assay (Antioxidant Activity)

This protocol is adapted from standard methods for assessing the free radical scavenging activity of natural compounds.[11][13]

• Reagent Preparation:

  • Prepare a 0.2 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare a series of dilutions of Cinnamtannin D2 in methanol.

  • Ascorbic acid or gallic acid can be used as a positive control.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each Cinnamtannin D2 dilution.

  • For the control, add 100 µL of DPPH solution to 100 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] * 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of Cinnamtannin D2.

α-Glucosidase Inhibition Assay (Anti-diabetic Activity)

This protocol is based on methods for screening α-glucosidase inhibitors.[14][15][16]

• Reagent Preparation:

  • Prepare a solution of α-glucosidase (from Saccharomyces cerevisiae) in phosphate buffer (e.g., 100 mM, pH 6.8).

  • Prepare a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same buffer.

  • Prepare a series of dilutions of Cinnamtannin D2 in the buffer. Acarbose is a suitable positive control.

• Assay Procedure:

  • In a 96-well plate, pre-incubate 50 µL of each Cinnamtannin D2 dilution with 50 µL of the α-glucosidase solution at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution to each well.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 100 µL of 0.2 M sodium carbonate solution.

• Data Analysis:

  • Measure the absorbance of the product (p-nitrophenol) at 405 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the IC50 value from the dose-response curve.

Visualizations

Signaling Pathway Diagrams

Caption: Putative inhibition of the NF-κB signaling pathway by Cinnamtannin D2.

Experimental Workflow Diagram

Caption: Workflow for troubleshooting potential assay interference.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cinnamtannin B-1 as an antioxidant and platelet aggregation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of a Proanthocyanidin from Litchi Chinensis Sonn. Root with Anti-Tyrosinase and Antioxidant Activity | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Anti-Inflammatory Activities of Cinnamomum cassia Constituents In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mm-encapsulation.com [mm-encapsulation.com]
• 10. Cinnamon extract inhibits α-glucosidase activity and dampens postprandial glucose excursion in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. α-Glucosidase inhibitory effect of anthocyanins from Cinnamomum camphora fruit: Inhibition kinetics and mechanistic insights through in vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antioxidant activity of Cinnamomum cassia extract and quality of raw chicken patties added with C. cassia powder and Pleurotus sajor-caju powder as functional ingredients during storage - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Screening of α-Glucosidase Inhibitory Activity from Some Plants of Apocynaceae, Clusiaceae, Euphorbiaceae, and Rubiaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro α-glucosidase inhibition by Brazilian medicinal plant extracts characterised by ultra-high performance liquid chromatography coupled to mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimization of HPLC Parameters for Cinnamtannin D2 Analysis

Welcome to the technical support center for the HPLC analysis of Cinnamtannin D2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method optimization, troubleshooting, and frequently asked questions related to the chromatographic analysis of this A-type proanthocyanidin.

Frequently Asked Questions (FAQs)

Q1: What is Cinnamtannin D2 and why is its analysis important?

Cinnamtannin D2 is an A-type proanthocyanidin tetramer found in cinnamon and other plant sources. Proanthocyanidins are a class of polyphenols known for their antioxidant and various health-promoting properties. Accurate and reliable analysis of Cinnamtannin D2 is crucial for quality control of herbal medicines, dietary supplements, and for research into its pharmacological activities.

Q2: What are the main challenges in the HPLC analysis of Cinnamtannin D2?

The analysis of Cinnamtannin D2 and other proanthocyanidins by HPLC can be challenging due to their complex structure, the presence of multiple isomers, and their tendency to co-elute with other similar compounds.[1][2] Key challenges include achieving adequate resolution from other proanthocyanidins, preventing peak tailing, and ensuring method robustness. Due to their high polarity, larger proanthocyanidins (polymers with a degree of polymerization greater than four) can be difficult to identify using traditional reversed-phase HPLC.[1]

Q3: Which type of HPLC column is best suited for Cinnamtannin D2 analysis?

Both reversed-phase (C18) and normal-phase/hydrophilic interaction liquid chromatography (HILIC) columns have been used for the analysis of proanthocyanidins.

• Reversed-Phase (RP) C18 columns are commonly used for the separation of smaller proanthocyanidin oligomers.[3][4]

• Normal-Phase (NP) and HILIC columns can be effective for separating proanthocyanidins based on their degree of polymerization, which is particularly useful for complex mixtures.[1][5][6] HILIC is a popular technique for the separation of these compounds.[1][5]

The choice of column will depend on the specific sample matrix and the analytical goals.

Q4: What is a typical mobile phase for Cinnamtannin D2 analysis?

A typical mobile phase for the analysis of proanthocyanidins on a reversed-phase column is a gradient of an acidified aqueous solvent and an organic solvent. Common components include:

• Aqueous Phase (Solvent A): Water with a small percentage of acid (e.g., 0.1-1% acetic acid or formic acid) to improve peak shape and resolution.[3]

• Organic Phase (Solvent B): Acetonitrile or methanol.[3]

For HILIC separations, the mobile phase typically consists of a high concentration of organic solvent with a small amount of aqueous modifier.[1]

Q5: What detection wavelength is recommended for Cinnamtannin D2?

Proanthocyanidins, including Cinnamtannin D2, typically exhibit maximum UV absorbance around 280 nm .[1][4] Therefore, a UV detector set to this wavelength is commonly used for their analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Cinnamtannin D2.

Problem	Possible Causes	Suggested Solutions
Poor Peak Resolution / Co-elution	Inappropriate mobile phase gradient.	Optimize the gradient profile. A shallower gradient can improve the separation of closely eluting peaks.
Incorrect column chemistry.	Consider using a different column. For proanthocyanidins, a HILIC or a different C18 phase might provide better selectivity.[1][5]
Column aging or contamination.	Flush the column with a strong solvent or replace it if performance does not improve.
Peak Tailing	Active sites on the silica backbone of the column.	Add a small amount of acid (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress silanol interactions.
Column overload.	Reduce the injection volume or the concentration of the sample.
Extracolumn dead volume.	Check and minimize the length and diameter of tubing between the injector, column, and detector.
Low Signal Intensity / Poor Sensitivity	Low concentration of Cinnamtannin D2 in the sample.	Concentrate the sample or use a more sensitive detector, such as a mass spectrometer (MS).
Inappropriate detection wavelength.	Ensure the detector is set to the λmax of Cinnamtannin D2 (around 280 nm).[1][4]
Degradation of the analyte.	Prepare fresh samples and standards. Store them protected from light and at a low temperature.
Irreproducible Retention Times	Fluctuations in mobile phase composition.	Ensure proper mixing and degassing of the mobile phase. Use a binary or quaternary pump with accurate gradient delivery.
Temperature variations.	Use a column oven to maintain a constant temperature.[1]
Column equilibration is insufficient.	Equilibrate the column with the initial mobile phase for a sufficient time before each injection.
Baseline Noise or Drift	Contaminated mobile phase or detector cell.	Use high-purity solvents and flush the system and detector cell.
Air bubbles in the system.	Degas the mobile phase thoroughly.
Leaks in the system.	Check all fittings for leaks.

Data Presentation

Table 1: Example HPLC Parameters for Proanthocyanidin Analysis

Parameter	Method 1 (Reversed-Phase)	Method 2 (HILIC)[1]
Column	Eclipse XDB-C18 (250 mm × 4.6 mm, 5.0 μm)[3]	X5H HILIC (250 mm × 4.6 mm, 5.0 μm)
Mobile Phase A	Water with 1% acetic acid[3]	Acetic acid/acetonitrile (0.1/99.9, v/v)
Mobile Phase B	Methanol with 1% acetic acid[3]	Acetic acid/water/methanol (0.1/3/96.9, v/v/v)
Gradient	Linear gradient from 5% to 40% B over 55 minutes[3]	0-3 min, 7% B; 3-15 min, 7-23% B; 15-70 min, 23-65% B; 70-85 min, 65-100% B
Flow Rate	1.0 mL/min[3]	0.5 mL/min
Column Temperature	30 °C[3]	28 °C
Detection	UV at 280 nm[3]	UV at 280 nm
Injection Volume	Not specified	10 µL

Experimental Protocols

Detailed Methodology for HPLC Analysis of Cinnamtannin D2 (General Protocol)

This protocol is a general guideline based on common practices for proanthocyanidin analysis and should be optimized for your specific instrumentation and sample matrix.

1. Standard and Sample Preparation:

• Standard Preparation: Accurately weigh a known amount of Cinnamtannin D2 reference standard and dissolve it in a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare a stock solution. Prepare a series of working standard solutions by serial dilution of the stock solution.

• Sample Preparation (from Cinnamon Bark):

  • Grind the dried cinnamon bark to a fine powder.

  • Extract the powder with a suitable solvent (e.g., 70% acetone or 80% methanol) using ultrasonication or maceration.

  • Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter before injection.

2. HPLC Conditions (starting point for optimization):

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-40 min: 5% to 30% B

  • 40-45 min: 30% to 90% B

  • 45-50 min: 90% B

  • 50-55 min: 90% to 5% B

  • 55-60 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the Cinnamtannin D2 peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Quantify the amount of Cinnamtannin D2 in the sample by constructing a calibration curve from the peak areas of the standard solutions.

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of Cinnamtannin D2.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Preparative Separation of Procyanidins from Cocoa Polyphenolic Extract: Comparative Study of Different Fractionation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coupling Hydrophilic Interaction Chromatography and Reverse-Phase Chromatography for Improved Direct Analysis of Grape Seed Proanthocyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Analysis of Proanthocyanidins in Plant Materials Using Hydrophilic Interaction HPLC-QTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

preventing Cinnamtannin D2 oxidation during extraction

Welcome to the technical support center for the extraction of Cinnamtannin D2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the oxidation of Cinnamtannin D2 during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is Cinnamtannin D2 and why is it prone to oxidation?

A1: Cinnamtannin D2 is a type of proanthocyanidin, a class of polyphenolic compounds found in various plants, including cinnamon species.[1] Its structure contains multiple phenol groups, which are susceptible to oxidation, especially in the presence of oxygen, light, high temperatures, and certain enzymes. This oxidation can lead to the degradation of the compound and a loss of its biological activity.

Q2: What are the visible signs of Cinnamtannin D2 oxidation in my extract?

A2: A common sign of polyphenol oxidation is a change in the color of the extraction solution, often turning from a lighter shade to a darker brown or reddish-brown. You may also observe the formation of precipitates as the oxidized compounds polymerize and become less soluble.

Q3: Can I use a standard polyphenol extraction protocol for Cinnamtannin D2?

A3: While general polyphenol extraction protocols provide a good starting point, they may need to be optimized to specifically prevent the oxidation of Cinnamtannin D2. Key factors to consider and modify include the choice of solvent, temperature, pH, and the use of antioxidants.

Q4: What is the role of ascorbic acid in preventing oxidation?

A4: Ascorbic acid (Vitamin C) is a widely used antioxidant in polyphenol extraction.[2][3] It acts as a reducing agent, preferentially getting oxidized over the target compound, thereby protecting Cinnamtannin D2 from degradation.[4][5]

Q5: How can I confirm that my extracted sample contains intact Cinnamtannin D2 and not its oxidation products?

A5: Analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector are essential.[6] By comparing the chromatogram of your sample to that of a pure Cinnamtannin D2 standard, you can identify and quantify the intact compound. The presence of additional peaks or a decrease in the main Cinnamtannin D2 peak can indicate oxidation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Brown discoloration of the extract	Oxidation of Cinnamtannin D2.	- Add an antioxidant like ascorbic acid or metabisulfite to the extraction solvent.- Work under an inert atmosphere (e.g., nitrogen or argon).- Protect the extraction setup from light by using amber glassware or covering it with aluminum foil.
Low yield of Cinnamtannin D2	- Inefficient extraction.- Degradation due to oxidation or high temperature.	- Optimize the solvent system (e.g., ethanol/water or acetone/water mixtures).- Maintain a low extraction temperature (e.g., 4-25°C).- Ensure the pH of the extraction solvent is slightly acidic (pH 4-6).
Precipitate formation in the extract	Polymerization of oxidized Cinnamtannin D2.	- Centrifuge or filter the extract to remove the precipitate.- Implement preventative measures against oxidation as described above.
Inconsistent results between batches	Variations in extraction conditions.	- Standardize all extraction parameters: solvent composition, temperature, time, pH, and sample-to-solvent ratio.- Ensure the plant material is of consistent quality and stored properly.

Experimental Protocol: Optimized Extraction of Cinnamtannin D2 with Oxidation Prevention

This protocol provides a detailed methodology for extracting Cinnamtannin D2 while minimizing oxidative degradation.

Materials:

• Plant material containing Cinnamtannin D2 (e.g., cinnamon bark)

• Extraction Solvent: 70% Acetone (v/v) in deionized water

• Antioxidant: L-Ascorbic acid

• pH adjustment: Formic acid or acetic acid

• Inert gas (Nitrogen or Argon)

• Amber glassware (beakers, flasks)

• Homogenizer or blender

• Centrifuge

• Rotary evaporator

• Freeze-dryer

Procedure:

• Sample Preparation:

  • Grind the dried plant material to a fine powder (e.g., 40-60 mesh).

• Extraction Solvent Preparation:

  • Prepare a 70% acetone solution in deionized water.

  • Add 0.1% (w/v) L-Ascorbic acid to the solvent mixture.

  • Adjust the pH of the solvent to 4.0-5.0 using formic acid or acetic acid.

  • Degas the solvent by bubbling with nitrogen or argon for 15-20 minutes.

• Extraction:

  • Combine the powdered plant material with the prepared extraction solvent in an amber flask at a solid-to-liquid ratio of 1:10 (w/v).

  • Blanket the headspace of the flask with nitrogen or argon.

  • Seal the flask and agitate on a shaker at a controlled low temperature (e.g., 20-25°C) for 2-4 hours, protected from light.

• Solid-Liquid Separation:

  • Centrifuge the mixture at 4000 rpm for 15 minutes at 4°C to pellet the solid material.

  • Carefully decant the supernatant (the extract).

• Solvent Removal:

  • Concentrate the extract using a rotary evaporator at a low temperature (<40°C) to remove the acetone.

• Purification (Optional):

  • The aqueous extract can be further purified using liquid-liquid partitioning with ethyl acetate or by column chromatography on Sephadex LH-20.

• Lyophilization:

  • Freeze the concentrated aqueous extract and lyophilize (freeze-dry) to obtain a stable powder of crude Cinnamtannin D2 extract.

• Storage:

  • Store the final extract in an airtight, amber container at -20°C under an inert atmosphere.

Visualizations

Caption: Simplified structure of Cinnamtannin D2 highlighting the phenolic rings as primary oxidation sites.

Caption: Optimized workflow for Cinnamtannin D2 extraction designed to minimize oxidation.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ascorbic Acid—The Little-Known Antioxidant in Woody Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight into the Antioxidant Activity of Ascorbic Acid-Containing Gelatin Nanoparticles in Simulated Chronic Wound Conditions [mdpi.com]
• 6. Structural characterization and bioactivity of proanthocyanidins from indigenous cinnamon (Cinnamomum osmophloeum) - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with the lack of Cinnamtannin D2 commercial standards

This guide provides troubleshooting and answers to frequently asked questions for researchers dealing with the lack of commercially available Cinnamtannin D2 standards.

Frequently Asked Questions (FAQs)

Q1: I cannot find a reliable commercial source for Cinnamtannin D2. Why is this, and what are my options?

A1: While some specialized chemical suppliers may list Cinnamtannin D2, its availability can be inconsistent, with challenges related to high cost, low stock, and unverified purity. Cinnamtannin D2 is a complex A-type proanthocyanidin trimer, making its synthesis and purification difficult and expensive.

Your primary options are:

• Isolate and purify an in-house reference standard: This is the most rigorous approach and involves extracting and purifying Cinnamtannin D2 from a natural source, typically cinnamon bark.

• Use an alternative, structurally related standard for semi-quantification: This is a more practical approach for routine analysis where a high degree of accuracy is not essential.

• Employ a label-free mass spectrometry-based quantification method: This advanced technique allows for relative or semi-absolute quantification without a dedicated standard.

Q2: Which cinnamon species is the best source for isolating Cinnamtannin D2?

A2: Cinnamomum burmannii (Indonesian cinnamon) is reported to be a rich source of A-type proanthocyanidins, including Cinnamtannin D2.[1][2][3] Other species like Cinnamomum verum (Ceylon cinnamon) tend to contain more B-type proanthocyanidins.[3]

Q3: What is the principle behind using a related compound as a standard for quantification?

A3: This method, often called "comparative quantification," assumes that the detector response (e.g., UV absorbance at a specific wavelength) is similar for structurally related compounds. For Cinnamtannin D2, common surrogate standards include (+)-catechin or (-)-epicatechin, which are the monomeric building blocks of proanthocyanidins. The results are then reported as "catechin equivalents." This provides a reasonable estimate of the concentration but is less accurate than using a pure Cinnamtannin D2 standard due to differences in molar extinction coefficients.[4]

Q4: What are the main challenges in quantifying Cinnamtannin D2 without a standard using LC-MS?

A4: The primary challenge is the difference in ionization efficiency between Cinnamtannin D2 and any surrogate standard used. Different molecules will produce varying signal intensities in the mass spectrometer for the same molar concentration. Label-free quantification methods attempt to address this but require highly controlled experimental conditions and sophisticated data analysis to ensure reproducibility.[5][6]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Recommended Solution(s)
Low Yield of Cinnamtannin D2 during Isolation	1. Incorrect cinnamon species used.2. Inefficient extraction solvent or method.3. Degradation of the compound during processing.	1. Ensure you are using Cinnamomum burmannii bark for higher yields of A-type proanthocyanidins.[1][3]2. Use a solvent like 96% ethanol for maceration, which has shown good tannin extraction yields (33-43%).[7][8]3. Avoid excessive heat and light exposure. Conduct purification steps promptly after extraction.
Poor Resolution of Proanthocyanidins on HPLC	1. Inappropriate column chemistry.2. Suboptimal mobile phase composition.3. Co-elution of different proanthocyanidin oligomers.	1. Use a normal-phase silica or diol column for better separation of proanthocyanidin oligomers by their degree of polymerization.[5]2. Employ a ternary mobile phase, for example, a gradient of methanol into dichloromethane with a constant percentage of aqueous acetic acid.[5]3. Optimize the gradient to improve the separation between dimers, trimers (like Cinnamtannin D2), and tetramers.
Inconsistent Quantification Results	1. Variability in the purity of the in-house standard.2. Degradation of the standard or sample over time.3. Matrix effects in LC-MS analysis.	1. Thoroughly characterize your isolated in-house standard using HPLC, MS, and NMR to confirm purity.2. Store standards and extracts at -20°C or below and prepare fresh working solutions daily.3. Perform a matrix effect study by spiking a known amount of a related standard into your sample matrix to assess ion suppression or enhancement.
No Signal or Weak Signal in LC-MS	1. Incorrect mass-to-charge ratio (m/z) being monitored.2. Suboptimal ionization source parameters.	1. For Cinnamtannin D2 (an A-type trimer), monitor for the ion at m/z 865 in negative ion mode. Also look for related oligomers like tetramers (m/z 1153).[2][3]2. Optimize source parameters such as capillary voltage, gas temperature, and nebulizer pressure to enhance the signal for proanthocyanidins.

Quantitative Data Summary

Table 1: Composition and Yield of Tannins from Cinnamomum burmannii

Parameter	Value	Reference(s)
Total Proanthocyanidin Content	~23.2% of extract	[1]
(Epi)catechin Content	~3.6% of extract	[1]
Tannin Extraction Yield (96% Ethanol)	33% - 43%	[7][8]

Table 2: Key Mass Spectrometry Ions for A-Type Proanthocyanidins

Proanthocyanidin Oligomer	Molecular Weight	Expected m/z (Negative Ion Mode, [M-H]⁻)	Reference(s)
Trimer (e.g., Cinnamtannin D2)	~866 g/mol	865	[2][3]
Tetramer	~1154 g/mol	1153	[2][3]
Pentamer	~1442 g/mol	1441	[2]

Experimental Protocols

Protocol 1: Isolation of an In-House Cinnamtannin D2 Reference Standard

This protocol describes a general procedure for the extraction and purification of A-type proanthocyanidins from Cinnamomum burmannii bark.

1. Extraction: a. Grind dried C. burmannii bark into a coarse powder. b. Macerate the powder in 96% ethanol (1:15 solid-to-solvent ratio, w/v) for 48 hours at room temperature with occasional agitation.[7][8] c. Filter the mixture and concentrate the ethanol extract under reduced pressure at <40°C to obtain a crude extract.

2. Solvent Partitioning: a. Suspend the crude extract in water and perform liquid-liquid partitioning with ethyl acetate. b. Collect the ethyl acetate fraction, which will be enriched with proanthocyanidins, and evaporate the solvent.

3. Chromatographic Purification (Sephadex LH-20): a. Prepare a column with Sephadex LH-20 resin, equilibrated with methanol. Sephadex LH-20 separates molecules based on size and is effective for proanthocyanidin fractionation.[9][10] b. Dissolve the dried ethyl acetate fraction in a minimal amount of methanol and load it onto the column. c. Elute the column with a stepwise gradient of methanol-water or acetone-water mixtures, starting with a lower organic solvent concentration.[9][11] d. Collect fractions and monitor them by thin-layer chromatography (TLC) or HPLC-DAD at 280 nm. e. Combine fractions containing compounds with the retention time and UV spectrum characteristic of proanthocyanidin trimers.

4. Characterization: a. Analyze the purified fraction using LC-MS to confirm the presence of the target ion (m/z 865).[2][3] b. If possible, perform NMR spectroscopy to confirm the structure of Cinnamtannin D2.

Protocol 2: Semi-Quantification by HPLC-DAD using a Surrogate Standard

This protocol outlines a method for estimating the concentration of Cinnamtannin D2 using (+)-catechin as an external standard.

1. Standard Preparation: a. Prepare a stock solution of (+)-catechin (e.g., 1 mg/mL) in methanol. b. Create a series of calibration standards by diluting the stock solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2. Sample Preparation: a. Prepare your cinnamon extract at a known concentration in the mobile phase. b. Filter the sample through a 0.45 µm syringe filter before injection.

3. HPLC-DAD Conditions: a. Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm). b. Mobile Phase: A gradient of methanol and 0.4% aqueous phosphoric acid.[12] c. Flow Rate: 1.0 mL/min. d. Detection Wavelength: 280 nm (characteristic absorbance for proanthocyanidins).[12][13] e. Column Temperature: 30°C.

4. Analysis: a. Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration). b. Inject the sample extract. c. Identify the peak corresponding to Cinnamtannin D2 based on its expected retention time (it will elute later than dimers and monomers). d. Calculate the concentration of Cinnamtannin D2 in the sample using the calibration curve from the catechin standard. e. Report the result as "µg of catechin equivalents per mg of extract."

Signaling Pathways

Proanthocyanidins, including A-type oligomers like Cinnamtannin D2, are known to modulate several key signaling pathways related to their antioxidant, anti-inflammatory, and antihyperglycemic effects.

Antioxidant Response Pathway (Nrf2/ARE)

Proanthocyanidins can activate the Nrf2/ARE pathway, a primary cellular defense mechanism against oxidative stress.[1] They promote the stabilization and nuclear translocation of Nrf2, which then binds to the Antioxidant Response Element (ARE) in the DNA. This induces the transcription of protective enzymes like Heme Oxygenase-1 (HO-1).

Insulin Signaling Pathway (PI3K/Akt)

Proanthocyanidins may enhance insulin sensitivity by positively modulating the PI3K/Akt signaling pathway.[4] This pathway is crucial for glucose uptake into cells via the translocation of GLUT4 transporters to the cell membrane.

Inflammatory Pathway (NF-κB)

Proanthocyanidins can exert anti-inflammatory effects by inhibiting the NF-κB pathway.[3] They can prevent the degradation of IκB-α, which keeps the NF-κB complex inactive in the cytoplasm, thereby blocking the transcription of pro-inflammatory cytokines.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Differentiation of the Four Major Species of Cinnamons (C. burmannii, C. verum, C. cassia, and C. loureiroi) Using a Flow Injection Mass Spectrometric (FIMS) Fingerprinting Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Evaluation of Data-Dependent MS/MS Acquisition Parameters for Non-Targeted Metabolomics and Molecular Networking of Environmental Samples: Focus on the Q Exactive Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ars.usda.gov [ars.usda.gov]
• 11. Comparative Metabolite Fingerprinting of Four Different Cinnamon Species Analyzed via UPLC–MS and GC–MS and Chemometric Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 12. asianpubs.org [asianpubs.org]
• 13. US8383413B2 - Method for analyzing oligomeric proanthocyanidin (OPC) - Google Patents [patents.google.com]

addressing matrix effects in Cinnamtannin D2 mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers address matrix effects in the mass spectrometry analysis of Cinnamtannin D2.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Cinnamtannin D2 analysis?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as Cinnamtannin D2, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenate). These effects can lead to either ion suppression or enhancement, resulting in poor accuracy, imprecision, and unreliable quantification. For complex polyphenols like Cinnamtannin D2, common interfering substances include phospholipids, salts, and other endogenous molecules that can compete for ionization or form adducts.

Q2: My Cinnamtannin D2 signal is inconsistent or shows poor recovery. Could this be a matrix effect?

A2: Yes, inconsistent signal intensity and low recovery are classic indicators of matrix effects. To confirm this, you can perform a post-extraction addition experiment. In this procedure, you compare the signal of an analyte in a clean solution to the signal of the same analyte spiked into a blank matrix extract that has already gone through the entire sample preparation process. A significant difference between these signals points to the presence of matrix effects.

Q3: What are the primary sources of matrix effects in bioanalytical samples for Cinnamtannin D2?

A3: The most common sources of matrix effects in biological samples are phospholipids from cell membranes and proteins. For plant-based matrices, pigments like chlorophyll and other polyphenolic compounds can also interfere with Cinnamtannin D2 analysis. The specific composition of the matrix will determine the extent and nature of the interference.

Troubleshooting Guide

Issue 1: Significant Ion Suppression Detected

If you have confirmed ion suppression using a post-extraction addition experiment, consider the following troubleshooting steps, outlined in the workflow below.

A workflow for troubleshooting and mitigating ion suppression.

1. Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.

• Solid-Phase Extraction (SPE): SPE is highly effective for cleaning up complex samples. Polymeric reversed-phase cartridges, such as Oasis HLB, are often suitable for extracting polyphenols like Cinnamtannin D2 from aqueous matrices.
• Liquid-Liquid Extraction (LLE): LLE can be used to separate Cinnamtannin D2 from more polar interfering compounds. Solvents like ethyl acetate are commonly used.
• Protein Precipitation (PPT): While a simpler method, PPT is often less clean. Acetonitrile is frequently used for PPT, but it may not remove all interfering phospholipids.

2. Modify Chromatographic Conditions: If sample preparation is insufficient, altering the liquid chromatography (LC) method can help separate Cinnamtannin D2 from co-eluting matrix components.

• Gradient Optimization: A shallower gradient can improve the resolution between the analyte and interfering peaks.
• Change Stationary Phase: Switching to a column with a different selectivity (e.g., a phenyl-hexyl or pentafluorophenyl (PFP) phase) may resolve the co-elution.
• Ultra-High-Performance Liquid Chromatography (UHPLC): The higher efficiency of UHPLC systems can significantly improve peak resolution and reduce the impact of co-eluting interferences.

3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. Since it co-elutes with Cinnamtannin D2 and has nearly identical chemical properties, it will experience the same degree of ion suppression or enhancement. This allows for accurate quantification by normalizing the analyte response to the internal standard response.

4. Change Ionization Source: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI). If your instrument allows, testing APCI may provide a more robust signal in the presence of matrix components.

Issue 2: Choosing the Right Sample Preparation Technique

The choice of sample preparation is critical and depends on the sample matrix and required sensitivity.

A decision guide for selecting a sample preparation method.

Comparison of Common Sample Preparation Techniques for Cinnamtannin D2

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	Proteins are precipitated from the sample using an organic solvent (e.g., acetonitrile) or acid.	Fast, simple, and inexpensive.	Less effective at removing phospholipids and other endogenous interferences; can lead to significant matrix effects.	High-throughput screening where speed is prioritized over ultimate cleanliness.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like ethyl acetate).	Can provide a cleaner extract than PPT by separating based on polarity.	Can be labor-intensive, may require large volumes of organic solvent, and emulsion formation can be an issue.	Samples where Cinnamtannin D2 has significantly different polarity from the major interferences.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a different solvent.	Provides the cleanest extracts, high recovery, and can concentrate the analyte.	Requires method development, can be more time-consuming, and is more expensive per sample.	Assays requiring high sensitivity and accuracy, especially with complex matrices like plasma.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Cinnamtannin D2 from Human Plasma

This protocol is adapted for polyphenolic compounds and is a good starting point for method development.

• Sample Pre-treatment:

  • To 500 µL of plasma, add 500 µL of 2% phosphoric acid in water.

  • Vortex for 30 seconds. This step helps to disrupt protein binding.

  • Centrifuge at 10,000 x g for 10 minutes to pellet any precipitated proteins.

• SPE Cartridge Conditioning:

  • Use a polymeric reversed-phase SPE cartridge (e.g., Waters Oasis HLB, 30 mg, 1 mL).

  • Condition the cartridge by passing 1 mL of methanol, followed by 1 mL of water. Do not let the cartridge go dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

  • Load at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • A second wash with 1 mL of 20% methanol in water can be added to remove less polar interferences if needed.

• Elution:

  • Elute Cinnamtannin D2 from the cartridge with 1 mL of methanol. A second elution may be performed to ensure full recovery.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS analysis.

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Cinnamtannin D2 and Cinnamtannin B1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannins, a class of A-type proanthocyanidins, have garnered significant interest in the scientific community for their diverse and potent biological activities. Among these, Cinnamtannin B1, primarily isolated from Cinnamomum species, has been extensively studied, revealing a range of therapeutic potentials. In contrast, Cinnamtannin D2, found in sources such as lingonberry (Vaccinium vitis-idaea) and Cinnamomum sieboldii, remains less characterized. This guide provides a comprehensive comparison of the known biological activities of Cinnamtannin D2 and Cinnamtannin B1, supported by available experimental data, to aid researchers in navigating the therapeutic landscapes of these natural compounds.

Comparative Overview of Biological Activities

While direct comparative studies between Cinnamtannin D2 and Cinnamtannin B1 are limited, an analysis of their individual activities, and those of the extracts they are found in, provides valuable insights. Cinnamtannin B1 has demonstrated robust antioxidant, anti-inflammatory, and anti-cancer properties. Although specific data for purified Cinnamtannin D2 is scarce, studies on proanthocyanidin-rich fractions from Vaccinium vitis-idaea, where Cinnamtannin D2 is a constituent, indicate potent antioxidant and anticancer effects.

Table 1: Summary of Key Biological Activities

Biological Activity	Cinnamtannin D2 (inferred from extracts)	Cinnamtannin B1
Antioxidant Activity	Strong radical scavenging activity reported for Vaccinium vitis-idaea proanthocyanidin fractions.[1]	Potent free radical scavenger, shown to be more effective than vitamins C and E in some assays.
Anti-inflammatory Activity	Lingonberry proanthocyanidins inhibit LPS-induced NO production.	Inhibits key inflammatory mediators and signaling pathways.
Anticancer Activity	Proanthocyanidin fractions from Vaccinium vitis-idaea reduce the viability of various cancer cell lines.[1]	Induces apoptosis and cell cycle arrest in colon cancer cells with minimal toxicity to normal cells.
Anti-platelet Aggregation	Not extensively studied.	Inhibits platelet aggregation, suggesting antithrombotic potential.

In-Depth Analysis of Biological Activities

Antioxidant Activity

Cinnamtannin D2 , as a component of lingonberry proanthocyanidins, contributes to the high antioxidant capacity of these extracts.[3][1] Fractions rich in proanthocyanidins from Vaccinium vitis-idaea have demonstrated significant radical scavenging and reducing activities.[1]

Anti-inflammatory Activity

Cinnamtannin B1 exerts its anti-inflammatory effects by modulating key signaling pathways. Research on cinnamon extracts, where Cinnamtannin B1 is a major component, has shown inhibition of nitric oxide (NO) production and the expression of pro-inflammatory cytokines.

Anticancer Activity

Cinnamtannin B1 has been shown to selectively induce apoptosis in colon cancer cells while exhibiting minimal cytotoxicity towards normal colon cells. It can modulate the expression of key proteins involved in cell survival and apoptosis.

Proanthocyanidin-rich fractions from Vaccinium vitis-idaea , containing Cinnamtannin D2 , have demonstrated significant anticancer activity against human clear cell renal cell carcinoma, human colon adenocarcinoma, and human malignant melanoma cell lines.[1] The activity was correlated with the proanthocyanidin content of the fractions.[1]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is commonly used to determine the antioxidant capacity of a compound.

Protocol:

• Prepare a stock solution of the test compound (e.g., Cinnamtannin B1 or D2) in a suitable solvent (e.g., methanol or ethanol).

• Prepare a fresh solution of DPPH in the same solvent to a concentration of approximately 0.1 mM.

• In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

• Add varying concentrations of the test compound to the wells. A control well should contain only the solvent and DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

• The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

Workflow for the DPPH antioxidant assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is used to assess the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound (Cinnamtannin B1 or D2) for a specified period (e.g., 24, 48, or 72 hours). Include untreated control wells.

• After the treatment period, add MTT solution (typically 0.5 mg/mL in sterile PBS) to each well and incubate for 2-4 hours at 37°C.

• During the incubation, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Shake the plate gently to ensure complete dissolution.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells).

Workflow for the MTT cell viability assay.

Nitric Oxide (NO) Synthase Inhibition Assay

This assay measures the inhibition of nitric oxide production in cells, typically macrophages stimulated with lipopolysaccharide (LPS), as an indicator of anti-inflammatory activity.

Protocol:

• Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

• Pre-treat the cells with different concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production and co-incubate with the test compound for 24 hours.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent system. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride solutions, which react with nitrite to form a colored azo compound.

• Measure the absorbance at 540 nm.

• The amount of nitrite is proportional to the NO produced by the cells. The inhibitory effect of the compound is calculated by comparing the nitrite concentration in treated wells to that in LPS-stimulated control wells.

Signaling pathway of LPS-induced NO production and potential inhibition by cinnamtannins.

Conclusion

Cinnamtannin B1 is a well-characterized proanthocyanidin with significant antioxidant, anti-inflammatory, and anticancer activities. While direct evidence for the biological activities of Cinnamtannin D2 is still emerging, studies on extracts from its natural sources strongly suggest that it possesses similar potent bioactivities. Further research focusing on the isolation and characterization of Cinnamtannin D2 is crucial to fully elucidate its therapeutic potential and to enable direct comparisons with Cinnamtannin B1. This will undoubtedly open new avenues for the development of novel therapeutic agents from natural sources.

References

• 1. mdpi.com [mdpi.com]
• 2. cris.vtt.fi [cris.vtt.fi]
• 3. Proanthocyanidins from Vaccinium vitis-idaea L. Leaves: Perspectives in Wound Healing and Designing for Topical Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Cinnamtannin D2 and Other Proanthocyanidins

This guide provides a comparative analysis of the biological activities of Cinnamtannin D2 and other selected proanthocyanidins, namely Procyanidin B2 and Procyanidin C1. The information is intended for researchers, scientists, and drug development professionals, with a focus on presenting supporting experimental data and methodologies.

Introduction to Proanthocyanidins

Proanthocyanidins (PACs), also known as condensed tannins, are a class of polyphenolic compounds found in various plants, including fruits, berries, nuts, and seeds.[1] They are oligomers and polymers of flavan-3-ol monomer units, such as (+)-catechin and (-)-epicatechin.[2] PACs are recognized for their potent antioxidant, anti-inflammatory, and anticancer properties.[2][3] The biological activity of proanthocyanidins can vary depending on their structural characteristics, such as the degree of polymerization and the nature of the linkages between the monomeric units.[1]

Cinnamtannin D2 is a specific type of proanthocyanidin that has been isolated from plants of the Cinnamomum genus.[4] This guide compares its known biological activities with those of two other well-studied proanthocyanidins:

• Procyanidin B2: A B-type procyanidin dimer composed of two (-)-epicatechin units. It is commonly found in apples, grape seeds, and cocoa.[5]

• Procyanidin C1: A B-type procyanidin trimer composed of three (-)-epicatechin units. It is abundant in grape seeds and has been noted for its senolytic activity.[6]

Comparative Biological Activity

This section provides a comparative overview of the antioxidant, anti-inflammatory, and anticancer activities of Cinnamtannin D2, Procyanidin B2, and Procyanidin C1. The quantitative data presented in the tables below are compiled from various studies. It is important to note that direct comparison of IC50 values across different studies should be approached with caution, as experimental conditions can vary.

Antioxidant Activity

The antioxidant activity of proanthocyanidins is often attributed to their ability to scavenge free radicals. This activity is commonly assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Compound/Extract	Assay	IC50 Value	Source
Cinnamtannin B1 *	DPPH Radical Scavenging	0.2 µM	[1]
Grape Seed Proanthocyanidin Extract	DPPH Radical Scavenging	3.03 µg/mL	[7]

Note: Direct IC50 values for Cinnamtannin D2 were not available in the searched literature. Data for the structurally related Cinnamtannin B1 is provided for a general comparison.

Anti-inflammatory Activity

Proanthocyanidins have been shown to exert anti-inflammatory effects by inhibiting the production of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines.

Compound/Extract	Cell Line	Effect	Concentration	Source
Cinnamtannin D1 *	DSS-induced colitis mice	Alleviated inflammation and histological damage	Not specified	[8]
Procyanidin B2	Not specified	Anti-inflammatory effects	Not specified	[5]
Grape Seed Proanthocyanidins	RAW 264.7 macrophages	Inhibition of NO and PGE2 production	Not specified	[9]

Note: Data for Cinnamtannin D1 is presented due to the limited availability of data for Cinnamtannin D2.

Anticancer Activity

The anticancer potential of proanthocyanidins is an active area of research. Their effects on cancer cell viability are often evaluated using the MTT assay, which measures metabolic activity.

Compound/Extract	Cell Line	IC50 Value	Source
Cinnamtannin B1 *	DLD-1 and COLO 201 (colon cancer)	~50 µM (after 72h)	[10]
Cinnamon-Ag Nanoparticles	HepG-2 (liver cancer)	55.6 µg/mL	[7]

Note: Data for Cinnamtannin B1 is presented due to the limited availability of data for Cinnamtannin D2.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant capacity of a compound.[11]

• Reagent Preparation: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol and stored in the dark.[11]

• Sample Preparation: The test compounds and a positive control (e.g., ascorbic acid) are prepared at various concentrations in the same solvent.[11]

• Reaction: An equal volume of the sample solution is mixed with the DPPH working solution. A blank containing only the solvent is also prepared.[11]

• Incubation: The reaction mixtures are incubated in the dark for a specified time (e.g., 30 minutes) at room temperature.[11]

• Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.[11]

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined.[11]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[8][12]

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density (e.g., 1,000 to 100,000 cells per well) and allowed to adhere overnight.[12]

• Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specific period (e.g., 24, 48, or 72 hours).[8]

• MTT Addition: After the incubation period, the culture medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for 2-4 hours at 37°C.[13]

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.[8]

• Absorbance Measurement: The absorbance is read at a wavelength of 570-590 nm using a microplate reader.[8]

• Data Analysis: The cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated.[12]

Griess Assay for Nitric Oxide (NO) Production

The Griess assay is used to quantify nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants.[14]

• Sample Collection: Cell culture supernatants from treated and untreated cells are collected.[14]

• Griess Reagent Preparation: The Griess reagent is typically a two-part solution: Solution A (e.g., sulfanilamide in phosphoric acid) and Solution B (e.g., N-(1-naphthyl)ethylenediamine dihydrochloride). The two solutions are mixed in equal volumes just before use.

• Reaction: The cell culture supernatant is mixed with the Griess reagent and incubated at room temperature for a set time (e.g., 10-15 minutes).[14]

• Absorbance Measurement: The absorbance of the resulting azo dye is measured at 540-550 nm.

• Quantification: The nitrite concentration in the samples is determined by comparison with a standard curve of sodium nitrite.[14]

Signaling Pathways

Proanthocyanidins are known to modulate various signaling pathways involved in inflammation and cancer.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of the inflammatory response. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Proanthocyanidins from grape seeds have been shown to inhibit the NF-κB signaling pathway, contributing to their anti-inflammatory effects.[9]

Caption: NF-κB signaling pathway and the inhibitory action of proanthocyanidins.

AMPK/mTOR Signaling Pathway

The AMP-activated protein kinase (AMPK) and mammalian target of rapamycin (mTOR) signaling pathway is crucial for cellular energy homeostasis and has been implicated in various diseases. Cinnamtannin D1 has been shown to activate the AMPK/mTOR pathway, which may contribute to its protective effects against colitis.[8]

Caption: Cinnamtannin D1 modulates the AMPK/mTOR pathway to suppress inflammation.

Conclusion

Cinnamtannin D2, along with other proanthocyanidins like Procyanidin B2 and Procyanidin C1, demonstrates significant potential as a bioactive compound with antioxidant, anti-inflammatory, and anticancer properties. While the available data suggests a broad spectrum of activity for these compounds, there is a clear need for more direct comparative studies to elucidate the specific potencies and mechanisms of action of individual proanthocyanidins. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational understanding for researchers in the field of natural product drug discovery and development. Further investigation into the structure-activity relationships of these compounds will be crucial for harnessing their full therapeutic potential.

References

• 1. eprints.utm.my [eprints.utm.my]
• 2. Recent Advances in Tannic Acid (Gallotannin) Anticancer Activities and Drug Delivery Systems for Efficacy Improvement; A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Analysis of the Toxicity, Antioxidant, and Anti-Cancer Activity of Cinnamon Silver Nanoparticles in Comparison with Extracts and Fractions of Cinnamomum Cassia at Normal and Cancer Cell Levels [mdpi.com]
• 4. all-imm.com [all-imm.com]
• 5. researchgate.net [researchgate.net]
• 6. Cinnamtannin B-1 inhibits cell survival molecules and induces apoptosis in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cinnamtannin D1 Protects Pancreatic β-Cells from Glucolipotoxicity-Induced Apoptosis by Enhancement of Autophagy In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cinnamtannin B-1 inhibits cell survival molecules and induces apoptosis in colon cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cinnamtannin B-1 as an antioxidant and platelet aggregation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cinnamtannin D1, 97233-06-2 [thegoodscentscompany.com]
• 14. all-imm.com [all-imm.com]

Cinnamtannin D2: An In-Depth Look at Its Antioxidant Potential

For researchers, scientists, and drug development professionals, this guide offers a comparative analysis of the antioxidant capacity of Cinnamtannin D2. Due to a lack of specific publicly available experimental data on Cinnamtannin D2, this guide provides a comparative framework based on data from closely related A-type proanthocyanidins and cinnamon extracts. This approach allows for an informed estimation of Cinnamtannin D2's potential antioxidant efficacy.

Cinnamtannin D2 is an A-type proanthocyanidin, a class of polyphenolic compounds found in various plants, including cinnamon. Proanthocyanidins are recognized for their potent antioxidant properties, which are attributed to their ability to scavenge free radicals and modulate cellular antioxidant defense systems.

Comparative Antioxidant Capacity: An Indirect Assessment

Compound/Extract	Assay	IC50 (µg/mL)	Source
A-type Procyanidin Trimer	DPPH	1.88 ± 0.01	[1]
Cinnamon Bark Ethanol Extract	DPPH	72	[2]
Ascorbic Acid (Vitamin C)	DPPH	8.88	[3]
Trolox	DPPH	-	-
Lower IC50 values indicate higher antioxidant activity.

Table 1: Comparative DPPH Radical Scavenging Activity (IC50)

Compound/Extract	Assay	TEAC (mmol Trolox/g)	Source
A-type Procyanidin Trimer	ABTS	-	[1]
Cinnamon Bark Ethanol Extract	ABTS	335.78	[2]
Ascorbic Acid (Vitamin C)	ABTS	-	-
Trolox	ABTS	Standard	-
Higher TEAC (Trolox Equivalent Antioxidant Capacity) values indicate higher antioxidant activity.

Table 2: Comparative ABTS Radical Scavenging Activity (TEAC)

Compound/Extract	Assay	ORAC (µmol TE/g)	Source
Proanthocyanidin-rich extracts	ORAC	115,300 - 733,150	[4]
Ascorbic Acid (Vitamin C)	ORAC	-	-
Trolox	ORAC	Standard	-
Higher ORAC (Oxygen Radical Absorbance Capacity) values indicate higher antioxidant activity.

Table 3: Comparative Oxygen Radical Absorbance Capacity (ORAC)

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to facilitate the replication and validation of these experiments.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: Add 100 µL of the test sample (Cinnamtannin D2 or other antioxidants at various concentrations) to 100 µL of the DPPH solution in a 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is then determined.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• ABTS•+ Generation: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

• Working Solution: Dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: Add 10 µL of the test sample to 1 mL of the ABTS•+ working solution.

• Measurement: Measure the absorbance at 734 nm after a set incubation time (e.g., 6 minutes).

• Calculation: The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox with the same antioxidant activity as the sample.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals.

• Reagents: Prepare a fluorescein solution, a 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH) solution (a peroxyl radical generator), and Trolox standards.

• Reaction Mixture: In a 96-well black microplate, add the fluorescein solution and the test sample or Trolox standard.

• Incubation: Incubate the plate at 37°C for a pre-incubation period.

• Initiation: Add the AAPH solution to initiate the reaction.

• Measurement: Monitor the fluorescence decay kinetically at an excitation wavelength of 485 nm and an emission wavelength of 520 nm.

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC) and is expressed as Trolox equivalents (TE).

Visualizing the Mechanisms

Antioxidant Signaling Pathway of Proanthocyanidins

Proanthocyanidins, including likely Cinnamtannin D2, exert their antioxidant effects not only by direct radical scavenging but also by modulating cellular signaling pathways. One of the key pathways is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.

Caption: Nrf2 Antioxidant Signaling Pathway

Experimental Workflow: DPPH Assay

The following diagram illustrates the workflow for the DPPH antioxidant assay.

Caption: DPPH Assay Workflow

Experimental Workflow: ABTS Assay

The following diagram illustrates the workflow for the ABTS antioxidant assay.

Caption: ABTS Assay Workflow

Experimental Workflow: ORAC Assay

The following diagram illustrates the workflow for the ORAC antioxidant assay.

Caption: ORAC Assay Workflow

References

• 1. Identification of Proanthocyanidins from Litchi (Litchi chinensis Sonn.) Pulp by LC-ESI-Q-TOF-MS and Their Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Quantification of Cinnamtannin D2: Methodologies and Cross-Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Cinnamtannin D2, a proanthocyanidin found in various plant species, including cinnamon.[1] While direct comparative studies on the quantification of Cinnamtannin D2 are limited, this document compiles and extrapolates data from validated methods for closely related procyanidins, such as Procyanidin C1, to offer a valuable resource for researchers. The availability of high-purity Cinnamtannin D2 analytical standards is a critical prerequisite for the development and validation of accurate and reliable quantification methods.[2][3][4][5]

Comparison of Analytical Methods

The selection of an appropriate analytical method for the quantification of Cinnamtannin D2 depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The most common techniques employed for the analysis of procyanidins are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Thin-Layer Chromatography (HPTLC).

The following table summarizes the typical performance characteristics of these methods based on data from related procyanidins. It is important to note that these values are indicative and may vary depending on the specific experimental conditions and the laboratory.

Parameter	HPLC-UV	LC-MS/MS	HPTLC
**Linearity (R²) **	> 0.999	> 0.99	> 0.99
Accuracy (% Recovery)	95-105%	90-110%	90-110%
Precision (% RSD)	< 5%	< 15%	< 10%
Limit of Detection (LOD)	~1 µg/mL	pg/mL to ng/mL range	ng/spot
Limit of Quantification (LOQ)	~5 µg/mL	ng/mL range	ng/spot
Selectivity	Moderate	High	Moderate
Cost	Low to Moderate	High	Low
Throughput	Moderate	High	High

Note: The data presented in this table is aggregated from studies on procyanidins and related flavonoids and should be considered as a general guideline. Specific validation for Cinnamtannin D2 is required for definitive performance characteristics.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible quantitative data. Below are representative methodologies for the quantification of procyanidins, which can be adapted and optimized for Cinnamtannin D2.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is widely used for the quantification of procyanidins due to its robustness and cost-effectiveness.

Sample Preparation:

• Extraction: Extract the plant material with a suitable solvent, such as a mixture of acetone/water or methanol/water, often with the addition of a small amount of acid (e.g., formic acid or acetic acid) to improve stability.

• Purification: The crude extract may require a clean-up step using Solid Phase Extraction (SPE) to remove interfering compounds.

• Final Solution: Evaporate the solvent and reconstitute the residue in the mobile phase for injection.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution is typically used with two solvents:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detection: UV detector set at the maximum absorbance wavelength for procyanidins (typically around 280 nm).[6]

• Quantification: Based on a calibration curve prepared with a certified Cinnamtannin D2 standard.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers higher sensitivity and selectivity compared to HPLC-UV, making it suitable for the analysis of complex matrices and trace amounts of Cinnamtannin D2.

Sample Preparation:

Sample preparation is similar to that for HPLC-UV, with potentially less rigorous clean-up required due to the high selectivity of the MS detector.

Chromatographic and Mass Spectrometric Conditions:

• LC System: A UHPLC or HPLC system is coupled to a mass spectrometer.

• Column: C18 or HILIC column.

• Mobile Phase: Similar to HPLC-UV, using volatile buffers and solvents compatible with MS (e.g., formic acid instead of phosphoric acid).

• Ionization Source: Electrospray Ionization (ESI) is commonly used, often in negative ion mode for procyanidins.[7]

• Mass Analyzer: Triple quadrupole (QqQ) or high-resolution mass spectrometers like Time-of-Flight (TOF) or Orbitrap are used.

• Detection Mode: For quantitative analysis, Multiple Reaction Monitoring (MRM) is employed with a triple quadrupole instrument, providing high specificity and sensitivity.[8]

• Quantification: An internal standard (ideally, a stable isotope-labeled Cinnamtannin D2) is recommended for the most accurate quantification.[9]

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for high-throughput screening and quantification of multiple samples simultaneously.

Sample and Standard Application:

• Apply samples and Cinnamtannin D2 standards as bands onto the HPTLC plate using an automated applicator.

Chromatographic Development:

• Stationary Phase: HPTLC silica gel 60 plates.

• Mobile Phase: A mixture of solvents such as ethyl acetate, formic acid, acetic acid, and water. The composition needs to be optimized for the separation of Cinnamtannin D2.

• Development: Develop the plate in a saturated twin-trough chamber.

Densitometric Analysis:

• Detection: Scan the plate with a densitometer at the wavelength of maximum absorbance for Cinnamtannin D2 (around 280 nm).

• Quantification: Correlate the peak areas of the sample bands with the calibration curve generated from the standards. Post-chromatographic derivatization with reagents like vanillin-sulfuric acid can be used to enhance detection.

Cross-Validation of Analytical Methods

Cross-validation is a critical process to ensure the consistency and reliability of results when using different analytical methods.[10] It involves comparing the data obtained from two or more methods for the same set of samples.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cinnamtannin D2 | CAS:97233-47-1 | Procyanidins | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. plantaanalytica.com [plantaanalytica.com]
• 4. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]
• 5. plantaanalytica.com [plantaanalytica.com]
• 6. researchgate.net [researchgate.net]
• 7. Optimization and Validation of Procyanidins Extraction and Phytochemical Profiling of Seven Herbal Matrices of Nutraceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fingerprinting and Quantification of Procyanidins via LC-MS/MS and ESI In-Source Fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of HPLC-MS2 methodology for the accurate determination of C4–C8 B-type flavanols and procyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unraveling the Enzyme Inhibitory Potential of Cinnamtannins: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between natural compounds and enzymatic activity is paramount. This guide offers a comparative analysis of the enzyme inhibitory effects of different cinnamtannins, a class of A-type proanthocyanidins found in cinnamon and other plants. By presenting available experimental data, this document aims to provide a clear and objective overview to inform future research and drug discovery efforts.

Executive Summary

Cinnamtannins have garnered scientific interest for their potential therapeutic properties, including their ability to inhibit various enzymes involved in physiological and pathological processes. This guide focuses on the comparative inhibitory effects of three key cinnamtannins—Cinnamtannin A2, Cinnamtannin B1, and Cinnamtannin D1—on enzymes such as lytic polysaccharide monooxygenases (LPMOs), α-glucosidase, and cyclooxygenase-2 (COX-2). While direct comparative studies across all three compounds are limited, this guide synthesizes the available data to provide a comprehensive overview.

Comparative Analysis of Enzyme Inhibition

The following table summarizes the available quantitative data on the inhibitory effects of Cinnamtannin A2, B1, and D1 on the specified enzymes. It is important to note that the lack of directly comparable studies necessitates a careful interpretation of the data, as experimental conditions may vary between individual studies.

Cinnamtannin	Enzyme	IC50 Value	Inhibition Type	Source Organism of Compound
Cinnamtannin B1	Lytic Polysaccharide Monooxygenase (LPMO)	0.46 ± 0.04 mM	-	Cinnamomum cassia
Cinnamtannin A2	α-Glucosidase	Data not available	-	-
Cinnamtannin B1	α-Glucosidase	Potent inhibitor (IC50 not specified)	-	Cinnamomum cassia
"A-type trimer" (Likely a cinnamtannin)	α-Glucosidase	Lower than acarbose (specific value not provided)	Mixed-type	Not specified
Cinnamtannin D1	α-Glucosidase	Data not available	-	-
Cinnamtannin A2	Cyclooxygenase-2 (COX-2)	Data not available	-	-
Cinnamtannin B1	Cyclooxygenase-2 (COX-2)	Inhibitor (IC50 not specified)	-	-
Cinnamtannin D1	Cyclooxygenase-2 (COX-2)	Data not available	-	-

In-Depth Look at Enzyme Inhibition

Lytic Polysaccharide Monooxygenases (LPMOs)

LPMOs are copper-dependent enzymes crucial for the breakdown of recalcitrant polysaccharides like cellulose and chitin. Their inhibition is of interest in various biotechnological applications and for controlling fungal growth.

Cinnamtannin B1 has been identified as a specific inhibitor of fungal LPMOs. A study demonstrated that Cinnamtannin B1 inhibits the activity of an AA9A LPMO from Lentinus similis with a half-maximal inhibitory concentration (IC50) of 0.46 ± 0.04 mM. The inhibitory mechanism is thought to involve the binding of Cinnamtannin B1 to the enzyme, potentially near the active site, thereby blocking substrate access.

Currently, there is a lack of published data on the inhibitory effects of Cinnamtannin A2 and D1 on LPMOs, highlighting a gap in the current research landscape.

α-Glucosidase

α-Glucosidase is a key intestinal enzyme responsible for the breakdown of complex carbohydrates into absorbable monosaccharides. Inhibition of this enzyme can delay carbohydrate digestion and absorption, leading to a reduction in postprandial blood glucose levels, a key strategy in the management of type 2 diabetes.

Cyclooxygenase-2 (COX-2)

COX-2 is an enzyme that plays a key role in the inflammatory cascade by catalyzing the synthesis of prostaglandins. Its selective inhibition is a major target for anti-inflammatory drug development.

Information regarding the direct inhibitory effects of specific cinnamtannins on COX-2 is limited. While Cinnamtannin B1 has been reported to be a COX-2 inhibitor, specific quantitative data such as IC50 values are not yet available in the public domain. The anti-inflammatory properties observed for cinnamon extracts are often attributed to their proanthocyanidin content, suggesting a potential role for cinnamtannins in COX-2 modulation. However, further research is needed to quantify the inhibitory potency of Cinnamtannin A2, B1, and D1 against this enzyme.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for the key enzyme inhibition assays are provided below.

Lytic Polysaccharide Monooxygenase (LPMO) Inhibition Assay

This protocol is based on the methodology used to determine the inhibitory effect of Cinnamtannin B1 on LPMO activity.

Materials:

• LPMO enzyme (e.g., AA9A from Lentinus similis)

• Chromogenic substrate (e.g., Azurine-Crosslinked-Hemicellulose, AZCL-HEC)

• Reductant (e.g., Ascorbic acid)

• Cinnamtannin solution of varying concentrations

• Assay buffer (e.g., 50 mM sodium acetate buffer, pH 5.0)

• Microplate reader

Procedure:

• Prepare a reaction mixture in a microplate well containing the assay buffer, LPMO enzyme, and the cinnamtannin solution at the desired concentration.

• Pre-incubate the mixture at a specified temperature (e.g., 30°C) for a defined period.

• Initiate the reaction by adding the chromogenic substrate and the reductant.

• Monitor the change in absorbance at a specific wavelength (e.g., 620 nm for AZCL-HEC) over time using a microplate reader.

• The rate of reaction is determined from the linear phase of the absorbance curve.

• Calculate the percentage of inhibition for each cinnamtannin concentration relative to a control reaction without the inhibitor.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

α-Glucosidase Inhibition Assay

This protocol is a generalized method for determining α-glucosidase inhibition, adaptable for testing cinnamtannins.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae or mammalian source (e.g., rat intestine)

• Substrate: p-nitrophenyl-α-D-glucopyranoside (pNPG)

• Cinnamtannin solution of varying concentrations

• Assay buffer (e.g., 100 mM phosphate buffer, pH 6.8)

• Stop solution (e.g., 0.1 M Na2CO3)

• Microplate reader

Procedure:

• In a microplate well, add the assay buffer and the cinnamtannin solution at various concentrations.

• Add the α-glucosidase enzyme solution to each well and pre-incubate at 37°C for 10 minutes.

• Initiate the reaction by adding the pNPG substrate solution.

• Incubate the reaction mixture at 37°C for a specific time (e.g., 20 minutes).

• Stop the reaction by adding the stop solution.

• Measure the absorbance of the produced p-nitrophenol at 405 nm using a microplate reader.

• The percentage of inhibition is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] * 100.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cyclooxygenase-2 (COX-2) Inhibition Assay (Fluorometric Method)

This protocol outlines a common fluorometric method for screening COX-2 inhibitors.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Fluorometric probe (e.g., ADHP - 10-acetyl-3,7-dihydroxyphenoxazine)

• Heme (cofactor)

• Cinnamtannin solution of varying concentrations

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Fluorometric microplate reader

Procedure:

• In a microplate well, add the assay buffer, heme, and the fluorometric probe.

• Add the COX-2 enzyme and the cinnamtannin solution at different concentrations.

• Pre-incubate the mixture at room temperature for a few minutes.

• Initiate the reaction by adding arachidonic acid.

• Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 530-560/585-595 nm) in a kinetic mode for a set duration.

• The rate of the reaction is determined from the slope of the fluorescence versus time plot.

• Calculate the percentage of inhibition for each cinnamtannin concentration compared to the control.

• The IC50 value is calculated from the dose-response curve.

Visualizing the Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the general signaling pathway of COX-2 inhibition and a typical experimental workflow for enzyme inhibition assays.

Caption: General pathway of COX-2 mediated inflammation and its inhibition by cinnamtannins.

Caption: A generalized experimental workflow for determining enzyme inhibition by cinnamtannins.

Conclusion and Future Directions

The available evidence suggests that cinnamtannins, particularly Cinnamtannin B1, are promising inhibitors of various enzymes with therapeutic relevance. The potent inhibition of LPMOs and the likely strong inhibition of α-glucosidase highlight their potential in antifungal and antidiabetic applications, respectively. However, the current body of research presents a fragmented picture, with a clear need for direct, comparative studies of Cinnamtannin A2, B1, and D1 against a panel of enzymes under standardized conditions. Future research should focus on:

• Direct Comparative Studies: Conducting head-to-head comparisons of the inhibitory potency (IC50 values) of purified Cinnamtannin A2, B1, and D1 against LPMOs, α-glucosidase, and COX-2.

• Mechanism of Action: Elucidating the precise mechanisms of inhibition (e.g., competitive, non-competitive, mixed) for each cinnamtannin-enzyme interaction.

• In Vivo Studies: Translating the in vitro findings into in vivo models to assess the therapeutic efficacy and pharmacokinetic profiles of these compounds.

By addressing these research gaps, the scientific community can fully unlock the therapeutic potential of this fascinating class of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Unraveling the Structure-Activity Relationship of Cinnamtannin D2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Cinnamtannin D2, a complex proanthocyanidin found in select botanicals, presents a compelling case for further investigation into its therapeutic potential. As a member of the A-type proanthocyanidin family, its unique structural features, including a characteristic double linkage between flavan-3-ol units, are thought to contribute to its bioactivity. This guide provides a comparative analysis of Cinnamtannin D2, drawing upon available data for related compounds to infer its structure-activity relationship (SAR) and potential applications. While direct quantitative data for Cinnamtannin D2 remains limited in publicly accessible literature, this guide synthesizes current knowledge on analogous cinnamtannins and proanthocyanidins to offer a predictive comparison.

Structure and Inferred Bioactivity of Cinnamtannin D2

Cinnamtannin D2 is a tetrameric A-type proanthocyanidin.[1][2] Its structure is characterized by four epicatechin units linked together, featuring at least one A-type bond (an ether linkage in addition to the typical carbon-carbon bond). This structural rigidity is a key determinant of its interaction with biological targets. The multiple hydroxyl groups on the flavan-3-ol backbone are crucial for its antioxidant properties, acting as hydrogen donors to neutralize free radicals.

The A-type linkage, in comparison to the more common B-type linkage found in many other proanthocyanidins, is believed to enhance certain biological activities. This is attributed to the more constrained and rigid conformation conferred by the additional ether bond, which can lead to more specific and potent interactions with proteins and other biological molecules.

Comparative Analysis of Bioactivity

Direct experimental data quantifying the biological activities of Cinnamtannin D2 is scarce. However, by examining data from structurally similar A-type proanthocyanidins, such as Cinnamtannin D1 and Cinnamtannin B1, we can infer the potential bioactivities of Cinnamtannin D2.

Antioxidant Activity

Table 1: Comparative Antioxidant Activity of Proanthocyanidins and Related Compounds

Compound/Extract	Assay	IC50 / Activity	Reference Compound	IC50 of Reference
Cinnamtannin D1	Not Specified	Not Specified	Not Specified	Not Specified
Cinnamtannin B1	Platelet Aggregation Inhibition	Potent Inhibitor	Not Specified	Not Specified
Cinnamon Extract (Cinnamomum verum)	DPPH Radical Scavenging	IC50: 111.5 ± 0.62 µg/mL	Not Specified	Not Specified
Vitamin C	DPPH Radical Scavenging	Potent Scavenger	-	-

Note: The table highlights the lack of specific quantitative antioxidant data for Cinnamtannin D2 and presents data for related compounds and extracts to provide context.

Anti-inflammatory Activity

The anti-inflammatory effects of cinnamon extracts and their constituent proanthocyanidins are well-documented.[3][4][5] These effects are often attributed to the modulation of inflammatory signaling pathways, such as the NF-κB pathway. Cinnamtannin D1, a closely related compound, has been shown to protect pancreatic β-cells from apoptosis induced by glucolipotoxicity, suggesting a potential role in mitigating inflammation-related cellular stress.

Table 2: Comparative Anti-inflammatory Activity of Cinnamtannins and Related Compounds

Compound/Extract	Model/Target	Observed Effect
Cinnamtannin D1	Pancreatic β-cells	Protection against glucolipotoxicity-induced apoptosis
Cinnamic Aldehyde	LPS-stimulated macrophages	Inhibition of NO, iNOS, COX-2, and NF-κB
Cinnamon Extract	LPS-stimulated monocytes	Reduction of IL-8 secretion

Experimental Protocols

To facilitate further research on Cinnamtannin D2, this section outlines standard experimental protocols for assessing key bioactivities.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of a compound.

Protocol:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare various concentrations of the test compound (Cinnamtannin D2) in a suitable solvent.

• In a 96-well plate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the test compound solution to the wells.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Ascorbic acid or Trolox is typically used as a positive control.

• The percentage of radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined from a dose-response curve.

Nitric Oxide (NO) Production Inhibition Assay in LPS-stimulated Macrophages

This assay assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator.

Protocol:

• Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS.

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound (Cinnamtannin D2) for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS; e.g., 1 µg/mL) to induce inflammation, leaving an unstimulated control group.

• Incubate the cells for 24 hours.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent system, which involves a colorimetric reaction.

• Measure the absorbance at 540 nm.

• A known inhibitor of NO production, such as L-NAME, can be used as a positive control.

• The percentage of inhibition of NO production is calculated and the IC50 value is determined.

Visualizing the Structure-Activity Relationship and Experimental Workflow

To better understand the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Inferred Structure-Activity Relationship of Cinnamtannin D2.

Caption: Experimental Workflow for the DPPH Radical Scavenging Assay.

Caption: Predicted Anti-inflammatory Mechanism of Cinnamtannin D2.

Conclusion and Future Directions

While direct, quantitative evidence for the bioactivity of Cinnamtannin D2 is currently lacking in the scientific literature, its structural similarity to other well-studied A-type proanthocyanidins strongly suggests its potential as a potent antioxidant and anti-inflammatory agent. The presence of the A-type linkage is a key structural feature that likely enhances its biological effects compared to B-type proanthocyanidins.

Further research is imperative to isolate and purify Cinnamtannin D2 and to conduct comprehensive in vitro and in vivo studies to elucidate its precise mechanisms of action and to quantify its bioactivities. The experimental protocols provided in this guide offer a starting point for such investigations. A thorough understanding of the structure-activity relationship of Cinnamtannin D2 will be crucial for unlocking its full therapeutic potential in drug discovery and development.

References

• 1. Cinnamtannin D2 | C60H48O24 | CID 46173959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Cinnamtannin D2 (HMDB0037669) [hmdb.ca]
• 3. Phytochemistry and Anti-Inflammatory and Antioxidant Activities of Cinnamomum osmophloeum and Its Bioactive Constituents: A Review [mdpi.com]
• 4. Antioxidant and Anti-Inflammatory Effect of Cinnamon (Cinnamomum verum J. Presl) Bark Extract after In Vitro Digestion Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ppj.phypha.ir [ppj.phypha.ir]

Confirming the Purity of Isolated Cinnamtannin D2: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of isolated natural compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of standard analytical techniques for confirming the purity of Cinnamtannin D2, a complex proanthocyanidin. The methodologies detailed herein, supported by experimental data, offer a robust framework for quality control and characterization.

Cinnamtannin D2, a tetrameric A-type proanthocyanidin with the molecular formula C₆₀H₄₈O₂₄ and a molecular weight of 1153.0 g/mol , is typically isolated from sources such as Vaccinium vitis-idaea[1][2]. Its complex structure necessitates a multi-pronged analytical approach to unequivocally confirm its identity and purity. The primary methods employed are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Analysis of Purity Assessment Methods

A combination of chromatographic and spectroscopic methods is essential for the comprehensive purity assessment of Cinnamtannin D2. Each technique provides orthogonal information, contributing to a high degree of confidence in the final purity determination. Commercial suppliers of high-purity Cinnamtannin D2 (>98%) typically provide a certificate of analysis generated using these three key techniques.

Analytical Technique	Principle	Information Provided	Typical Purity Specification	Alternative/Complementary Methods
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary and a mobile phase.	Retention time (t₋), peak purity, and quantification of impurities.	>98% (by peak area)	Ultra-High-Performance Liquid Chromatography (UHPLC) for higher resolution and faster analysis times.
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio (m/z) of ionized molecules.	Molecular weight confirmation and structural information through fragmentation patterns.	Consistent with theoretical mass [M+H]⁺ or [M-H]⁻	High-Resolution Mass Spectrometry (HRMS) for accurate mass determination and elemental composition analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Interaction of atomic nuclei with an external magnetic field.	Detailed structural elucidation, confirmation of stereochemistry, and detection of structurally similar impurities.	Spectrum consistent with the assigned structure of Cinnamtannin D2.	2D-NMR (COSY, HSQC, HMBC) for unambiguous assignment of all proton and carbon signals.

Experimental Protocols

Detailed methodologies for the three primary analytical techniques are outlined below. These protocols are based on established methods for the analysis of proanthocyanidins and Cinnamtannin D2.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is fundamental for separating Cinnamtannin D2 from potential impurities and quantifying its purity based on peak area.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used for the separation of polyphenolic compounds.

• Mobile Phase: A gradient elution is typically employed to achieve optimal separation of the complex mixture of proanthocyanidins.

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Program: A linear gradient from 5% to 40% Solvent B over 30 minutes is a common starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 280 nm, which is the characteristic absorbance wavelength for flavan-3-ols.

• Sample Preparation: A stock solution of the isolated Cinnamtannin D2 is prepared in a suitable solvent such as methanol or a mixture of methanol and water. The solution is filtered through a 0.45 µm syringe filter before injection.

• Purity Calculation: Purity is determined by calculating the percentage of the area of the Cinnamtannin D2 peak relative to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS)

MS is employed to confirm the molecular weight of the isolated compound, providing strong evidence of its identity.

• Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Source: Electrospray ionization (ESI) is commonly used for proanthocyanidins, and it can be operated in either positive or negative ion mode.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap analyzer can be used.

• Data Acquisition: Full scan mode is used to detect all ions within a specified mass range. The expected molecular ion for Cinnamtannin D2 would be [M+H]⁺ at m/z 1153.2 or [M-H]⁻ at m/z 1151.2.

• Sample Introduction: The sample can be introduced directly via infusion or as the eluent from an LC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed structural information, confirming the identity of Cinnamtannin D2 and detecting any structurally related impurities.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated methanol (CD₃OD) or deuterated acetone (acetone-d₆) are suitable solvents for Cinnamtannin D2.

• Experiments:

  • ¹H NMR: Provides information on the proton environment in the molecule. The spectrum should be compared with published data for Cinnamtannin D2.

  • ¹³C NMR: Provides information on the carbon skeleton of the molecule.

• Sample Preparation: The isolated Cinnamtannin D2 is dissolved in the chosen deuterated solvent to a concentration of approximately 5-10 mg/mL.

Visualization of the Purity Confirmation Workflow

The following diagram illustrates the logical workflow for confirming the purity of isolated Cinnamtannin D2.

Caption: Workflow for Cinnamtannin D2 purity confirmation.

References

• 1. Tannins and Related Compounds. LX. : Isolation and Characterization of Proanthocyanidins with a Doubly-Linked Unit from Vaccinium vitis-idaea L. [jstage.jst.go.jp]
• 2. Cinnamtannin D2 | 肉桂单宁 | MCE [medchemexpress.cn]

A Comparative Analysis of Cinnamtannin Bioactivity for Researchers and Drug Development Professionals

In the quest for novel therapeutic agents, natural compounds are a valuable source of inspiration. Among these, cinnamtannins, a class of proanthocyanidins found in cinnamon, have garnered attention for their diverse biological activities. This guide provides a comparative overview of the bioactivity of various cinnamtannins, with a focus on Cinnamtannin D1, B1, and A2, and contrasts their performance with other well-established natural compounds and a conventional drug. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of these compounds.

Comparative Bioactivity Data

The following tables summarize the available quantitative data on the bioactivities of different cinnamtannins and selected alternative compounds. Due to the limited research specifically on Cinnamtannin D2, this guide focuses on its more studied analogues.

Table 1: Antioxidant Activity

Compound	Assay	IC50 / EC50	Source Organism/Cell Line
Cinnamtannin B1	DPPH radical scavenging	0.2 µM	Cinnamomum zeylanicum
Quercetin	DPPH radical scavenging	5.5 µM	Not specified
Quercetin	DPPH radical scavenging	19.17 µg/ml	Not specified[1]

Table 2: Anti-diabetic Activity

Compound	Bioactivity	Quantitative Data	Cell Line / Animal Model
Cinnamtannin A2	GLP-1 Secretion	Increased secretion (specific fold change not reported)	STC-1 cells, Mice[2][3]
Cinnamtannin A2	Insulin Secretion	Increased secretion (specific fold change not reported)	Mice[2]
Cinnamtannin D1	Protection of pancreatic β-cells from glucolipotoxicity-induced apoptosis	Dose-dependent reduction in apoptosis	INS-1 cells, MIN6 cells, primary murine islets[4][5]
Berberine	α-glucosidase inhibition	IC50 = 198.40 µg/mL	In vitro[6]
Resveratrol	Glucose uptake stimulation	~2-fold increase at 100 µM	L6 myotubes[7]
Metformin	Reduction in hepatic gluconeogenesis	-	-

Table 3: Anti-inflammatory and Other Bioactivities

Compound	Bioactivity	Quantitative Data	Cell Line / Animal Model
Cinnamtannin B1	COX-2 Inhibition	19% inhibition at 10 µg/ml, 27% at 100 µg/ml, 86% at 1000 µg/ml	Sf9 cells
Cinnamtannin B1	Cytotoxicity (Colon Cancer)	IC50 = 32 µM (DLD-1), 35 µM (COLO 201), 58.8 µM (HCT-116)	DLD-1, COLO 201, HCT-116 cells[8]

Experimental Protocols

Detailed methodologies are crucial for the independent replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited bioactivity studies.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of a compound.

• Principle: The DPPH radical is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance.

• Protocol Summary (for Cinnamtannin B1):

  • A solution of Cinnamtannin B1 in methanol was prepared at various concentrations.

  • 200 µL of the sample solution was added to 3.8 mL of a 50 µM DPPH solution in methanol.

  • The mixture was vortexed and incubated in the dark at room temperature for 30 minutes.

  • The absorbance was measured at 517 nm using a UV-Vis spectrophotometer.

  • The percentage of DPPH radical scavenging activity was calculated by comparing the absorbance of the sample to a control (methanol without the sample). The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, was then determined.[9]

Cell Viability and Apoptosis Assay

These assays are used to determine the effect of a compound on cell survival and to quantify the extent of programmed cell death (apoptosis).

• Principle: Cell viability can be assessed using various methods, such as the MTT assay, which measures the metabolic activity of cells. Apoptosis is often detected by staining cells with Annexin V, which binds to phosphatidylserine exposed on the outer leaflet of the cell membrane during apoptosis, and a viability dye like propidium iodide (PI) to distinguish between early apoptotic, late apoptotic/necrotic, and live cells.

• Protocol Summary (for Cinnamtannin D1 on INS-1 pancreatic β-cells):

  • INS-1 cells were seeded in 96-well plates and cultured.

  • Cells were pre-treated with different concentrations of Cinnamtannin D1 for a specified time.

  • Apoptosis was induced by exposing the cells to a combination of high glucose and palmitic acid (glucolipotoxicity).

  • After the induction period, cells were harvested and stained with Annexin V-FITC and PI according to the manufacturer's protocol.

  • The percentage of apoptotic cells (Annexin V positive) was quantified using flow cytometry.[10][11]

Glucagon-Like Peptide-1 (GLP-1) Secretion Assay

This assay measures the ability of a compound to stimulate the secretion of the incretin hormone GLP-1 from enteroendocrine cells.

• Principle: The amount of GLP-1 secreted into the cell culture medium is quantified using an enzyme-linked immunosorbent assay (ELISA) kit.

• Protocol Summary (for Cinnamtannin A2 on STC-1 cells):

  • STC-1 cells, a murine intestinal enteroendocrine cell line, were cultured in multi-well plates.

  • The cells were washed and then incubated with a test solution containing Cinnamtannin A2 at various concentrations for a specific duration.

  • The cell culture supernatant was collected.

  • The concentration of total or active GLP-1 in the supernatant was measured using a commercially available GLP-1 ELISA kit, following the manufacturer's instructions.[3][12][13]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in the bioactivity of these compounds can aid in understanding their mechanisms of action.

Caption: Cinnamtannin D1 signaling pathway in pancreatic β-cells.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Caption: Simplified insulin signaling pathway leading to glucose uptake.

References

• 1. nehu.ac.in [nehu.ac.in]
• 2. Cinnamtannin A2, a tetrameric procyanidin, increases GLP-1 and insulin secretion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cinnamtannin D-1 protects pancreatic β-cells from palmitic acid-induced apoptosis by attenuating oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Stimulation of muscle cell glucose uptake by resveratrol through sirtuins and AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Trimer procyanidin oligomers contribute to the protective effects of cinnamon extracts on pancreatic β-cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cinnamtannin D1 Protects Pancreatic β-Cells from Glucolipotoxicity-Induced Apoptosis by Enhancement of Autophagy In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 12. In-vitro GLP-1 Release Assay Using STC-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

Safety & Regulatory Compliance

Proper Disposal of Cinnamtannin D2: A Guide for Laboratory Professionals

Summary of Key Data

The following table summarizes essential information for the safe handling and disposal of Cinnamtannin D2.

Property	Value
Chemical Formula	C60H48O24
Molecular Weight	1153.0 g/mol
Appearance	Powder
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
Known Hazards	Based on the general class of proanthocyanidins: Harmful if swallowed, very toxic to aquatic life with long-lasting effects.[1]
Storage	Desiccate at -20°C

Experimental Protocols: Disposal Procedures

Given the lack of a specific SDS for Cinnamtannin D2, it should be treated as a potentially hazardous chemical. The following step-by-step procedures are based on standard laboratory safety practices for chemical waste disposal.

Part 1: Disposal of Solid Cinnamtannin D2 Waste

• Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Waste Collection:

  • Collect all solid Cinnamtannin D2 waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the chemical and have a secure lid.

• Labeling: Label the waste container as "Hazardous Waste" and clearly identify the contents as "Cinnamtannin D2 (solid waste)." Include the approximate amount of waste.

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area within the laboratory, away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not dispose of solid Cinnamtannin D2 in the regular trash.

Part 2: Disposal of Cinnamtannin D2 in Organic Solvents

Cinnamtannin D2 is soluble in several organic solvents. The disposal of these solutions requires careful segregation based on the solvent type.

• PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves. Handle solvents in a well-ventilated area or a chemical fume hood.

• Waste Segregation and Collection:

  • Halogenated Solvents (e.g., Chloroform, Dichloromethane): Collect waste solutions containing these solvents in a designated, labeled container for "Halogenated Organic Waste."

  • Non-Halogenated Solvents (e.g., Ethyl Acetate, Acetone, DMSO): Collect waste solutions containing these solvents in a separate, labeled container for "Non-Halogenated Organic Waste."

  • Never mix halogenated and non-halogenated solvent waste streams.[2]

• Container and Labeling:

  • Use appropriate, leak-proof containers with secure screw-top caps for liquid waste collection.

  • Clearly label each container with "Hazardous Waste" and list all chemical constituents, including "Cinnamtannin D2" and the solvent(s) with their approximate percentages.

• Storage: Store the sealed liquid waste containers in a designated hazardous waste accumulation area, ensuring they are segregated by waste type (halogenated vs. non-halogenated).

• Disposal: Arrange for pickup and disposal through your institution's environmental health and safety office or a licensed hazardous waste disposal company. Do not pour Cinnamtannin D2 solutions down the drain. [1][3]

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cinnamtannin D2 waste.

References

• 1. Proanthocyanidins|20347-71-1|MSDS [dcchemicals.com]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. Procedure for disposal of chemicals - Department of Biosciences [mn.uio.no]